IR-820

Core Science & Biosynthesis

An In-depth Technical Guide to the Near-Infrared Dye IR-820: Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

IR-820 is a versatile near-infrared (NIR) cyanine (B1664457) dye that has garnered significant attention in biomedical research. Its strong optical absorbance and fluorescence emission in the NIR window (700-900 nm), coupled with its photothermal properties, make it a valuable tool for a range of applications, including in vivo imaging, photothermal therapy (PTT), and as a contrast agent. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and key applications of IR-820, with a focus on experimental protocols and data presentation for the research community.

Chemical Structure and Identification

IR-820, also known as New Indocyanine Green, is a complex organic molecule. Its structure is characterized by two indole (B1671886) rings linked by a polymethine chain, with a chloro-substituted cyclohexene (B86901) ring within the chain. This extended conjugated system is responsible for its characteristic NIR absorption and emission.

Table 1: Chemical Identification of IR-820

Identifier	Value
IUPAC Name	2-[2-[2-Chloro-3-[[1,3-dihydro-1,1-dimethyl-3-(4-sulfobutyl)-2H-benzo[e]indol-2-ylidene]-ethylidene]-1-cyclohexen-1-yl]-ethenyl]-1,1-dimethyl-3-(4-sulfobutyl)-1H-benzo[e]indolium, inner salt, sodium salt
Synonyms	New Indocyanine Green, IR 820
CAS Number	172616-80-7
Molecular Formula	C₄₆H₅₀ClN₂NaO₆S₂
Molecular Weight	849.47 g/mol
Appearance	Green to dark brown solid powder

Physicochemical and Photophysical Properties

The utility of IR-820 in biomedical applications is dictated by its distinct physicochemical and photophysical properties. These properties can be influenced by the solvent environment. For instance, its fluorescence quantum yield is significantly enhanced in the presence of serum albumin.

Table 2: Physicochemical and Photophysical Properties of IR-820

Property	Value	Conditions
Melting Point	>300 °C
Solubility	Soluble in DMSO and methanol
Absorption Maximum (λmax)	~710 nm	In vivo (serum)
~820 nm
~690 nm	Aqueous solution
Emission Maximum (λem)	~820 nm
~858 nm	In 10% Fetal Bovine Serum (FBS)
Molar Extinction Coefficient (ε)	198,181 M⁻¹cm⁻¹	In methanol
Quantum Yield (Φ)	0.313%	In water
2.521%	In 10% Fetal Bovine Serum (FBS)

Experimental Protocols

Preparation of IR-820 for In Vivo Administration

For in vivo applications, IR-820 is typically formulated to ensure biocompatibility and stability.

Protocol 1: Simple Formulation for Injection

• Freshly prepare a stock solution of IR-820 in Dimethyl Sulfoxide (DMSO).

• Further dilute the stock solution with phosphate-buffered saline (PBS) to the desired final concentration (e.g., 0.2 mM).[1]

• The final solution is administered to experimental animals, typically via intravenous or intraperitoneal injection.[1]

Protocol 2: Encapsulation in Nanoparticles for Photothermal Therapy

• Dissolve a calculated amount of IR-820 in DMSO.

• Physically adsorb the IR-820 solution with a solution of poly(lactic-co-glycolic acid) (PLGA) in acetonitrile.

• This mixture is then used to form nanoparticles through methods like nanoprecipitation.

• The resulting IR-820-loaded nanoparticles are purified and resuspended in a biocompatible buffer for administration.

In Vivo Imaging Protocol

IR-820's NIR fluorescence makes it an excellent probe for in vivo imaging.

• Administer the IR-820 formulation to the animal model (e.g., tumor-bearing mouse) via tail vein injection at a typical dose of 150 μL of a 75 μM solution.[2]

• Acquire fluorescence images at various time points post-injection (e.g., 4, 24, 48, 72, 96 hours) using an in vivo imaging system equipped with an appropriate NIR laser (e.g., 808 nm excitation) and filters.[2]

• Analyze the images to determine the biodistribution and tumor accumulation of IR-820.[2]

In Vivo Photothermal Therapy Protocol

The strong absorbance of IR-820 in the NIR region can be harnessed to generate heat for photothermal therapy.

• Administer IR-820, often encapsulated in nanoparticles to enhance tumor accumulation, to tumor-bearing mice.

• Allow sufficient time for the agent to accumulate in the tumor (e.g., 24-48 hours).

• Irradiate the tumor region with a NIR laser (e.g., 793 nm or 808 nm) at a specific power density (e.g., 1.5-2 W/cm²) for a set duration (e.g., 5-10 minutes).[3][4]

• Monitor the temperature at the tumor site using a thermal camera.

• Evaluate the therapeutic efficacy by measuring tumor volume over time.[4]

In Vitro Cytotoxicity Assay

Assessing the biocompatibility of IR-820 formulations is crucial.

• Seed cells (e.g., cancer cell line) in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the IR-820 formulation and incubate for a specified period (e.g., 24 or 48 hours).

• Perform a standard cytotoxicity assay, such as the MTT or CCK-8 assay, to determine cell viability.

• For photothermal cytotoxicity, irradiate the cells treated with IR-820 with a NIR laser before performing the viability assay.

Visualizing Experimental Workflows

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of IR-820-mediated photothermal therapy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00449F [pubs.rsc.org]
• 3. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. IR820-loaded PLGA nanoparticles for photothermal therapy of triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

IR-820 Dye: A Comprehensive Technical Guide to its Spectral Characteristics

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core spectral characteristics of IR-820, a near-infrared (NIR) cyanine (B1664457) dye. With its improved stability compared to Indocyanine Green (ICG), IR-820 is a valuable tool for a range of applications, including in vivo imaging and photothermal therapy.[1][2] This document summarizes key quantitative data, outlines detailed experimental protocols, and visualizes experimental workflows to facilitate its effective use in research and development.

Core Spectral and Physicochemical Properties

IR-820 is a versatile NIR dye with spectral properties that are highly dependent on its solvent environment.[3][4] Its characteristics in various media are summarized below, providing a comparative overview for experimental design.

Property	Value	Solvent/Conditions	Reference(s)
Absorption Maximum (λmax)	~690 nm	Aqueous Solution	[1]
710 nm	-	[5][6][7]
812 nm	Aqueous Solution	[8]
820 nm	Methanol	[9][10][11][12]
Red-shifted by ~143 nm vs. water	10% Fetal Bovine Serum (FBS)	[3][4]
Emission Maximum (λem)	820 nm	-	[1][5][6][7]
~829 nm	Water	[3][4]
~858 nm	10% Fetal Bovine Serum (FBS)	[3][4]
850 nm	Methanol	[9][10]
Molar Extinction Coefficient (ε)	198,181 M-1cm-1	Methanol	[10]
72 x 104 dm3mol-1cm-1	Aqueous Solution	[13][14]
Quantum Yield (Φ)	0.313%	Water	[3][4]
2.521%	10% Fetal Bovine Serum (FBS)	[3][4]
Solubility	4.5 mg/mL (5.3 mM)	DMSO (Sonication and heating to 60°C recommended)	[5]
Soluble	Methanol	[1]
Photostability	Higher stability than ICG	Aqueous solution	[1]
Good photostability in serum	793 nm laser irradiation (20 mW/cm2) for 60 min	[3][4]
74% degradation after 60 min	Unmodified IR-820 under ambient irradiation	[9]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections outline the protocols for key experiments related to the characterization of IR-820.

Absorbance Spectrum Measurement

This protocol details the steps to determine the absorption spectrum of IR-820 in a given solvent.

• Preparation of Stock Solution:

  • Dissolve powdered IR-820 in the desired solvent (e.g., DMSO, water, methanol) to create a stock solution of a known concentration (e.g., 1-10 mM).[5] For DMSO, sonication and heating to 60°C may be necessary to ensure complete dissolution.[5]

• Preparation of Working Solution:

  • Dilute the stock solution with the same solvent to a working concentration suitable for spectrophotometric analysis (e.g., 0.01 mg/mL).[3][4]

• Spectrophotometer Setup:

  • Use a UV-vis scanning spectrophotometer.[3][4]

  • Set the wavelength range for scanning (e.g., 400-1100 nm).[6][7]

  • Use a quartz cuvette with a specific path length (e.g., 1.0 mm).[6][7]

  • Perform a baseline correction using the solvent as a blank.[6][7]

• Measurement:

  • Fill the cuvette with the IR-820 working solution.

  • Record the absorbance spectrum. The peak of the curve represents the absorption maximum (λmax).

Fluorescence Spectrum Measurement

This protocol outlines the procedure for measuring the fluorescence emission spectrum of IR-820.

• Sample Preparation:

  • Prepare a solution of IR-820 in the desired solvent at a concentration that avoids quenching effects.[12]

• Spectrofluorometer Setup:

  • Utilize a fluorescence spectrometer equipped for NIR measurements.[3][4]

  • Set the excitation wavelength based on the known absorption maximum in the specific solvent (e.g., 710 nm, 785 nm, or 808 nm).[5][8][12]

• Measurement:

  • Place the sample in the spectrofluorometer.

  • Record the emission spectrum over a defined range (e.g., 700 nm to 1300 nm).[3] The peak of the resulting curve is the emission maximum (λem).

Quantum Yield Determination

The quantum yield is a measure of the efficiency of fluorescence. This protocol describes a relative method for its determination.

• Reference Standard Selection:

  • Choose a reference standard with a known quantum yield in the same spectral region as IR-820. Indocyanine green (ICG) in DMSO is a suitable reference.[3]

• Absorbance Measurement:

  • Prepare solutions of both the IR-820 sample and the reference standard in the same solvent.

  • Adjust the concentrations of both solutions to have a low absorbance (typically < 0.1) at the excitation wavelength to minimize inner filter effects.

  • Measure the absorbance of both solutions at the excitation wavelength.

• Fluorescence Measurement:

  • Measure the fluorescence emission spectra of both the IR-820 sample and the reference standard using the same excitation wavelength and instrument settings.

• Calculation:

  • Integrate the area under the fluorescence emission curves for both the sample and the reference.

  • Calculate the quantum yield of the IR-820 sample using the following equation: Φsample = Φref * (Isample / Iref) * (Aref / Asample) * (nsample2 / nref2) Where:

    • Φ is the quantum yield

    • I is the integrated fluorescence intensity

    • A is the absorbance at the excitation wavelength

    • n is the refractive index of the solvent

Photostability Assessment

This protocol evaluates the stability of IR-820's fluorescence upon prolonged light exposure.

• Sample Preparation:

  • Prepare a solution of IR-820 in the desired medium (e.g., serum).[3][4]

• Initial Fluorescence Measurement:

  • Measure the initial fluorescence intensity of the sample.

• Photobleaching:

  • Continuously irradiate the sample with a laser at a wavelength close to its absorption maximum (e.g., 793 nm) and a defined power density (e.g., 20 mW/cm2).[3][4]

• Time-course Measurement:

  • Measure the fluorescence intensity of the sample at regular time intervals over an extended period (e.g., 60 minutes).[3][4]

• Data Analysis:

  • Plot the fluorescence intensity as a function of irradiation time. A minimal decrease in intensity indicates good photostability.[3][4]

Visualized Workflows

The following diagrams, created using the DOT language, illustrate key experimental workflows involving IR-820.

Caption: Workflow for characterizing the spectral properties of IR-820 dye.

Caption: Workflow for the application of IR-820 in photothermal therapy.

References

• 1. New Indocyanine Green [IR-820] | CAS 172616-80-7 | Chemodex | Biomol.com [biomol.com]
• 2. IR 820 stabilized multifunctional polycaprolactone glycol chitosan composite nanoparticles for cancer therapy - RSC Advances (RSC Publishing) DOI:10.1039/C5RA05997F [pubs.rsc.org]
• 3. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. IR-820 | TargetMol [targetmol.com]
• 6. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. On the photostability and luminescence of dye-sensitized upconverting nanoparticles using modified IR820 dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. scientificlabs.com [scientificlabs.com]
• 14. IR-820 Dye content 80 172616-80-7 [sigmaaldrich.com]

An In-depth Technical Guide to the Research Applications of IR-820

IR-820 is a versatile near-infrared (NIR) cyanine (B1664457) dye that has garnered significant attention in biomedical research. Its unique optical properties, including strong absorption in the NIR-I region (700-900 nm) and considerable fluorescence emission extending into the NIR-II window (900-1700 nm), make it an ideal candidate for a range of applications that require deep tissue penetration and high signal-to-noise ratios.[1][2][3] This guide provides a comprehensive overview of the primary uses of IR-820 in research, focusing on phototherapies, advanced bioimaging, and its role in multifunctional theranostic platforms.

Core Research Applications

IR-820's utility stems from its ability to act as both a photosensitizer and a fluorescent probe. Upon excitation with NIR light, it can convert light energy into heat for photothermal therapy (PTT) or transfer energy to molecular oxygen to generate cytotoxic reactive oxygen species (ROS) for photodynamic therapy (PDT).[4][5][6] Simultaneously, its fluorescence allows for real-time imaging to guide these therapeutic interventions.[1][2]

1. Photothermal Therapy (PTT)

As a potent photothermal agent, IR-820 absorbs NIR light and efficiently converts it into localized hyperthermia to ablate diseased cells. This modality is primarily explored in cancer treatment, where targeted heating of tumor tissues can induce apoptosis and necrosis.[7][8] Studies have shown that IR-820, especially when encapsulated in nanoparticles, can significantly increase the temperature of tumor sites upon laser irradiation, leading to complete tumor eradication in preclinical models.[1][9]

2. Photodynamic Therapy (PDT)

IR-820 also functions as a photosensitizer for PDT. When irradiated with NIR light, it can produce ROS, such as singlet oxygen, which are highly reactive and can induce oxidative stress, leading to cell death.[3][4] This mechanism is leveraged for both anticancer and antimicrobial applications. Combining PDT with PTT using a single agent like IR-820 can produce a synergistic therapeutic effect, enhancing the overall efficacy of the treatment.[4][6]

3. Near-Infrared (NIR) Bioimaging

IR-820 is widely used as a contrast agent for NIR fluorescence imaging.[10][11] Its emission spectrum, particularly its tail extending into the NIR-II region, is advantageous for deep-tissue imaging with reduced light scattering and autofluorescence.[1][2] This has enabled high-resolution applications such as in vivo cerebrovascular imaging, allowing for the visualization of tiny blood capillaries deep within brain tissue.[1] When complexed with proteins like albumin, its fluorescence intensity and stability are enhanced, making it suitable for imaging-guided surgery.[12]

4. Drug Delivery and Theranostics

To overcome limitations such as low water stability and nonspecific distribution, IR-820 is often incorporated into nanocarriers like PLGA nanoparticles, melanin (B1238610) nanoplates, or chitosan (B1678972) conjugates.[5][9][13] These nanoformulations improve the dye's biocompatibility, circulation half-life, and tumor accumulation through the enhanced permeability and retention (EPR) effect.[] Furthermore, IR-820 can be co-loaded or self-assembled with chemotherapeutic drugs, such as doxorubicin, to create multifunctional theranostic platforms. These systems enable simultaneous bioimaging to locate tumors and combined chemo-photothermal therapy for a synergistic antitumor effect.[15]

Quantitative Data Summary

The following tables summarize key quantitative parameters of IR-820 and its formulations as reported in various research studies.

Table 1: Optical Properties of IR-820

Medium/Solvent	Excitation Wavelength (nm)	Emission Wavelength (nm)	Notes
Not Specified	710	820	General characteristic values.[8][11]
Not Specified	800	820	Alternative reported excitation peak.[11]
Water	685 and 812	> 900 (extends to ~1200)	Dual absorption peaks; emission tail in NIR-II region.[16]

| Serum | Red-shifted by ~143 nm | ~858 | Absorption and emission peaks shift upon binding to serum proteins.[1] |

Table 2: Photothermal Therapy (PTT) Parameters

IR-820 Formulation	Laser Wavelength (nm)	Laser Power Density (W/cm²)	Achieved Temperature (°C)
Aqueous Solution (500 µg/mL)	793	0.5	55°C (within 4 min)
Aqueous Solution (500 µg/mL)	793	1.5	> 90°C
In Vivo Tumor Model	793	2.0	Sufficient to inhibit or eradicate tumors.[1]
IR-820 PLGA Nanoparticles	808	14.1	Optimal for in vitro phototoxicity.[7]

| CDSIR820 Nanoparticles | 808 | Not Specified | 43°C (from 37°C) |

Table 3: Nanoparticle Formulation and Drug Delivery Data

Nanoparticle Type	IR-820 Loading	Particle Size (nm)	Polydispersity Index (PDI)	Application
PLGA Lipid-Polymer Hybrid	Not specified	103 ± 8	0.163 ± 0.031	PTT for Breast Cancer.[7][8]

| LA-IR820/DOX Self-Assembly | 48.9 wt% (LA-IR820) | 174.0 ± 10.2 | 0.169 | Chemo-Photothermal Therapy for Hepatoma.[15] |

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative protocols for common applications of IR-820.

Protocol 1: Preparation of IR-820-Loaded PLGA Nanoparticles

This protocol is based on the nanoprecipitation method for encapsulating IR-820 into a lipid-polymer hybrid nanocarrier.[7][8]

• Core Preparation : Dissolve 1 mg of PLGA (poly(lactic-co-glycolic acid)) and a calculated amount of IR-820 (e.g., 300 µg) in an organic solvent mixture (e.g., 400 µL acetonitrile (B52724) and DMSO).

• Shell Preparation : Prepare a solution of phospholipids (B1166683) (e.g., 260 µg of DSPE-PEG and 200 µg of DSPG) in a 4% ethanol-water solution.

• Nanoprecipitation : Add the organic phase (core) dropwise into the aqueous phase (shell) under constant stirring. The organic solvent will diffuse into the aqueous phase, leading to the precipitation of IR-820-loaded PLGA nanoparticles.

• Purification : Stir the nanoparticle suspension overnight at room temperature to allow for solvent evaporation. Purify the nanoparticles by dialysis (e.g., using a 3.5 kDa molecular weight cutoff dialysis bag) against deionized water to remove free dye and other impurities.

• Characterization : Characterize the resulting nanoparticles for size and zeta potential using dynamic light scattering (DLS). Quantify the amount of encapsulated IR-820 spectrophotometrically by measuring the absorbance at ~710 nm after dissolving the nanoparticles in a suitable solvent.[8]

Protocol 2: In Vitro Photothermal Cytotoxicity Assay

This protocol assesses the efficacy of IR-820-mediated PTT in killing cancer cells.[7][8]

• Cell Seeding : Seed cancer cells (e.g., MCF-7 breast cancer cells) into a 96-well plate at a density of 1 x 10⁴ cells per well and incubate overnight to allow for cell attachment.

• Treatment : Replace the medium with fresh medium containing various concentrations of free IR-820 or IR-820-loaded nanoparticles. As a control, maintain untreated cells. Incubate for a specified period (e.g., 3-24 hours).

• Irradiation : Wash the cells with phosphate-buffered saline (PBS) and add fresh medium. Irradiate the designated wells with a NIR laser (e.g., 808 nm) at a specific power density (e.g., 14.1 W/cm²) for a set duration (e.g., 2 minutes).

• Viability Assessment (MTT Assay) : After irradiation, incubate the cells for another 24-48 hours. Add MTT solution to each well and incubate for 4 hours to allow for formazan (B1609692) crystal formation.

• Data Analysis : Solubilize the formazan crystals with DMSO. Measure the absorbance at the appropriate wavelength using a microplate reader. Calculate cell viability as a percentage relative to the untreated control group.

Protocol 3: In Vivo NIR-II Imaging and Photothermal Therapy

This protocol describes the use of IR-820 for imaging-guided PTT in a subcutaneous tumor mouse model.[1]

• Animal Model : Establish a subcutaneous tumor model by injecting cancer cells into the flank of immunocompromised mice.

• Agent Administration : Once tumors reach a suitable size, inject the mice with an IR-820 solution (e.g., 2 mg/mL, 100 µL) via intramuscular or intravenous injection.

• NIR-II Fluorescence Imaging : At various time points post-injection (e.g., 48 hours), perform in vivo imaging using a NIR-II fluorescence imaging system with an appropriate excitation laser (e.g., 793 nm) to visualize the biodistribution of IR-820 and its accumulation in the tumor.

• Photothermal Therapy : Based on the imaging results indicating peak tumor accumulation, irradiate the tumor area with a high-power NIR laser (e.g., 793 nm, 2 W/cm²) for a specified duration (e.g., 10 minutes).

• Monitoring and Evaluation : Monitor the surface temperature of the tumor during irradiation using an IR thermal camera. Track tumor growth over several days or weeks by measuring tumor volume. Compare the results among different treatment groups (e.g., PBS + Laser, IR-820 only, IR-820 + Laser) to evaluate therapeutic efficacy.

Visualizations: Pathways and Workflows

Diagram 1: Dual Mechanism of IR-820 in Phototherapy

References

• 1. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mesoporous Fe3O4 Nanoparticles Loaded with IR-820 for Antibacterial Activity via Magnetic Hyperthermia Combined with Photodynamic Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. IR820 functionalized melanin nanoplates for dual-modal imaging and photothermal tumor eradication - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]
• 6. Polydopamine/IR820 nanoparticles as topical phototheranostics for inhibiting psoriasiform lesions through dual photothermal and photodynamic treatments - Biomaterials Science (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. IR820-loaded PLGA nanoparticles for photothermal therapy of triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. apexbt.com [apexbt.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. jnm.snmjournals.org [jnm.snmjournals.org]
• 15. Lactosylated IR820/DOX Co-Assembled Nanodrug for Synergetic Antitumour Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00449F [pubs.rsc.org]

A Technical Guide to the In Vivo Mechanism of Action of IR-820

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

IR-820, a cyanine-based dye and a structural analog of the FDA-approved Indocyanine Green (ICG), is emerging as a potent theranostic agent in preclinical research.[1][2][3] Possessing favorable optical properties in the near-infrared (NIR) window, particularly the second NIR window (NIR-II, 900-1700 nm), IR-820 offers significant advantages for deep-tissue applications.[4] Compared to ICG, it demonstrates enhanced stability in aqueous solutions and prolonged plasma half-life, making it a promising candidate for both bioimaging and therapy.[2][5][6] This guide provides a comprehensive technical overview of the in vivo mechanism of action of IR-820, focusing on its dual therapeutic modalities—Photothermal Therapy (PTT) and Photodynamic Therapy (PDT)—its pharmacokinetic profile, and the cellular pathways it modulates.

Core Mechanisms of Action: A Dual Approach

Upon excitation with near-infrared light, IR-820 leverages two distinct but synergistic mechanisms to induce targeted cell death, primarily within cancerous tissues.

Photothermal Therapy (PTT)

The primary therapeutic action of IR-820 is driven by its photothermal effect.[4] When irradiated with NIR light, typically at wavelengths around 793 nm to 808 nm, IR-820 efficiently absorbs the light energy and converts it into localized heat through non-radiative relaxation.[4][7] This rapid temperature elevation induces a state of hyperthermia in the target tissue. When the temperature surpasses approximately 49-55°C, it becomes lethal to cells, leading to the thermal ablation of the tumor.[4] The photothermal conversion efficiency of IR-820 has been calculated to be as high as 32.74%.[4]

Photodynamic Therapy (PDT)

In addition to generating heat, the light-activated, excited state of IR-820 can transfer energy to molecular oxygen, resulting in the formation of cytotoxic Reactive Oxygen Species (ROS), such as singlet oxygen.[8][9][10] This photodynamic effect introduces a secondary layer of cytotoxicity. The generated ROS can damage cellular components, including lipids, proteins, and DNA, further contributing to cell death. The combination of PTT and PDT creates a powerful synergistic effect for inhibiting abnormal cell proliferation.[8]

Cellular Response and Signaling Pathways

The cytotoxicity induced by IR-820-mediated PTT/PDT primarily culminates in programmed cell death, or apoptosis.[11][12][13] This is a preferred cell-death pathway in cancer therapy over necrosis, as it avoids triggering a significant inflammatory response that could promote tumor recurrence.[11][13] The signaling cascade is often initiated by the high levels of intracellular ROS, which cause mitochondrial damage.[10] This damage leads to the release of cytochrome C into the cytoplasm, which in turn activates a caspase cascade, a key executioner of the apoptotic program.[8][10]

Caption: Signaling pathway of IR-820-induced apoptosis.

In Vivo Pharmacokinetics and Biodistribution

The in vivo behavior of IR-820 is critical to its function as a targeted theranostic agent. Its interaction with blood components and subsequent distribution are key determinants of its efficacy and safety.

Interaction with Serum Albumin

Upon intravenous injection, IR-820 molecules readily bind to serum proteins, particularly albumin.[1][4][14] This interaction is highly significant for several reasons. Firstly, it prevents the aggregation of IR-820 molecules in an aqueous environment, which would otherwise lead to fluorescence self-quenching.[4][14] Secondly, binding to albumin enhances the fluorescence quantum yield and overall brightness of IR-820; the quantum yield in serum (2.521%) is approximately seven times higher than in water (0.313%).[4] This spontaneous formation of IR-820-albumin complexes effectively creates circulating "nanoparticles" with improved stability and optical properties.[1][4]

Tumor Accumulation

IR-820, particularly when formulated in nanoparticles or bound to albumin, accumulates in tumor tissues primarily through the Enhanced Permeability and Retention (EPR) effect.[10][15] The leaky vasculature and poor lymphatic drainage characteristic of many solid tumors allow for the passive extravasation and retention of these nano-sized complexes. Peak tumor accumulation is typically observed between 24 and 48 hours post-administration, providing an optimal window for therapeutic intervention.[4][16] Studies have documented a tumor signal-to-background ratio reaching as high as 14.766 at the 48-hour time point.[4]

Organ Distribution and Excretion

As a consequence of its circulation dynamics, IR-820 also shows accumulation in organs of the reticuloendothelial system (RES), such as the liver and kidneys, which are involved in its clearance.[4][14] Despite this, studies indicate that IR-820 is biocompatible and excretable, with negligible long-term toxicity observed in histological and blood analyses.[1][4]

Quantitative In Vivo Data

The performance of IR-820 has been quantified across several preclinical studies. The tables below summarize key findings.

Table 1: Photothermal & Optical Properties of IR-820

Parameter	Value	Condition/Comment	Source
Photothermal Conversion Efficiency	32.74%	Calculated from temperature response to 793 nm laser irradiation.	[4]
Quantum Yield (QY)	2.521%	In 10% Fetal Bovine Serum (FBS).	[4]
Quantum Yield (QY)	0.313%	In water.	[4]
Temperature Increase (In Vitro)	Reached 55°C within 4 min	500 µg/mL solution, 793 nm laser at 0.5 W/cm².	[4]

| Temperature Increase (In Vivo) | +11.7 °C | In a psoriasiform murine model, measured on the skin surface. |[8] |

Table 2: In Vivo Tumor Accumulation and Efficacy

Parameter	Value	Animal Model/Condition	Source
Peak Tumor Accumulation	48 hours post-injection	Subcutaneous bladder tumor-bearing nude mice.	[4]
Max Signal-to-Background Ratio (SBR)	14.766	At the tumor site at 48 hours.	[4]
Therapeutic Outcome	Obvious inhibition or complete eradication	Subcutaneous bladder tumors treated with IR-820 and laser.	[4]

| Tissue Thickness Reduction | From 134 µm to 34 µm | Epidermal thickness in an imiquimod-induced psoriasis model. |[8] |

Key Experimental Protocols

The following outlines a generalized protocol for evaluating the in vivo PTT efficacy of IR-820, based on methodologies reported in the literature.

Caption: General experimental workflow for an in vivo IR-820 PTT study.

Animal Model

• Model: Subcutaneous tumor models are commonly used. For example, human bladder cancer cells (UMUC3) or triple-negative breast cancer cells (MDA-MB-231) are injected into the flank of immunocompromised mice (e.g., nude mice).[4][16]

• Growth: Tumors are allowed to grow to a specific volume (e.g., ~120 mm³) before treatment begins.[4]

Reagent Preparation and Administration

• Preparation: IR-820 powder is typically dissolved in a biocompatible vehicle such as Phosphate-Buffered Saline (PBS).[17]

• Administration: The solution is administered to the animals, often via intramuscular or intravenous (tail vein) injection.[4][17] A typical dose might be 100-200 µL of a 0.5-2.0 mg/mL solution.[4]

NIR Irradiation

• Timing: Laser irradiation is performed at the time of peak tumor accumulation, generally 48 hours after IR-820 injection.[4]

• Parameters: The tumor site is exposed to a NIR laser (e.g., 793 nm) at a specified power density (e.g., 2 W/cm²) for a set duration (e.g., 10 minutes).[4] Real-time thermal imaging is often used to monitor the temperature at the tumor site.[4]

Therapeutic Efficacy Assessment

• Tumor Growth: Tumor dimensions are measured regularly (e.g., every few days for 16-30 days) with calipers to calculate tumor volume.[4][16]

Visualization of Dual Mechanism

The combined photothermal and photodynamic action of IR-820 is a key feature of its therapeutic potential. Upon absorbing a photon, the excited IR-820 molecule can relax via two primary pathways: non-radiative decay, which releases vibrational energy as heat (PTT), or intersystem crossing and subsequent energy transfer to oxygen, creating ROS (PDT).

Caption: Logical relationship of IR-820's dual PTT and PDT mechanisms.

Conclusion

IR-820 is a versatile and effective theranostic agent in preclinical models. Its in vivo mechanism of action is characterized by a dual photothermal and photodynamic effect that synergistically induces apoptotic cell death. Favorable pharmacokinetics, driven by its interaction with serum albumin and passive accumulation in tumors via the EPR effect, allow for targeted therapy with minimal systemic toxicity. The ability to simultaneously image and treat diseased tissue using NIR-II fluorescence guidance positions IR-820 as a highly promising candidate for translation into clinical applications for cancer and other diseases.[4][18]

References

• 1. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00449F [pubs.rsc.org]
• 2. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. IR 820 stabilized multifunctional polycaprolactone glycol chitosan composite nanoparticles for cancer therapy - RSC Advances (RSC Publishing) DOI:10.1039/C5RA05997F [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Polydopamine/IR820 nanoparticles as topical phototheranostics for inhibiting psoriasiform lesions through dual photothermal and photodynamic treatments - Biomaterials Science (RSC Publishing) [pubs.rsc.org]
• 9. Biotin-new indocyanine green conjugate: Synthesis, in vitro photocytotoxicity and in vivo biodistribution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. IR-820@NBs Combined with MG-132 Enhances the Anti-Hepatocellular Carcinoma Effect of Sonodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. IR820-loaded PLGA nanoparticles for photothermal therapy of triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. IR820-loaded PLGA nanoparticles for photothermal therapy of triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 17. medchemexpress.com [medchemexpress.com]
• 18. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility and Stability of IR-820 Dye

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability characteristics of IR-820, a near-infrared (NIR) cyanine (B1664457) dye with significant applications in biomedical research and drug development. Understanding these properties is critical for its effective use in applications ranging from in vitro assays to in vivo imaging and therapy.

Solubility Profile

IR-820 is a moderately lipophilic molecule, and its solubility is dependent on the solvent system employed. Detailed solubility data is crucial for preparing stock solutions, formulating delivery systems, and ensuring reproducibility in experimental protocols.

Quantitative Solubility Data

The following table summarizes the known quantitative solubility of IR-820 in various solvents.

Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Notes
Dimethyl Sulfoxide (DMSO)	4.5[1] - 5[2]	5.3[1] - 5.89[2]	Sonication and heating to 60°C are recommended for dissolution.[1][2]
Methanol	Soluble[3]	-	Specific quantitative data is not readily available.
Phosphate-Buffered Saline (PBS)	~0.17[2]	0.2[2]	A 0.2 mM solution can be prepared for in vivo injections.[2]
Water	Soluble[4][5]	-	Exhibits a broad absorption band at 690nm in aqueous solution.[3]

Experimental Protocols for Solubility Determination

Protocol 1: Preparation of a Stock Solution in DMSO

• Materials: IR-820 dye powder, anhydrous Dimethyl Sulfoxide (DMSO).

• Procedure:

  • Weigh the desired amount of IR-820 powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the target concentration (e.g., 5 mg/mL).

  • To facilitate dissolution, sonicate the mixture in a water bath sonicator for 10-15 minutes.[1]

  • If necessary, gently warm the solution to 60°C.[1][2]

  • Visually inspect the solution to ensure complete dissolution.

• Storage: Store the stock solution at -20°C or -80°C for long-term stability, protected from light and moisture.[2]

Protocol 2: Preparation of an Aqueous Solution for In Vivo Administration

• Materials: IR-820 dye powder, Phosphate-Buffered Saline (PBS), pH 7.4.

• Procedure:

  • Freshly prepare the solution before use to minimize degradation.[2]

  • Weigh the appropriate amount of IR-820 powder to achieve a final concentration of 0.2 mM in PBS.[2]

  • Add the calculated volume of PBS to the IR-820 powder.

  • Vortex the solution thoroughly to ensure complete dissolution.

• Note: The solubility of IR-820 in aqueous solutions is limited. For higher concentrations or improved stability, co-solvents or formulation strategies may be necessary.

Stability Profile

The stability of IR-820 is influenced by several factors, including storage conditions, light exposure, temperature, and the surrounding chemical environment.

Storage and Handling Recommendations

To ensure the integrity of IR-820, the following storage and handling precautions are recommended:

Form	Storage Temperature	Duration	Conditions
Powder	-20°C	Up to 3 years[1]	Protect from light and moisture.[3]
In DMSO	-80°C	Up to 1 year[1]	Aliquot to avoid repeated freeze-thaw cycles.
In DMSO	-20°C	Up to 1 month[2]

Handling Precautions:

• Perform all handling procedures under subdued light to minimize photodegradation.[1]

• It is recommended to prepare solutions fresh before use.[1]

Photostability

IR-820 is a photosensitive molecule. Its stability is significantly improved when compared to Indocyanine Green (ICG).[3]

• In Serum: IR-820 exhibits good photostability when dissolved in serum, with no significant decrease in emission intensity observed after 60 minutes of continuous laser irradiation (793 nm, 20 mW/cm²).[4]

Thermal Stability

The degradation of IR-820 in aqueous solutions is temperature-dependent and has been shown to be more stable than ICG under various temperature conditions. The degradation kinetics follow a pseudo-first-order exponential decay.

Stability in Physiological Media

• In Serum/Plasma: The fluorescence emission of IR-820 is significantly enhanced and stabilized upon binding to serum albumin.[3][4] This interaction is crucial for its application as an in vivo imaging agent.

• In PBS: While soluble to a certain extent, the stability of IR-820 in PBS is a consideration for experimental design, especially for long-term studies. Encapsulation in nanoparticles has been shown to improve its stability in physiological pH.[1][6]

Experimental Protocols for Stability Assessment

Protocol 3: UV-Vis Spectrophotometry for Stability Analysis

• Objective: To monitor the degradation of IR-820 over time by measuring changes in its absorbance spectrum.

• Materials: IR-820 solution in the solvent of interest, UV-Vis spectrophotometer, quartz cuvettes.

• Procedure:

  • Prepare a solution of IR-820 at a known concentration.

  • Measure the initial absorbance spectrum of the solution, identifying the characteristic absorption peaks (around 690 nm and 820 nm in aqueous solutions).[3]

  • Store the solution under the desired experimental conditions (e.g., specific temperature, light exposure).

  • At predetermined time intervals, withdraw an aliquot of the solution and measure its absorbance spectrum.

  • Analyze the data by plotting the absorbance at the maximum wavelength (λmax) against time. A decrease in absorbance indicates degradation.

  • The degradation rate can be quantified by fitting the data to an appropriate kinetic model (e.g., first-order decay).

Degradation Pathway

Understanding the degradation pathway of IR-820 is essential for predicting its stability and identifying potential interfering byproducts in experimental systems. The primary mechanism of degradation for cyanine dyes, including IR-820, is photodegradation, particularly in the presence of oxygen.

The proposed photodegradation pathway involves the reaction of the polymethine chain of the cyanine dye with singlet oxygen. This leads to the cleavage of the conjugated system and the formation of smaller, non-fluorescent molecules.

Caption: General photodegradation pathway of cyanine dyes like IR-820.

Conclusion

This technical guide provides a foundational understanding of the solubility and stability of IR-820 dye. The provided data and protocols are intended to assist researchers in the effective design and execution of their experiments. For optimal results, it is recommended to always use high-purity IR-820 and to handle it with the necessary precautions to minimize degradation. Further research into the quantitative solubility in various aqueous buffers and a more detailed elucidation of its degradation pathways will continue to enhance its utility in the scientific community.

References

• 1. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. New indocyanine green [IR-820] - CAS-Number 172616-80-7 - Order from Chemodex [chemodex.com]
• 4. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Photophysical Properties of IR-820

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core photophysical properties of the near-infrared (NIR) cyanine (B1664457) dye, IR-820. This document consolidates key quantitative data, details experimental protocols for its characterization, and visualizes its application in a therapeutic context. The information herein is intended to support researchers and professionals in the fields of biophotonics, drug delivery, and cancer therapy in harnessing the potential of IR-820.

Core Photophysical Data of IR-820

The utility of IR-820 as a NIR fluorophore and photothermal agent is defined by its quantum yield and molar extinction coefficient. These parameters are highly dependent on the solvent environment. The following tables summarize the reported values for IR-820 in various media.

Table 1: Fluorescence Quantum Yield of IR-820

Solvent/Medium	Quantum Yield (Φ)	Citation(s)
Water	0.313%	[1][2]
Serum (10% FBS)	2.521%	[1][2]
Ethanol	4.20%

Note: The significant increase in quantum yield in serum is attributed to the adsorption of IR-820 molecules onto serum proteins, which reduces aggregation-caused quenching.

Table 2: Molar Extinction Coefficient of IR-820

Solvent/Medium	Molar Extinction Coefficient (ε)	Wavelength (λmax)	Citation(s)
Methanol	198,181 M-1cm-1	820 nm	[3]
Aqueous Solution	7.2 x 104 M-1cm-1	690 nm
Methanol (IR820-chitosan)	Not specified	653 nm	[4]

Note: The molar extinction coefficient can vary based on the specific chemical form and conjugation of the dye.

Experimental Protocols

Accurate characterization of IR-820 is crucial for its effective application. The following sections provide detailed methodologies for determining its molar extinction coefficient and relative fluorescence quantum yield.

Determination of Molar Extinction Coefficient

The molar extinction coefficient is a measure of how strongly a chemical species absorbs light at a given wavelength. It is determined using the Beer-Lambert law.

Materials:

• IR-820 dye

• Spectrophotometer (UV-Vis-NIR)

• Analytical balance

• Volumetric flasks

• Cuvettes (typically 1 cm path length)

• Appropriate solvent (e.g., methanol, water)

Procedure:

• Stock Solution Preparation: Accurately weigh a small amount of IR-820 and dissolve it in a known volume of the chosen solvent in a volumetric flask to prepare a stock solution of known concentration.

• Serial Dilutions: Prepare a series of dilutions of the stock solution with the same solvent. The concentrations should be chosen to yield absorbance values in the linear range of the spectrophotometer (typically 0.1 to 1.0).

• Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamp to stabilize. Set the wavelength to the λmax of IR-820 in the chosen solvent.

• Blank Measurement: Fill a cuvette with the pure solvent and use it to zero the spectrophotometer (set absorbance to 0).

• Absorbance Measurement: Measure the absorbance of each of the diluted IR-820 solutions at λmax.

• Data Analysis:

  • Plot a graph of absorbance versus concentration.

  • According to the Beer-Lambert law, A = εcl, where A is absorbance, ε is the molar extinction coefficient, c is the concentration, and l is the path length of the cuvette.

  • The slope of the resulting linear graph will be εl.

  • Calculate ε by dividing the slope by the path length of the cuvette (typically 1 cm).[5][6][7]

Determination of Relative Fluorescence Quantum Yield

The fluorescence quantum yield is the ratio of photons emitted to photons absorbed. The relative method involves comparing the fluorescence of the sample to that of a standard with a known quantum yield.

Materials:

• IR-820 dye

• Fluorescence spectrometer

• UV-Vis-NIR spectrophotometer

• A standard fluorophore with a known quantum yield in the NIR range (e.g., Indocyanine Green - ICG)

• Cuvettes (fluorescence and absorption)

• Appropriate solvent

Procedure:

• Solution Preparation: Prepare a series of dilute solutions of both the IR-820 sample and the quantum yield standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.[8]

• Absorbance Measurement: Using the spectrophotometer, measure the absorbance of each solution at the chosen excitation wavelength.

• Fluorescence Measurement:

  • Set the fluorescence spectrometer to the excitation wavelength used for the absorbance measurements.

  • Record the fluorescence emission spectrum for each solution.

  • Ensure that the emission is collected over the entire fluorescence band.

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each solution.

  • Plot a graph of the integrated fluorescence intensity versus absorbance for both the IR-820 sample and the standard.

  • The quantum yield of the sample (ΦX) can be calculated using the following equation:[8][9]

    ΦX = ΦST * (GradX / GradST) * (ηX2 / ηST2)

    Where:

    • ΦST is the quantum yield of the standard.

    • GradX and GradST are the gradients of the plots of integrated fluorescence intensity versus absorbance for the sample and the standard, respectively.

    • ηX and ηST are the refractive indices of the sample and standard solutions, respectively (if the same solvent is used, this term is 1).

Visualized Experimental Workflow and Mechanisms

IR-820 is frequently employed as a photothermal agent in cancer therapy. The following diagrams, generated using the DOT language, illustrate the experimental workflow for photothermal therapy and the underlying mechanism of action.

References

• 1. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. smart.dhgate.com [smart.dhgate.com]
• 6. How to Determine the Extinction Coefficient | MtoZ Biolabs [mtoz-biolabs.com]
• 7. Extinction Coefficient Determination - Creative Proteomics [creative-proteomics.com]
• 8. chem.uci.edu [chem.uci.edu]
• 9. agilent.com [agilent.com]

An In-depth Technical Guide to the Safety and Toxicity of IR-820 Dye

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

IR-820, a heptamethine cyanine (B1664457) dye, is a near-infrared (NIR) agent with significant potential in various biomedical applications, including bioimaging and photothermal therapy (PTT). Structurally similar to the FDA-approved indocyanine green (ICG), IR-820 exhibits improved stability, making it an attractive alternative. This technical guide provides a comprehensive overview of the safety and toxicity profile of IR-820, drawing from available in vitro and in vivo studies. The document details its cytotoxicity, systemic toxicity, and biodistribution. While IR-820 generally demonstrates good biocompatibility, particularly when encapsulated, this guide also highlights the current gap in publicly available genotoxicity data. Methodologies for key toxicological and safety assessments are provided, alongside a summary of quantitative data and a visualization of the apoptotic signaling pathway induced by IR-820-mediated photothermal therapy.

In Vitro Safety and Toxicity

The in vitro cytotoxicity of IR-820 has been evaluated across various cell lines, often in the context of its application in photothermal therapy.

Cytotoxicity Assessment

Studies have shown that the cytotoxicity of free IR-820 is dose-dependent. For instance, in human breast cancer cells (MCF-7), free IR-820 at a concentration of 65 μM resulted in a cell viability of 42% after 48 hours of incubation.[1] In contrast, when encapsulated in PLGA nanoparticles, IR-820 showed significantly improved biocompatibility, with cell viability remaining above 80% even at high concentrations (200 μg/mL).[1][2] In 3T3-L1 and 4T1 cells, cell viability was reported to be higher than 80% at a concentration of 9 μM for both free IR-820 and IR-820 complexed with human serum albumin (HSA).[3]

Upon irradiation with a near-infrared laser, IR-820 exhibits significant phototoxicity, which is the basis of its use in photothermal therapy. In MCF-7 cells treated with IR-820 loaded PLGA nanoparticles, laser irradiation (14.1 W/cm²) for 30 seconds led to a reduction in cell viability to 42%.[1][2]

Table 1: In Vitro Cytotoxicity of IR-820

Cell Line	Formulation	Concentration	Incubation Time	Cell Viability (%)	With/Without Laser	Reference
MCF-7	Free IR-820	65 μM	48 h	42%	Without	[1][2]
MCF-7	IR-820 PLGA NPs	200 µg/mL	48 h	>80%	Without	[1][2]
3T3-L1	Free IR-820	9 μM	24 h	>80%	Without	[3]
4T1	Free IR-820	9 μM	24 h	>80%	Without	[3]
3T3-L1	IR-820-HSA	9 μM	24 h	>80%	Without	[3]
4T1	IR-820-HSA	9 μM	24 h	>80%	Without	[3]
MCF-7	IR-820 PLGA NPs	60 µM	24 h	42%	With (14.1 W/cm²)	[1][2]
MES-SA	Free IR-820	≥ 5 µM	Not Specified	Significant Inhibition	With	[4]
SKOV-3, Dx5	IRPDcov	5 µM	Not Specified	No significant toxicity	Without	[5]

Genotoxicity and Mutagenicity

A comprehensive literature search for the genotoxicity and mutagenicity of IR-820 dye did not yield any specific studies. Standard assays to evaluate genotoxic potential include the Ames test for mutagenicity, the in vitro micronucleus assay for clastogenicity and aneugenicity, the chromosomal aberration assay, and the comet assay for DNA damage. The absence of such data represents a significant gap in the safety profile of IR-820 and should be a key consideration for its further development and potential clinical translation.

In Vivo Safety and Toxicity

In vivo studies in murine models have generally indicated that IR-820 has a favorable safety profile with negligible systemic toxicity at therapeutic doses.

Systemic Toxicity Assessment

Histological analysis of major organs (heart, liver, spleen, lungs, and kidneys) from mice treated with IR-820 has shown no significant pathological abnormalities or organ damage.[6][7] Blood tests, including routine blood examinations and hepatic and renal function tests, have also revealed no significant differences between IR-820 treated and control groups, further supporting its in vivo biocompatibility.[6]

Biodistribution and Excretion

Following intravenous administration, IR-820 primarily accumulates in the liver, kidneys, and gut.[3][6] Ex vivo imaging of organs at different time points has confirmed that the dye is mainly cleared through the hepatobiliary and renal systems.[3] Studies have shown that the fluorescence signal in major organs gradually decreases over time, with almost no signal detectable after five weeks, indicating that IR-820 does not exhibit long-term accumulation in the body.

Table 2: In Vivo Biodistribution of IR-820

Animal Model	Administration Route	Dosage	Major Accumulation Organs	Excretion Route	Time to Clearance	Reference
Mice	Intravenous	0.5 mg/mL, 200 µL	Liver, Kidneys, Gut	Hepatobiliary and Renal	~5 weeks	[6]
Mice	Intravenous	75 µM, 150 µL	Tumors, Kidneys, Liver	Digestive and Urinary	Not specified	[3]

Mechanism of Action in Photothermal Therapy and Associated Signaling Pathway

The therapeutic effect of IR-820 in PTT is mediated by its ability to convert near-infrared light into localized heat, leading to hyperthermia and subsequent cell death. The primary mechanism of cell death induced by IR-820-mediated PTT is apoptosis.[1][2]

Apoptotic Signaling Pathway

The hyperthermia generated by photo-excited IR-820 triggers the intrinsic (mitochondrial) pathway of apoptosis. This process involves the following key steps:

• Mitochondrial Outer Membrane Permeabilization (MOMP): The heat stress leads to the activation of pro-apoptotic Bcl-2 family proteins (e.g., Bak and Bax), which oligomerize and form pores in the mitochondrial outer membrane.

• Cytochrome c Release: The permeabilization of the mitochondrial membrane results in the release of cytochrome c from the intermembrane space into the cytoplasm.

• Apoptosome Formation: In the cytoplasm, cytochrome c binds to Apoptotic Protease Activating Factor-1 (Apaf-1), which then recruits pro-caspase-9 to form a complex known as the apoptosome.

• Caspase Cascade Activation: Within the apoptosome, pro-caspase-9 is cleaved and activated. Activated caspase-9 then cleaves and activates effector caspases, such as caspase-3.

• Execution of Apoptosis: Activated caspase-3 orchestrates the final stages of apoptosis by cleaving a variety of cellular substrates, leading to the characteristic morphological and biochemical changes of apoptotic cell death, such as DNA fragmentation and the formation of apoptotic bodies.

Figure 1: Intrinsic Apoptotic Pathway Induced by IR-820 Mediated PTT

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is adapted from studies evaluating the cytotoxicity of IR-820 and its nanoformulations.[1][2]

• Cell Seeding: Seed cells (e.g., MCF-7) in a 96-well plate at a density of 1 x 10⁴ cells per well and incubate overnight at 37°C in a 5% CO₂ atmosphere.

• Treatment: Remove the medium and replace it with fresh medium containing various concentrations of free IR-820 or IR-820 formulations. Include untreated cells as a control. Incubate for the desired period (e.g., 24 or 48 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Cell Viability Calculation: Calculate the cell viability as a percentage of the control group (untreated cells).

In Vivo Toxicity and Biodistribution Study

This protocol is a general representation based on in vivo studies with IR-820.[3][6]

• Animal Model: Use healthy mice (e.g., BALB/c or nude mice, depending on the study's aim). For tumor studies, establish subcutaneous xenografts.

• Administration: Administer IR-820 solution (e.g., 0.5 mg/mL in PBS) via intravenous or intramuscular injection. A typical volume is 100-200 µL per mouse. A control group should receive a vehicle injection (e.g., PBS).

• Systemic Toxicity Assessment:

  • At predetermined time points (e.g., 1 day and 28 days post-injection), collect blood samples for complete blood count and serum chemistry analysis (hepatic and renal function).

  • At the end of the study, euthanize the mice and harvest major organs (heart, liver, spleen, lungs, kidneys) for histopathological examination (H&E staining).

• Biodistribution Assessment:

  • At various time points post-injection, perform in vivo NIR fluorescence imaging of the whole body.

  • For ex vivo analysis, euthanize the mice at different time points, dissect the major organs and tumors (if applicable), and image them using a NIR fluorescence imaging system.

  • Quantify the fluorescence intensity in each organ to determine the distribution profile.

Conclusion

IR-820 is a promising near-infrared dye with significant potential for clinical applications, particularly in NIR-II fluorescence imaging and photothermal therapy. The available data from in vitro and in vivo studies suggest a favorable safety profile, with good biocompatibility and negligible systemic toxicity at therapeutic doses, especially when encapsulated in nanoparticle delivery systems. Its clearance through both hepatobiliary and renal routes without long-term accumulation is a significant advantage. The primary mechanism of its therapeutic action in PTT is the induction of apoptosis via the intrinsic mitochondrial pathway.

However, a critical gap in the current knowledge is the lack of specific genotoxicity and mutagenicity data. To ensure the safe translation of IR-820 into clinical practice, it is imperative that future research addresses this gap through standardized genotoxicity assays. Researchers and drug development professionals should proceed with the development of IR-820-based theranostics with an awareness of this data gap and should consider conducting comprehensive genotoxicity assessments as part of their preclinical safety evaluation.

References

• 1. In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. x-cellr8.com [x-cellr8.com]
• 3. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. apexbt.com [apexbt.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]
• 7. The in vitro micronucleus assay using imaging flow cytometry and deep learning - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Technical Guide: IR-820 vs. Indocyanine Green (ICG)

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive comparison of two prominent near-infrared (NIR) cyanine (B1664457) dyes: IR-820 and Indocyanine Green (ICG). This document delves into their fundamental properties, experimental applications, and underlying mechanisms, offering a critical resource for their application in research and drug development.

Core Properties: A Side-by-Side Comparison

Both IR-820 and Indocyanine Green are tricarbocyanine dyes that exhibit strong absorption and fluorescence in the near-infrared spectrum, a region advantageous for deep tissue imaging due to reduced light scattering and minimal tissue autofluorescence. While structurally similar, key differences in their chemical makeup lead to distinct photophysical and stability profiles.

Physicochemical and Spectral Data

The following tables summarize the key quantitative data for IR-820 and ICG, providing a clear comparison for experimental design and application.

Property	IR-820	Indocyanine Green (ICG)
Molecular Formula	C46H50ClN2NaO6S2	C43H47N2NaO6S2
Molecular Weight	849.47 g/mol	774.96 g/mol
Appearance	Green to red-brown powder	Dark green to blue-green solid
Solubility	Soluble in DMSO, Methanol	Soluble in water, Methanol; practically insoluble in most other organic solvents[1]

Photophysical Property	IR-820	Indocyanine Green (ICG)
Absorption Max (λabs) in Water/PBS	~691 nm	~780-805 nm[1]
Absorption Max (λabs) in Serum/FBS	Red-shifted by ~143 nm to ~793 nm[2]	~805 nm (in blood)
Absorption Max (λabs) in Methanol	~820 nm[3]	~779 nm[3]
Emission Max (λem) in Water/PBS	~829 nm[2]	~810-820 nm
Emission Max (λem) in Serum/FBS	~858 nm[2]	~830 nm (in blood)
Molar Extinction Coefficient (ε)	~187,143 M-1cm-1 (in Methanol)[4]	~223,000 M-1cm-1
Quantum Yield (ΦF) in Water	~0.313%[2]	~0.3%
Quantum Yield (ΦF) in Serum/Blood	~2.521% (in 10% FBS)[2]	~1.2% (in blood)
Quantum Yield (ΦF) in Ethanol	7.7%[5]	-

Stability and Pharmacokinetics

A critical differentiator between IR-820 and ICG is their stability, which directly impacts their utility in various applications.

Parameter	IR-820	Indocyanine Green (ICG)
In Vitro Stability	Degradation half-time is approximately double that of ICG in aqueous solutions under various light and temperature conditions.[1][6]	Limited stability in aqueous solutions.
In Vivo Stability	Exhibits enhanced in vivo stability, leading to a longer plasma residence time compared to ICG.[6]	Short plasma residence time.
Plasma Half-life	Longer than ICG, allowing for extended imaging windows.[6]	Approximately 150 to 180 seconds.
Toxicity	Considered to have low cytotoxicity and good biocompatibility.[2][7]	Nontoxic, with rare, generally mild side effects.[1] The intravenous LD50 is 60 mg/kg in mice and 87 mg/kg in rats.[1]
Primary Route of Elimination	Predominantly via the gastrointestinal tract.	Exclusively by the liver into the bile.

Experimental Protocols and Methodologies

This section provides detailed methodologies for key experiments involving IR-820 and ICG, offering a practical guide for researchers.

In Vivo Fluorescence Imaging in a Mouse Model (IR-820)

This protocol outlines a general procedure for NIR-II fluorescence imaging of cerebrovascular structures in a mouse model using IR-820.

Materials:

• IR-820 dye

• Phosphate-buffered saline (PBS, 1x)

• Anesthesia (e.g., isoflurane)

• NIR-II fluorescence imaging system with a 793 nm laser for excitation and appropriate emission filters.

• Animal model (e.g., mouse with a cranial window)

Procedure:

• Preparation of IR-820 Solution: Freshly prepare a 0.5 mg/mL solution of IR-820 in 1x PBS.

• Animal Preparation: Anesthetize the mouse and maintain anesthesia throughout the imaging procedure.

• Dye Administration: Intravenously inject 200 µL of the prepared IR-820 solution into the mouse.[2][7]

• Image Acquisition:

  • Position the mouse under the NIR-II fluorescence microscope.

  • Use a 793 nm laser for excitation.[2][7]

  • Capture images at various depths to visualize the brain vasculature.[2]

  • For dynamic studies, record images in real-time to observe blood flow.[2]

  • Typical exposure times can range from 50 ms (B15284909) to 100 ms.[2][7]

Sentinel Lymph Node (SLN) Mapping (ICG)

This protocol describes the use of ICG for the identification of sentinel lymph nodes in breast cancer surgery.

Materials:

• Indocyanine Green (ICG) for injection (e.g., 25 mg vial)

• Sterile water for injection

• Syringes and needles

• NIR fluorescence imaging system

• (Optional) Blue dye

Procedure:

• ICG Reconstitution: Reconstitute a 25 mg vial of ICG with 10 mL of sterile water for injection to achieve a concentration of 2.5 mg/mL. Further dilute to the desired concentration, for example, 1.25 mg/0.5 mL.[8]

• Patient Preparation: After the induction of general anesthesia, prepare the surgical site.

• ICG Injection: Inject 1 mL of the ICG solution intradermally into the subareolar region at two sites (e.g., 12 o'clock and 9 or 3 o'clock), with 0.5 mL per injection site.[8]

• Lymphatic Flow: Allow a waiting period of approximately 5 minutes for the ICG to travel through the lymphatic channels to the axilla.[8]

• Fluorescence Detection:

  • Use a NIR fluorescence imaging system to visualize the fluorescent lymphatic channels and identify the sentinel lymph nodes.

  • Make a small incision along the axillary skin crease.

  • Use the fluorescence signal to guide the dissection directly to the SLN, minimizing tissue disruption.[8]

• Node Excision and Confirmation: Excise the identified fluorescent lymph node(s) and send for pathological analysis.[8]

Photothermal Therapy (PTT) of Tumors (IR-820)

This protocol outlines an in vivo photothermal therapy experiment using IR-820 in a subcutaneous tumor mouse model.

Materials:

• IR-820 dye

• Phosphate-buffered saline (PBS)

• Tumor-bearing mouse model (e.g., subcutaneous xenograft)

• High-power NIR laser (e.g., 793 nm or 808 nm)

• Infrared thermal imaging camera

Procedure:

• Preparation of IR-820 Dispersion: Prepare a 2 mg/mL dispersion of IR-820 in PBS.

• Dye Administration: When the tumor volume reaches approximately 120 mm³, intramuscularly inject 100 µL of the IR-820 dispersion near the tumor site.[2] A control group should be injected with PBS.

• Accumulation Time: Allow 48 hours for the IR-820 to accumulate in the tumor tissue.[2]

• Laser Irradiation:

  • Anesthetize the mouse.

  • Irradiate the tumor site with a 793 nm laser at a power density of 2 W/cm² for 10 minutes.[2]

  • Monitor the temperature of the tumor region using an infrared thermal imaging camera. The goal is to achieve a temperature above the photothermal lethal dose (approximately 49°C).[2]

• Post-Treatment Monitoring: Monitor tumor size and animal well-being over time to assess the therapeutic efficacy.

Mechanisms and Pathways

Understanding the cellular and molecular mechanisms of action is crucial for optimizing the use of these dyes in therapeutic and diagnostic applications.

Cellular Uptake

The preferential accumulation of ICG and IR-820 in tumor tissues is a key aspect of their utility. While passive diffusion may play a role, active transport mechanisms are also involved.

dot

Caption: Cellular uptake mechanisms of ICG and IR-820.

Studies have shown that the primary mechanism of ICG uptake in sarcoma cells is clathrin-mediated endocytosis.[9] The enhanced permeability and retention (EPR) effect also plays a significant role in the accumulation of these dyes in tumors. For IR-820, passive diffusion is also a proposed mechanism of cellular entry.[10]

Photothermal and Photodynamic Therapy (PTT/PDT)

Upon irradiation with NIR light, both ICG and IR-820 can induce cell death through photothermal and photodynamic effects.

Photothermal Therapy (PTT): The dye absorbs light energy and converts it into heat, leading to hyperthermia and subsequent tumor cell ablation.

Photodynamic Therapy (PDT): The excited photosensitizer can transfer its energy to molecular oxygen, generating reactive oxygen species (ROS) such as singlet oxygen. These ROS are highly cytotoxic and can induce apoptosis and necrosis in cancer cells. ICG-mediated PDT has been shown to induce apoptosis through the upregulation of pro-apoptotic proteins like Bax and cleaved Caspase-3, and the downregulation of anti-apoptotic proteins like Bcl-2.[11][12]

dot

Caption: PTT and PDT mechanisms of ICG and IR-820.

Conclusion: Choosing the Right Dye for the Application

Both IR-820 and Indocyanine Green are powerful tools for NIR fluorescence imaging and therapy.

• Indocyanine Green (ICG) is the established, FDA-approved standard with a long history of clinical use. Its primary advantages are its well-characterized safety profile and extensive body of literature. However, its limitations include poor stability in aqueous solutions and a short in vivo half-life.

• IR-820 emerges as a promising alternative with significantly improved in vitro and in vivo stability.[1][6][13] This enhanced stability translates to a longer plasma residence time, which is highly advantageous for applications requiring extended imaging windows.[6] While its fluorescence quantum yield is generally lower than that of ICG, its emission peak is less dependent on concentration.[1] In hyperthermia applications, IR-820 generates slightly lower peak temperatures than ICG, though the cytotoxic effects are comparable.[1]

The choice between IR-820 and ICG will ultimately depend on the specific requirements of the research or clinical application. For applications where stability and longer imaging times are critical, IR-820 presents a compelling advantage. For established clinical procedures where FDA approval is paramount, ICG remains the dye of choice. This guide provides the foundational data and protocols to aid researchers and drug development professionals in making an informed decision.

References

• 1. Comparative study of the optical and heat generation properties of IR820 and indocyanine green - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. Enhanced Photothermal Heating and Combination Therapy of NIR Dye via Conversion to Self-Assembled Ionic Nanomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A comparative study of IR-820 and indocyanine green (ICG) | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 7. researchgate.net [researchgate.net]
• 8. oaepublish.com [oaepublish.com]
• 9. biorxiv.org [biorxiv.org]
• 10. giffordbioscience.com [giffordbioscience.com]
• 11. Indocyanine green as a near-infrared theranostic agent for ferroptosis and apoptosis-based, photothermal, and photodynamic cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effect of photodynamic therapy based on indocyanine green on expression of apoptosis-related genes in human gingival fibroblast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Technical Guide to Commercial Sources and Purity of IR-820 for Researchers and Drug Development Professionals

Introduction: IR-820, a heptamethine cyanine (B1664457) dye, is a near-infrared (NIR) fluorescent probe with significant applications in biomedical research and diagnostics. Its strong absorbance and emission in the NIR window (700-900 nm) allow for deep tissue imaging with minimal autofluorescence, making it a valuable tool for in vivo imaging, photothermal therapy, and as a contrast agent. For researchers and drug development professionals, understanding the commercial availability and purity of IR-820 is critical for ensuring the reliability and reproducibility of experimental results. This guide provides an in-depth overview of the commercial sources of IR-820, its purity specifications, and detailed methodologies for its characterization.

Commercial Availability and Purity Specifications

IR-820 is available from a variety of chemical suppliers, with purity levels often reported as "dye content" or determined by High-Performance Liquid Chromatography (HPLC). The "dye content" specification can sometimes be ambiguous, as it may not fully account for isomeric impurities or residual salts. Purity determined by HPLC provides a more accurate measure of the active dye molecule. Below is a summary of some commercial sources and their stated purities.

Supplier	Stated Purity/Specification	Analytical Method
Chemodex	≥98%	HPLC
APExBIO	High-Purity	Not Specified
MedchemExpress	Not Specified	Not Specified
TargetMol	98.64%	Not Specified
MedKoo	~80% dye content	Not Specified
Sigma-Aldrich	Dye content 80%	Not Specified
Selleck Chemicals	Not Specified	Not Specified

Note: Purity specifications can vary between batches. It is highly recommended to request a lot-specific Certificate of Analysis (CoA) from the supplier for detailed purity information.

Factors Influencing IR-820 Purity

The purity of commercially available IR-820 can be influenced by several factors throughout its lifecycle, from synthesis to storage. Understanding these factors is crucial for maintaining the integrity of the dye for experimental use.

Factors influencing the purity of commercial IR-820.

Experimental Protocols for Purity Assessment

A comprehensive assessment of IR-820 purity involves a combination of chromatographic and spectroscopic techniques. The following protocols are generalized methodologies based on established practices for cyanine dyes and should be optimized for specific instrumentation and laboratory conditions.

Experimental Workflow for Purity Assessment

The following diagram outlines a general workflow for the comprehensive purity assessment of a commercial IR-820 sample.

A general experimental workflow for IR-820 purity assessment.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is the primary method for determining the purity of IR-820 and separating it from non-colored impurities and degradation products.

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD) is required.

• Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is commonly used.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile (B52724).

• Gradient:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B (linear gradient)

  • 25-30 min: 80% B

  • 30-35 min: 80% to 20% B (linear gradient)

  • 35-40 min: 20% B (equilibration)

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 780 nm or the specific λmax of IR-820 in the mobile phase.

• Injection Volume: 10-20 µL.

• Sample Preparation: Dissolve a small amount of IR-820 in the initial mobile phase composition (e.g., 20% acetonitrile in water) to a concentration of approximately 0.1 mg/mL. Filter the sample through a 0.22 µm syringe filter before injection.

• Purity Calculation: The purity is calculated based on the area percentage of the main IR-820 peak relative to the total area of all peaks detected at the specified wavelength.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of IR-820 and to identify potential impurities.

• Instrumentation: An Electrospray Ionization (ESI) mass spectrometer, often coupled with an HPLC system (LC-MS), is ideal.

• Ionization Mode: ESI in positive or negative ion mode, depending on the specific adducts of interest.

• Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap.

• Sample Preparation: The sample can be directly infused into the mass spectrometer or analyzed as it elutes from the HPLC column. For direct infusion, prepare a dilute solution (1-10 µg/mL) in a suitable solvent like methanol (B129727) or acetonitrile.

• Data Analysis: The acquired mass spectrum should show a prominent peak corresponding to the molecular ion of IR-820 (C₄₂H₄₇N₂NaO₆S₂⁺, exact mass: 774.28). Other observed peaks may correspond to impurities, degradation products, or different salt forms.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information about the IR-820 molecule and is a powerful tool for identifying isomeric impurities.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended.

• Solvent: Deuterated methanol (CD₃OD) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) are suitable solvents.

• Experiments:

  • ¹H NMR: Provides information on the proton environment and can be used to identify the presence of different isomers.

  • ¹³C NMR: Provides information on the carbon skeleton.

  • 2D NMR (e.g., COSY, HSQC, HMBC): Can be used for complete structural assignment and to identify the structure of unknown impurities.

• Sample Preparation: Dissolve 5-10 mg of the IR-820 sample in approximately 0.6 mL of the deuterated solvent.

• Data Analysis: The NMR spectra should be consistent with the known chemical structure of IR-820. The presence of minor sets of peaks may indicate the presence of isomers or impurities. Integration of the proton signals can provide a quantitative measure of the relative amounts of different species.

Conclusion

For researchers and professionals in drug development, the purity of IR-820 is a critical parameter that can significantly impact experimental outcomes. While many commercial suppliers offer IR-820, the stated purity can vary. Therefore, it is essential to obtain a Certificate of Analysis for each batch and, when necessary, perform in-house purity assessments using the detailed protocols outlined in this guide. A thorough characterization using a combination of HPLC, mass spectrometry, and NMR spectroscopy will ensure the quality and consistency of the IR-820 used in research and development, leading to more reliable and reproducible results.

An In-depth Technical Guide to the Photophysical Properties of IR-820 in Different Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the photophysical properties of the near-infrared (NIR) cyanine (B1664457) dye IR-820, with a specific focus on how these properties are modulated by the solvent environment. Understanding these interactions is critical for applications in bioimaging, photothermal therapy, and diagnostics, where the local environment can significantly alter the dye's performance.

Introduction to IR-820 and Solvatochromism

IR-820 is a heptamethine cyanine dye characterized by its strong absorption and emission in the near-infrared spectrum.[1] Like many polymethine dyes, its photophysical characteristics are not static but are highly sensitive to the surrounding medium—a phenomenon known as solvatochromism.[2] Solvent properties such as polarity, viscosity, and the capacity for hydrogen bonding can alter the energy gap between the dye's electronic ground and excited states.[2] This results in shifts in the absorption and emission maxima (λ_abs and λ_em), as well as changes in fluorescence quantum yield (Φ_F) and lifetime (τ).[3]

In polar solvents like water, IR-820 is known to form aggregates, which often leads to fluorescence quenching.[4] Conversely, in environments that restrict molecular motion or prevent aggregation, such as when bound to proteins, its fluorescence can be significantly enhanced.[4][5] This guide synthesizes data from multiple studies to provide a clear, comparative analysis of IR-820's behavior across various solvents.

Quantitative Photophysical Data

The following table summarizes the key photophysical parameters of IR-820 in different solvent systems. These variations underscore the importance of solvent selection and characterization in experimental design.

Solvent System	λ_abs (nm)	λ_em (nm)	Quantum Yield (Φ_F) (%)	Molar Extinction Coefficient (ε) (M⁻¹ cm⁻¹)	Key Observations
Deionized Water	691[6], 685 & 812[7]	~829[4][5], 822-823[8]	0.313[4][5]	Not Reported	Exhibits a significant hypsochromic (blue) shift in absorption compared to less polar solvents.[6]
Methanol	820[6][9][10][11]	850[9]	Not Reported	198,181[9]	IR-820 is reported to be stable in methanol.[10]
Dimethyl Sulfoxide (DMSO)	Not Reported	Not Reported	Not Reported	Not Reported	The dye is stable over several days in DMSO and generally shows higher fluorescence intensity than in water.[3][10]
10% Fetal Bovine Serum (FBS)	Red-shifted ~143 nm vs. water[4][5]	~858[4][5]	2.521[4][5]	Not Reported	Binding to serum proteins prevents aggregation, promoting a rigid conformation that enhances fluorescence ~7-fold compared to water.[4][5]
Phosphate-Buffered Saline (PBS)	Not Reported	Not Reported	Not Reported	Not Reported	Fluorescence intensity is noted to be lower in PBS than in ultrapure water.[7]

Experimental Protocols

Detailed and consistent experimental methods are crucial for obtaining reproducible photophysical data. The following sections describe standard protocols cited in the literature for characterizing IR-820.

For solvatochromic studies, a typical procedure involves dissolving the IR-820 dye in a small, controlled volume of a solvent in which it is highly soluble, such as DMSO.[3] This stock solution is then diluted to the final target concentration with the solvent of interest to ensure consistent starting conditions.[3] For photostability measurements, the final solution may be purged with an inert gas like Argon for approximately 10 minutes to remove dissolved oxygen, which can quench fluorescence or participate in photochemical degradation.[9]

• Absorption Spectra: UV-Vis-NIR absorption spectra are typically recorded using a dual-beam spectrophotometer, such as a Shimadzu UV-3600 or a BIOMATE-3S.[7][12] Measurements are performed in 1.0 mm or 1.0 cm path length quartz cuvettes, and a baseline correction is applied using the solvent of interest.[12] Spectra are generally scanned across a wide range, for example, from 400 to 1100 nm.[12]

• Fluorescence Emission Spectra: Emission spectra are recorded using a spectrofluorometer. For NIR dyes like IR-820, specialized systems are often required. Examples include the FLS980 fluorescence spectrometer or custom-built systems featuring spectrometers like the NIRQuest512 from Ocean Optics.[4][7] The excitation wavelength is set at or near the absorption maximum for the specific solvent being tested.

The fluorescence quantum yield is commonly determined using a relative method, which involves comparing the fluorescence of the sample to a well-characterized standard.

• Reference Standard: For the NIR region, Indocyanine Green (ICG) in DMSO is a common reference, with a known quantum yield in the NIR-II window (e.g., 5.995% beyond 900 nm).[4]

• Methodology: A series of solutions of both the IR-820 sample and the ICG standard are prepared at different, optically dilute concentrations (typically with absorbance < 0.1) in their respective solvents. The integrated fluorescence intensity is plotted against the absorbance at the excitation wavelength for each series.

• Calculation: The quantum yield of the sample (Φ_sample) is calculated using the following equation[4]:

  Φ_sample = Φ_ref * (Slope_sample / Slope_ref) * (n_sample² / n_ref²)

  where Φ is the quantum yield, Slope refers to the gradient of the integrated fluorescence intensity versus absorbance plot, and n is the refractive index of the solvent.[4]

Influence of Solvent on IR-820 Photophysics: A Visual Guide

The interplay between the solvent environment and the resulting photophysical properties of IR-820 can be visualized as a cause-and-effect pathway. The following diagram illustrates this relationship, showing how solvent characteristics dictate the molecular state of the dye, which in turn governs its optical behavior.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Solvatochromism - Wikipedia [en.wikipedia.org]
• 3. Near Infrared Dyes as Lifetime Solvatochromic Probes for Micropolarity Measurements of Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00449F [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. rsc.org [rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Near-infrared fluorescence principles of IR-820

An In-depth Technical Guide to the Near-Infrared Fluorescence Principles of IR-820

Introduction

IR-820 is a tricarbocyanine dye that serves as a crucial fluorophore for near-infrared (NIR) imaging. Structurally similar to the clinically approved Indocyanine Green (ICG), IR-820 exhibits enhanced stability in aqueous solutions and a longer plasma half-life, making it a promising agent for preclinical and potentially clinical theranostic applications.[1][2][3] Its utility stems from its strong optical absorption and fluorescence emission within the NIR window (700-1700 nm), a spectral region where biological tissues are relatively transparent, allowing for deeper imaging penetration with reduced background autofluorescence.[4][5] This guide elucidates the core photophysical principles governing IR-820 fluorescence, the critical factors influencing its emission, and the experimental methodologies for its characterization.

Core Fluorescence Principles of IR-820

The fluorescence of IR-820 is governed by the absorption of photons in the NIR-I region (typically ~780-820 nm) and subsequent emission of lower-energy photons in the NIR-I and NIR-II regions.[4][6] The fundamental process involves the excitation of a π-electron in its polymethine chain from the ground state (S₀) to an excited singlet state (S₁). Following a rapid, non-radiative internal conversion and vibrational relaxation to the lowest vibrational level of the S₁ state, the molecule returns to the S₀ ground state by emitting a photon. This emitted photon is of lower energy (longer wavelength) than the absorbed photon, a phenomenon known as the Stokes shift.

Caption: Simplified Jablonski diagram for IR-820 fluorescence.

IR-820's broad emission spectrum extends from the NIR-I region into the NIR-II window (900-1700 nm).[4] This NIR-II tail is particularly valuable for in vivo imaging, as it benefits from significantly lower tissue scattering and autofluorescence, leading to higher spatial resolution and signal-to-background ratios.[4][5]

Key Factors Influencing IR-820 Fluorescence

The fluorescence efficiency of IR-820 is not intrinsic but is highly dependent on its molecular environment. Key factors include solvent polarity, aggregation state, and interactions with biological macromolecules.

Aggregation-Caused Quenching (ACQ)

In aqueous solutions like water or phosphate-buffered saline (PBS), IR-820 molecules tend to self-aggregate due to their amphiphilic nature.[7][8] This aggregation leads to the formation of non-fluorescent H-aggregates, which effectively quenches the fluorescence signal through non-radiative decay pathways. This phenomenon, known as Aggregation-Caused Quenching (ACQ), is a significant limitation for many organic dyes in biological media.[4][9]

Interaction with Serum Proteins

A critical and advantageous principle of IR-820 is the dramatic enhancement of its fluorescence upon binding to serum proteins, particularly human serum albumin (HSA).[5][8] When IR-820 is introduced into a serum-containing environment, it adsorbs onto albumin molecules.[4][9] This interaction accomplishes two things:

• Prevents Self-Aggregation: The bulky protein sterically hinders the IR-820 molecules from aggregating, thus mitigating the ACQ effect.[4][8]

• Induces Conformational Rigidity: Binding within the hydrophobic pockets of albumin restricts the torsional rotations and vibrations of the dye's polymethine chain. This rigidification minimizes non-radiative energy loss, forcing a greater proportion of excited molecules to relax via fluorescence.[4]

This binding results in a significant increase in the fluorescence quantum yield. Studies have reported a 7-fold increase in quantum yield in serum compared to water and up to a 21-fold fluorescence enhancement when complexed with HSA.[4][5][10][11]

J-Aggregate Formation

Under specific conditions, such as in the presence of certain salts, IR-820 can form a different type of molecular assembly known as J-aggregates.[7][12] Unlike the fluorescence-quenching H-aggregates, J-aggregates are characterized by a distinct, sharp, and significantly red-shifted absorption peak.[7][12] This phenomenon can be harnessed to tune the dye's properties. For instance, IR-820 J-aggregates have been shown to produce sharp fluorescence emission bands deep within the NIR-II region, with peaks observed around 930 nm and even as far as 1217 nm.[7][13]

Caption: Influence of environment on IR-820 fluorescence.

Quantitative Photophysical Data

The optical properties of IR-820 are highly dependent on its environment. The interaction with serum proteins causes a notable red-shift in both absorption and emission peaks, alongside a dramatic increase in fluorescence quantum yield.

Property	IR-820 in Water	IR-820 in 10% FBS / Serum	Reference(s)
Peak Absorption (λabs)	~691-815 nm	~858 nm (red-shifted)	[4][8][14]
Peak Emission (λem)	~829 nm	~858 nm	[4][10]
NIR-II Quantum Yield (QY)	~0.313%	~2.521%	[4][10]

Experimental Protocols

Protocol: Measurement of Absorption and Fluorescence Spectra

• Preparation of Solutions: Prepare stock solutions of IR-820 in a suitable solvent like DMSO. For measurements, dilute the stock solution to the desired concentration (e.g., 0.01 mg/mL) in the medium of interest (e.g., deionized water, PBS, or 10% Fetal Bovine Serum).[4][10]

• Absorption Measurement: Use a UV-Vis-NIR scanning spectrophotometer. Scan the sample from 400 nm to 1100 nm to capture all relevant absorption peaks. Use the corresponding solvent/medium as a blank for baseline correction.[15]

• Fluorescence Measurement: Use a fluorescence spectrometer equipped with a NIR-sensitive detector (e.g., an InGaAs detector).

  • Set the excitation wavelength based on the absorption maximum in the specific medium (e.g., 793 nm or 808 nm).[4][8]

  • Record the emission spectrum across a range that covers both NIR-I and NIR-II windows (e.g., 820 nm to 1700 nm).

  • Ensure all instrument parameters (e.g., slit widths, integration time) are kept constant for comparative measurements.

Protocol: Determination of Fluorescence Quantum Yield (QY)

The quantum yield of IR-820 is typically measured using a relative method, comparing its fluorescence intensity to that of a standard reference dye with a known QY.

Caption: Workflow for relative quantum yield measurement.

• Reference Standard: Select a suitable reference standard. For NIR-II measurements of IR-820, Indocyanine Green (ICG) in DMSO is a commonly used reference.

• Prepare Solutions: Prepare a series of five or more dilute solutions of both the IR-820 sample (in its medium) and the ICG reference standard (in DMSO). The concentrations should be chosen so that the absorbance (optical density, OD) at the excitation wavelength is below 0.1 to avoid inner filter effects.

• Measure Absorbance and Fluorescence: For each solution, measure the absorbance at the excitation wavelength and record the full fluorescence emission spectrum.

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each measurement.

  • For both the sample and the reference, plot the integrated fluorescence intensity against the corresponding absorbance values.

  • Perform a linear regression for both datasets and determine the slope (gradient, Grad).

• Calculation: Calculate the quantum yield of the sample (ΦS) using the following equation: ΦS = ΦR × ( GradS / GradR ) × ( nS² / nR² ) Where:

  • ΦR is the known quantum yield of the reference.

  • GradS and GradR are the gradients from the plots for the sample and reference, respectively.

  • nS and nR are the refractive indices of the sample and reference solvents, respectively.

Conclusion

The near-infrared fluorescence of IR-820 is a complex process profoundly influenced by its immediate molecular environment. While it suffers from aggregation-caused quenching in simple aqueous solutions, its fluorescence is dramatically enhanced upon binding to serum albumin. This interaction prevents aggregation and rigidifies the molecular structure, leading to a significantly higher quantum yield in the NIR-I and NIR-II windows. This principle is fundamental to its successful application as a bright and stable contrast agent for in vivo imaging. Understanding these core principles, from ACQ to protein-induced enhancement and J-aggregate formation, is critical for researchers and drug development professionals seeking to leverage IR-820 for advanced bioimaging and theranostic applications.

References

• 1. Covalent IR820-PEG-diamine nanoconjugates for theranostic applications in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Adjustable Fluorescence Emission of J-Aggregated Tricarbocyanine in the Near-Infrared-II Region - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Highly-Soluble Cyanine J-aggregates Entrapped by Liposomes for In Vivo Optical Imaging around 930 nm - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for In Vivo Imaging in Mice Using IR-820

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of IR-820, a near-infrared (NIR) fluorescent dye, for in vivo imaging in murine models. IR-820's favorable optical properties in the NIR-II window (900-1700 nm) allow for deep tissue penetration and high spatial resolution, making it a valuable tool for various preclinical research applications, including oncology, neurology, and vascular biology.[1]

Overview of IR-820 for In Vivo Imaging

IR-820 is a cyanine (B1664457) dye that exhibits strong fluorescence emission in the NIR-II region, offering significant advantages for in vivo imaging over traditional visible and NIR-I fluorophores.[1] Key features include:

• Deep Tissue Penetration: The longer emission wavelength of IR-820 minimizes light scattering and absorption by endogenous chromophores like hemoglobin and melanin, enabling imaging of deeper structures within the animal.[1]

• High Signal-to-Background Ratio: Reduced tissue autofluorescence in the NIR-II window results in clearer images with enhanced contrast.

• Biocompatibility: Studies have shown that IR-820 has negligible in vivo toxicity at standard imaging concentrations.[1][2]

• Versatility: IR-820 can be used for various imaging applications, including angiography, tumor visualization, and assessment of tissue injury.[1][3][4]

Optical Properties

IR-820 has an absorption peak around 800 nm and an emission peak around 820 nm, with a tail extending into the NIR-II region.[5] Its fluorescence intensity is notably enhanced in serum compared to water.[1]

Quantitative Data Summary

The following tables summarize key quantitative parameters for in vivo imaging with IR-820, compiled from various studies.

Table 1: Recommended Dosage and Administration Routes

Application	Administration Route	Concentration (mg/mL)	Volume (µL)	Dosage (mg/kg)	Reference(s)
Cerebrovascular Imaging	Intravenous (tail vein)	0.5	200	~5	[1]
Tumor Imaging (Systemic)	Intravenous (tail vein)	0.5	200	~5	[1]
Tumor Imaging (Intratumoral)	Intramuscular	2.0	100	Not specified	[1]
General Blood Pool Imaging	Intravenous (tail vein)	Not specified	100	0.24	[3][6]
Tissue Injury Imaging	Intraperitoneal	Not specified	Not specified	Not specified	[4]

Note: Dosages may need to be optimized based on the specific animal model, imaging system, and experimental goals.

Table 2: Imaging Parameters and Timelines

Application	Excitation Wavelength (nm)	Emission Filter	Imaging Time Points Post-Injection	Reference(s)
Cerebrovascular Imaging	793	> 900 nm	Immediately and within 10 minutes	[1]
Tumor Imaging (Systemic)	793	> 900 nm	3, 6, 12, 24, and 48 hours	[1][7]
Tumor Imaging (Intratumoral)	793	> 900 nm	24 and 48 hours	[1][3]
Tissue Injury Imaging	Not specified	Not specified	30 minutes, 1, 2, 6 hours, and daily for up to 8 days	[4]
Biodistribution	793	> 900 nm	48 hours (in vivo); 1, 3, 5, and 7 weeks (ex vivo)	[1][2]

Experimental Protocols

The following are detailed protocols for common in vivo imaging applications using IR-820 in mice.

Protocol 1: In Vivo Cerebrovascular Imaging

This protocol is designed for the real-time visualization of cerebral blood vessels.

Materials:

• IR-820 dye

• Sterile 1x Phosphate Buffered Saline (PBS)

• Anesthetic (e.g., isoflurane)

• NIR-II fluorescence microscopy system with a suitable laser (e.g., 793 nm) and detector.

• Stereotaxic frame for head immobilization

• Animal preparation tools (clippers, etc.)

Procedure:

• Animal Preparation: Anesthetize the mouse using isoflurane. To minimize light scattering, remove the fur from the head. For high-resolution imaging, a cranial window may be surgically prepared.[1]

• Dye Preparation: Prepare a 0.5 mg/mL solution of IR-820 in sterile 1x PBS.

• Animal Positioning: Immobilize the anesthetized mouse's head in a stereotaxic frame.

• Dye Administration: Intravenously inject 200 µL of the IR-820 solution via the tail vein.[1]

• Imaging: Immediately begin imaging the brain vasculature using the NIR-II microscopy system. Imaging is typically conducted within a short time window (less than 10 minutes) before significant clearance of the dye from the bloodstream.[1]

Protocol 2: In Vivo Tumor Imaging

This protocol can be adapted for both systemic and local tumor imaging.

Materials:

• IR-820 dye

• Sterile 1x PBS

• Tumor-bearing mice (e.g., subcutaneous xenograft models)[1][8]

• Anesthetic (e.g., isoflurane)

• Whole-body NIR-II fluorescence imaging system with a suitable laser (e.g., 793 nm).

• Animal preparation tools.

Procedure:

• Animal Preparation: Anesthetize the tumor-bearing mouse. If necessary, remove fur over the tumor site and any other areas of interest to reduce signal attenuation.[9]

• Dye Preparation: Prepare a 0.5 mg/mL solution of IR-820 in sterile 1x PBS for intravenous injection or a 2 mg/mL solution for intramuscular injection.[1]

• Dye Administration:

  • Systemic Imaging: Intravenously inject 200 µL of the 0.5 mg/mL IR-820 solution via the tail vein.[1]

  • Local Imaging: For localized studies or photothermal therapy applications, inject 100 µL of the 2 mg/mL IR-820 solution directly into the tumor mass.[1]

• Imaging:

  • Systemic Imaging: Acquire images at various time points post-injection, such as 3, 6, 12, and 24 hours, to monitor the accumulation of the dye in the tumor.[7]

  • Local Imaging: Image at later time points, such as 24 to 48 hours post-injection, to allow for clearance from surrounding tissues and maximal tumor retention.[1]

• Ex Vivo Analysis (Optional): After the final in vivo imaging session, euthanize the mouse and harvest the tumor and major organs (liver, kidneys, spleen, etc.) for ex vivo imaging to confirm biodistribution.[1][2]

Visualizations

The following diagrams illustrate the experimental workflows for the described protocols.

Experimental workflow for in vivo cerebrovascular imaging.

References

• 1. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Near-Infrared Imaging of Injured Tissue in Living Subjects using IR-820 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Covalent IR820-PEG-diamine nanoconjugates for theranostic applications in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Tumor imaging technologies in mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Small Animal In vivo Imaging FAQs | Thermo Fisher Scientific - US [thermofisher.com]

Application Notes and Protocols for IR-820 Cell Staining

For Researchers, Scientists, and Drug Development Professionals

Introduction

IR-820 is a near-infrared (NIR) cyanine (B1664457) dye with versatile applications in biomedical research, including in vivo imaging and photothermal therapy.[1][2] Its favorable optical properties, such as excitation and emission in the NIR spectrum, allow for deep tissue penetration and reduced autofluorescence.[3][4] Compared to the more commonly known indocyanine green (ICG), IR-820 exhibits enhanced stability.[1][4] These characteristics make IR-820 a valuable tool for cell staining protocols, particularly for applications requiring NIR fluorescence detection.

This document provides detailed protocols for the preparation and application of IR-820 for cell staining, along with key technical data and visualizations to guide researchers in its effective use.

Chemical and Optical Properties of IR-820

Proper preparation and handling of IR-820 require an understanding of its fundamental properties. The dye's spectral characteristics can be influenced by its environment, such as the solvent and its binding to proteins.

Property	Value	Notes
Molecular Formula	C46H50ClN2NaO6S2	[5]
Molecular Weight	849.47 g/mol	[5]
Excitation Maximum	~710 nm - 822 nm	Can shift depending on the solvent and binding to proteins.[5][6][7]
Emission Maximum	~820 nm - 858 nm	Dependent on the solvent and molecular aggregation state.[1][5][7][8][9][10]
Solubility	Soluble in DMSO	[5] Forms aggregates in aqueous solutions, which can be mitigated by complexing with serum albumin.[9][11]
Appearance	Brown to dark brown solid	[5]

Experimental Protocols

I. Preparation of IR-820 Stock Solution

This protocol describes the preparation of a concentrated stock solution of IR-820, which can be diluted to the desired working concentration for cell staining.

Materials:

• IR-820 powder

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Microcentrifuge tubes

• Vortex mixer

Procedure:

• Allow the IR-820 powder to equilibrate to room temperature before opening to prevent moisture condensation.

• Prepare a 1 mg/mL (approximately 1.18 mM) stock solution by dissolving the IR-820 powder in anhydrous DMSO.

• Vortex thoroughly until the dye is completely dissolved.

• Store the stock solution at -20°C, protected from light. For long-term storage (months), -80°C is recommended.[5]

II. General Cell Staining Protocol with IR-820

This protocol provides a general workflow for staining cells in suspension or adherent cultures. Optimization of concentration and incubation time is recommended for specific cell types and experimental conditions.

Materials:

• IR-820 stock solution (from Protocol I)

• Phosphate-buffered saline (PBS), pH 7.4

• Complete cell culture medium

• Cells of interest (in suspension or adherent)

• Microscope slides or imaging plates

• Fluorescence microscope with appropriate NIR filters

Workflow Diagram:

Caption: General workflow for cell staining with IR-820.

Procedure:

• Cell Preparation:

  • Adherent Cells: Culture cells on coverslips or in imaging-compatible plates until they reach the desired confluency.

  • Suspension Cells: Harvest cells and wash them once with PBS. Resuspend the cell pellet in PBS or culture medium to a concentration of 1 x 10^6 cells/mL.

• Staining Solution Preparation: Dilute the IR-820 stock solution in PBS or serum-free medium to the desired working concentration. A starting concentration of 5-20 µM can be used, but this should be optimized.[12][13] For some applications, a concentration as low as 7.5 µM has been shown to provide optimal fluorescence intensity.[4][11]

• Incubation: Add the staining solution to the cells and incubate for 2 to 3 hours at 37°C, protected from light.[9][12][13]

• Washing:

  • Adherent Cells: Gently aspirate the staining solution and wash the cells 2-3 times with warm PBS.

  • Suspension Cells: Centrifuge the cells at 300 x g for 5 minutes, discard the supernatant, and resuspend the pellet in fresh PBS. Repeat the wash step 2-3 times.[14]

• Imaging:

  • Adherent Cells: Mount the coverslips on microscope slides or directly image the plates.

  • Suspension Cells: Resuspend the final cell pellet in a suitable imaging buffer and transfer to a microscope slide.

• Microscopy: Acquire images using a fluorescence microscope equipped with filters appropriate for NIR imaging (Excitation: ~790-810 nm, Emission: >820 nm).

Quantitative Data Summary

The following table summarizes key quantitative parameters for the use of IR-820 in cell-based assays, compiled from various studies.

Parameter	Recommended Range	Source(s)
Working Concentration	5 - 20 µM	[12][13]
Optimal Fluorescence Concentration	7.5 µM	[4][11]
In Vivo Concentration	0.2 mM - 2 mg/mL	[5][9]
Incubation Time	2 - 3 hours	[9][12][13]
Cytotoxicity (in vitro)	Good viability (>80%) up to 9 µM	[11]

Mechanism of Staining

The precise mechanism of IR-820 uptake can vary depending on the cell type and experimental conditions. While some viability dyes work by entering cells with compromised membranes, IR-820 has been shown to be internalized by live cells as well.[7][9][12] Its interaction with serum proteins, such as albumin, can facilitate its uptake and enhance its fluorescence signal by preventing aggregation-caused quenching.[9][11]

Signaling Pathway/Uptake Diagram:

Caption: Simplified diagram of IR-820 uptake and fluorescence.

Concluding Remarks

IR-820 is a robust and stable NIR dye suitable for a variety of cell staining applications. The protocols and data presented here provide a comprehensive starting point for researchers. However, for optimal results, it is crucial to empirically determine the ideal staining conditions for each specific cell type and experimental setup. Careful consideration of the dye's interaction with components of the culture medium, such as serum proteins, can further enhance staining efficiency and signal intensity.

References

• 1. researchgate.net [researchgate.net]
• 2. IR 820 stabilized multifunctional polycaprolactone glycol chitosan composite nanoparticles for cancer therapy - RSC Advances (RSC Publishing) DOI:10.1039/C5RA05997F [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00449F [pubs.rsc.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. FluoroFinder [app.fluorofinder.com]
• 8. rsc.org [rsc.org]
• 9. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Protocols [sonybiotechnology.com]

Application Notes and Protocols for IR-820 in Small Animal Imaging

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of the near-infrared (NIR) fluorescent dye IR-820 for in vivo imaging in small animal models. This document outlines recommended dosages, detailed experimental protocols, and key mechanistic insights to facilitate successful and reproducible imaging studies.

Overview of IR-820 for In Vivo Imaging

IR-820 is a versatile and cost-effective heptamethine cyanine (B1664457) dye with excitation and emission maxima in the near-infrared spectrum, typically around 710 nm and 820 nm, respectively[1][2]. This spectral range is advantageous for in vivo imaging due to reduced tissue autofluorescence and deeper photon penetration compared to visible light[3]. Upon intravenous administration, IR-820 rapidly binds to serum albumin, which significantly enhances its fluorescence signal and extends its circulation half-life[1][2][4]. This property makes it an excellent blood pool contrast agent for applications such as angiography and assessing vascular permeability in diseased tissues, including tumors and sites of injury[1][2].

Quantitative Data Summary

The following tables summarize reported dosages and administration routes for IR-820 in various small animal imaging applications.

Table 1: IR-820 Dosage and Administration in Mice

Application	Animal Model	Concentration	Volume	Dosage/Route	Reference
General NIR Imaging	Hairless SKH1/SKH1 Mice	0.2 mM in PBS	100 µL	Intravenous (IV) or Intraperitoneal (IP)	[1][5]
NIR-II Cerebrovascular Imaging	Mice	0.5 mg/mL in PBS	200 µL	Intravenous (IV)	[6][7]
NIR-II Tumor Imaging	4T1 Tumor-bearing Balb/c Mice	75 µM	150 µL	Intravenous (IV)	[8]
Tumor Imaging	Mouse with neck tumor	Not Specified	100 µL	Intravenous (IV)	[1][9]
Tumor Imaging (Direct Injection)	Transgenic Mouse Model	Not Specified	100 µL	Intratumoral	[1][9]
Stroke Imaging	Mouse with thrombotic stroke	Not Specified	100 µL	Intravenous (IV)	[1][9]
Photothermal Therapy	Subcutaneous tumor-bearing mice	2 mg/mL in PBS	100 µL	Intramuscular	[6]

Experimental Protocols

Preparation of IR-820 Solution

A standard protocol for preparing IR-820 for injection involves dissolving the powdered dye in a sterile, biocompatible solvent.

Materials:

• IR-820 powder

• Phosphate-buffered saline (PBS), sterile

Procedure:

• Freshly prepare the IR-820 solution before each experiment to ensure optimal fluorescence.

• Weigh the appropriate amount of IR-820 powder to achieve the desired concentration (e.g., 0.2 mM).

• Dissolve the powder in sterile PBS.

• Vortex the solution until the dye is completely dissolved.

• Draw the required volume (e.g., 100 µL) into a sterile syringe for injection.[1][5]

Animal Handling and Anesthesia

Proper animal handling and anesthesia are critical for successful and ethical in vivo imaging.

Procedure:

• Anesthetize the animal (e.g., mouse or rat) using a suitable anesthetic agent, such as isoflurane.

• Induce anesthesia in an induction chamber (2-5% isoflurane) and maintain it using a nose cone (1.0-2.5% isoflurane) during the imaging procedure.[10]

• Place the anesthetized animal on a heated stage within the imaging system to maintain body temperature.[10]

Administration of IR-820

The route of administration depends on the specific research question.

• Intravenous (IV) Injection: For systemic applications like blood pool imaging and tumor visualization via the enhanced permeability and retention (EPR) effect, administer the IR-820 solution via the tail vein.[5][8]

• Intraperitoneal (IP) Injection: This route can also be used for systemic delivery, with peak fluorescence signals typically observed later than with IV injection.[1][5]

• Intratumoral/Intramuscular Injection: For localized studies or photothermal therapy, inject the dye directly into the target tissue.[6][9]

In Vivo Imaging Procedure

Imaging System:

• Use an in vivo imaging system (IVIS) equipped for near-infrared fluorescence imaging.[2]

Imaging Parameters:

• Excitation Wavelength: ~710 nm[1][2][5]

• Emission Wavelength: ~820 nm[1][2][5]

• Acquire images at various time points post-injection to monitor the biodistribution and clearance of the dye. For instance, imaging can be performed immediately after injection and then serially for several hours to days.[5][8]

Visualizations

Signaling Pathway and Mechanism of Action

Caption: In vivo activation and tumor targeting of IR-820.

Experimental Workflow

Caption: A typical workflow for small animal imaging with IR-820.

References

• 1. Near-Infrared Imaging of Injured Tissue in Living Subjects using IR-820 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. iLab Organizer :: Small Animal Imaging Core [coh.ilabsolutions.com]
• 4. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00449F [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. research.charlotte.edu [research.charlotte.edu]

Application Notes and Protocols for Photothermal Therapy (PTT) using IR-820

For Researchers, Scientists, and Drug Development Professionals

Introduction

Photothermal therapy (PTT) is a minimally invasive cancer treatment modality that utilizes photothermal agents to convert near-infrared (NIR) light into localized heat, leading to the ablation of cancer cells. IR-820, a heptamethine cyanine (B1664457) dye, has emerged as a promising organic photothermal agent due to its strong absorption in the NIR region (around 800 nm), favorable biocompatibility, and ability to be encapsulated within various nanocarriers.[1][2] These application notes provide a comprehensive overview and detailed protocols for utilizing IR-820 in PTT research, with a focus on its formulation into nanoparticles, mechanism of action, and experimental methodologies.

Mechanism of Action: IR-820 Mediated Photothermal-Induced Apoptosis

Upon NIR laser irradiation, IR-820 molecules within tumor tissues absorb the light energy and convert it into heat, leading to a localized temperature increase (hyperthermia).[3] This hyperthermia, when controlled, primarily induces cancer cell death through apoptosis, a programmed and non-inflammatory form of cell death.[4][5] This is a preferred mechanism over necrosis, which can trigger inflammatory responses and potentially promote tumor recurrence.[4]

The apoptotic signaling cascade initiated by IR-820 mediated PTT is believed to primarily involve the intrinsic (mitochondrial) pathway. The key steps are:

• Heat Stress: Localized hyperthermia induces cellular stress.

• Mitochondrial Outer Membrane Permeabilization (MOMP): The heat stress leads to the activation of pro-apoptotic proteins such as Bid. Activated Bid (tBid) translocates to the mitochondria and promotes the oligomerization of Bax and Bak proteins.

• Cytochrome c Release: The Bax/Bak oligomers form pores in the mitochondrial outer membrane, leading to the release of cytochrome c into the cytoplasm.

• Apoptosome Formation: In the cytoplasm, cytochrome c binds to Apaf-1, which then recruits pro-caspase-9 to form the apoptosome.

• Caspase Cascade Activation: The apoptosome activates caspase-9, which in turn cleaves and activates executioner caspases, primarily caspase-3.

• Execution of Apoptosis: Activated caspase-3 orchestrates the dismantling of the cell by cleaving various cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis, such as DNA fragmentation and cell shrinkage.

Caption: PTT-induced apoptosis signaling pathway.

Quantitative Data Summary

The following tables summarize key quantitative parameters for IR-820 based nanoparticles used in photothermal therapy, compiled from various studies.

Table 1: Physicochemical Properties of IR-820 Loaded Nanoparticles

Nanoparticle Formulation	Hydrodynamic Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Drug Loading Capacity (%)	Reference(s)
IR-820-PLGA NPs	60 ± 10	-	-40 ± 6	90	18	[6]
IR-820 PLGA NPs	103 ± 8	0.163 ± 0.031	-	-	-	[1][3]
PCLGC–IR NPs	150–200	-	-	-	-	[7]
PpIX-IR-820@Lipo NPs	~380	-	-	-	-	[8]
IC/IR820 NPs	~120.9	-	~-42.2	-	-	[9]

Table 2: Photothermal Performance of IR-820 Formulations

Formulation	Concentration (µM)	Laser Wavelength (nm)	Laser Power Density (W/cm²)	Irradiation Time (min)	Max Temperature Increase (°C)	Photothermal Conversion Efficiency (η)	Reference(s)
Free IR-820	25	808	1.5	5	~23	-	[6]
IR-820-PLGA NPs	25	808	1.5	5	~23	-	[6]
Free IR-820	20-120	808	5.3-21.2	2	3.7 - 34.2	17.10%	[5][10]
IR-820 PLGA NPs	20-120	808	5.3-21.2	2	6.0 - 35.0	-	[5][10]
PpIX-IR-820@Lipo NPs	-	793	-	-	-	25.23%	[4]
IR-820@F-127	-	-	-	-	-	35.2%	[4]
IR-820@PSMA	-	-	-	-	-	29.6%	[4]
IC/IR820 NPs	-	808	1.0	5	Concentration-dependent	29.2%	[9]

Table 3: In Vitro Efficacy of IR-820 Mediated PTT

Cell Line	Nanoparticle Formulation	IR-820 Concentration	Laser Power Density (W/cm²)	Irradiation Time	Cell Viability Reduction	Apoptosis/Necrosis Ratio	Reference(s)
MDA-MB-231 (TNBC)	IR-820-PLGA NPs	35 µM	1.5 W/cm²	5 min	Significant reduction in metabolic activity	Primarily apoptosis	[6]
MCF-7 (Breast Cancer)	IR-820 PLGA NPs	60 µM	14.1 W/cm²	30 s	~58% reduction	52% apoptosis / 0.2% necrosis	[3]
HeLa (Cervical Cancer)	PpIX-IR-820@Lipo NPs	30 µg/mL	1 W/cm² (450 & 793 nm)	5 min	~61.7% reduction (PTT component)	Primarily apoptosis	[8]
Keratinocytes	PDA/IR820 NPs	-	-	-	52% cell death	Apoptosis via caspase and PARP pathways

Experimental Protocols

Protocol 1: Synthesis of IR-820 Loaded PLGA Nanoparticles

This protocol is adapted from a nanoprecipitation method.[1][3]

Materials:

• Poly(lactic-co-glycolic acid) (PLGA)

• IR-820 dye

• Acetonitrile (B52724)

• Dimethyl sulfoxide (B87167) (DMSO)

• Deionized water

Procedure:

• Dissolve a specific amount of PLGA (e.g., 1 mg) in acetonitrile.

• Dissolve a calculated amount of IR-820 in DMSO.

• Add the IR-820 solution to the PLGA solution and mix thoroughly to ensure physical adsorption.

• Adjust the final volume of the mixture with acetonitrile if necessary.

• Rapidly inject the organic phase (PLGA/IR-820 in acetonitrile/DMSO) into a larger volume of deionized water under vigorous stirring.

• Continue stirring for several hours to allow for nanoparticle formation and solvent evaporation.

• Purify the nanoparticles by centrifugation and washing with deionized water to remove free IR-820 and residual organic solvents.

• Resuspend the final IR-820-PLGA nanoparticles in an appropriate buffer (e.g., PBS) for characterization and further use.

Caption: Workflow for IR-820-PLGA nanoparticle synthesis.

Protocol 2: In Vitro Photothermal Therapy and Viability Assay

Materials:

• Cancer cell line of interest (e.g., MDA-MB-231, MCF-7)

• Complete cell culture medium

• 96-well plates

• IR-820 loaded nanoparticles

• Phosphate-buffered saline (PBS)

• MTT reagent (or other viability assay kits like CCK-8)

• NIR laser (e.g., 808 nm)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells per well and incubate overnight.

• Treatment: Remove the old medium and add fresh medium containing various concentrations of IR-820 nanoparticles. Include control groups: untreated cells, cells treated with nanoparticles but no laser, and cells with laser irradiation only. Incubate for a predetermined time (e.g., 4 hours).

• Washing: After incubation, wash the cells with PBS to remove nanoparticles that have not been taken up.

• Irradiation: Add fresh medium to each well. Irradiate the designated wells with an 808 nm laser at a specific power density (e.g., 1.5 W/cm²) for a set duration (e.g., 5 minutes).

• Post-irradiation Incubation: Return the plate to the incubator and incubate for 24 hours.

• Viability Assay: Perform an MTT assay according to the manufacturer's protocol. Briefly, add MTT solution to each well, incubate, and then add a solubilizing agent (e.g., DMSO).

• Data Analysis: Measure the absorbance at the appropriate wavelength using a plate reader. Calculate cell viability as a percentage relative to the untreated control group.

Protocol 3: Assessment of Apoptosis by Flow Cytometry

Materials:

• Cancer cell line

• 6-well plates

• IR-820 loaded nanoparticles

• Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit

• Binding buffer

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with IR-820 nanoparticles and laser irradiation as described in Protocol 2.

• Cell Harvesting: After the 24-hour post-irradiation incubation, harvest the cells by trypsinization and collect them by centrifugation.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer. Add Annexin V-FITC and PI to the cell suspension according to the kit's instructions.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Caption: General experimental workflow for PTT.

Conclusion

IR-820 is a versatile and effective photothermal agent with significant potential in cancer therapy research. Its encapsulation in biodegradable nanoparticles enhances its stability and allows for passive tumor targeting. The ability to induce apoptosis upon NIR irradiation makes it a favorable candidate for PTT. The protocols and data presented here provide a solid foundation for researchers to design and execute experiments utilizing IR-820 for photothermal therapy applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparative Study of the Optical and Heat Generation Properties of IR820 and Indocyanine Green [agris.fao.org]
• 3. Enhanced Photothermal Heating and Combination Therapy of NIR Dye via Conversion to Self-Assembled Ionic Nanomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. IR820-loaded PLGA nanoparticles for photothermal therapy of triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. PpIX/IR-820 Dual-Modal Therapeutic Agents for Enhanced PDT/PTT Synergistic Therapy in Cervical Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. dovepress.com [dovepress.com]

Application Notes and Protocols for IR-820 Nanoparticle Formulation in Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the formulation, characterization, and application of IR-820 nanoparticles for drug delivery, primarily focusing on photothermal therapy (PTT) in cancer treatment.

Introduction

IR-820, a near-infrared (NIR) cyanine (B1664457) dye, has garnered significant attention in the field of nanomedicine.[1][2][3][] Its strong absorption in the NIR region (700-900 nm) allows for deep tissue penetration of light, making it an ideal photosensitizer for photothermal therapy.[1][2][3][] When encapsulated within biodegradable polymeric nanoparticles, the stability and in vivo circulation time of IR-820 are significantly enhanced.[5] Upon irradiation with an NIR laser, these nanoparticles convert light energy into heat, inducing localized hyperthermia and triggering apoptotic cell death in cancerous tissues.[3][6]

Data Presentation: Physicochemical Properties of IR-820 Nanoparticles

The following table summarizes the typical physicochemical characteristics of IR-820 loaded nanoparticles formulated with Poly(lactic-co-glycolic acid) (PLGA), a biodegradable and biocompatible polymer.[1][3][6]

Parameter	PLGA Nanoparticles	Reference
Hydrodynamic Diameter (nm)	60 ± 10	[3]
103 ± 8	[1][2]
Surface Charge (mV)	-40 ± 6	[3]
-28 ± 7	[1][2]
Encapsulation Efficiency (%)	90	[3]
Loading Capacity (%)	18	[3]

Experimental Protocols

Synthesis of IR-820 Loaded PLGA Nanoparticles

Two common methods for the synthesis of IR-820 loaded PLGA nanoparticles are the single emulsion method and the nanoprecipitation method.

3.1.1. Single Emulsion Method [3]

This method involves the emulsification of an organic phase containing the polymer and drug into an aqueous phase.

• Materials:

  • Poly(lactic-co-glycolic acid) (PLGA)

  • IR-820 dye

  • Acetone (B3395972)

  • Distilled water

• Protocol:

  • Dissolve PLGA in acetone to a concentration of 1 mg/mL.

  • Add IR-820 dye to the PLGA solution at a concentration of 0.5 mg/mL.

  • Add the organic mixture dropwise to distilled water (1:3 volume ratio) while stirring.

  • Continue stirring for 2 hours to allow for acetone evaporation.

  • Purify the nanoparticles using centrifugal filtration to remove unencapsulated IR-820 and excess solvent.

3.1.2. Nanoprecipitation Method [1][2][6]

This technique relies on the precipitation of the polymer upon solvent displacement.

• Materials:

  • PLGA (carboxylic acid-terminated)

  • IR-820 dye

  • Acetonitrile

  • Dimethyl sulfoxide (B87167) (DMSO)

  • Phospholipids (e.g., DSPE-PEG, DSPG)

  • Ethanol

  • Deionized water

• Protocol:

  • Dissolve a calculated amount of IR-820 in DMSO.

  • Adsorb the IR-820 solution with 1 mg of PLGA dissolved in acetonitrile, making the final volume 1 mL.

  • In a separate vial, prepare a phospholipid mixture in 4% ethanol.

  • Stir the lipid mixture at 60°C for 30 minutes.

  • Add the IR-820/PLGA solution dropwise to the lipid suspension with continuous stirring.

  • Add 1 mL of deionized water (acetonitrile/water = 1:3).

  • Stir the mixture at room temperature for 1 hour to facilitate nanoparticle formation.

  • Purify the nanoparticles by centrifugation and wash three times with phosphate-buffered saline (PBS).

Characterization of IR-820 Nanoparticles

• Size and Zeta Potential: Dynamic Light Scattering (DLS) is used to determine the hydrodynamic diameter and surface charge of the nanoparticles.[1][2][3]

• Morphology: Transmission Electron Microscopy (TEM) provides visualization of the nanoparticle size, shape, and morphology.[1][2][3]

• Optical Properties: UV-Vis Spectroscopy is employed to confirm the encapsulation of IR-820 by measuring the absorbance spectrum (typically 400-1100 nm).[3][7]

• Encapsulation Efficiency and Loading Capacity: These parameters are quantified by measuring the amount of IR-820 in the nanoparticle formulation compared to the initial amount used.

In Vitro Photothermal Therapy Protocol[3][6]

This protocol assesses the efficacy of IR-820 nanoparticles in inducing cancer cell death upon laser irradiation.

• Cell Culture:

  • Seed cancer cells (e.g., MDA-MB-231, MCF-7) in 24-well or 96-well plates and incubate overnight.

• Treatment:

  • Treat the cells with varying concentrations of IR-820 loaded nanoparticles for 4 hours.

  • Wash the cells with PBS and add fresh media.

• Laser Irradiation:

  • Irradiate the designated wells with an 808 nm continuous-wave laser at a power density of 1.5-2 W/cm² for 5 minutes per well.

• Cell Viability Assessment:

  • 24 hours post-irradiation, assess cell viability using a standard MTT assay.

In Vivo Photothermal Therapy Protocol[3]

This protocol evaluates the anti-tumor efficacy of IR-820 nanoparticles in a preclinical animal model.

• Tumor Model:

  • Establish subcutaneous tumors in nude mice by injecting cancer cells.

• Nanoparticle Administration:

  • Once tumors reach a palpable size, intravenously inject the mice with IR-820 loaded nanoparticles.

• Biodistribution Imaging:

  • Monitor the accumulation of nanoparticles at the tumor site over time using in vivo imaging systems.

• Laser Irradiation:

  • At the time of maximal tumor accumulation (typically 24 hours post-injection), irradiate the tumor region with an 808 nm laser.

• Efficacy Evaluation:

  • Monitor tumor growth over time and compare with control groups (e.g., saline, nanoparticles only, laser only).

Signaling Pathways and Experimental Workflows

Signaling Pathway of Photothermal Therapy-Induced Apoptosis

IR-820 nanoparticle-mediated photothermal therapy primarily induces cell death through the intrinsic (mitochondrial) pathway of apoptosis.[2][8][9][10] The localized hyperthermia generated by the nanoparticles upon laser irradiation triggers a cascade of molecular events leading to programmed cell death.

Caption: PTT-induced apoptosis signaling pathway.

Experimental Workflow for Nanoparticle Synthesis and Characterization

The following diagram illustrates the general workflow for the synthesis and characterization of IR-820 loaded nanoparticles.

Caption: Nanoparticle synthesis and characterization workflow.

Experimental Workflow for In Vitro and In Vivo Photothermal Therapy

This diagram outlines the workflow for evaluating the photothermal efficacy of IR-820 nanoparticles.

Caption: In vitro and in vivo photothermal therapy workflow.

References

• 1. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. IR820-loaded PLGA nanoparticles for photothermal therapy of triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Covalent IR820-PEG-diamine nanoconjugates for theranostic applications in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. IR 820 stabilized multifunctional polycaprolactone glycol chitosan composite nanoparticles for cancer therapy - RSC Advances (RSC Publishing) DOI:10.1039/C5RA05997F [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Dissecting the molecular mechanism of apoptosis during photothermal therapy using gold nanoprisms - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: IR-820 for Lymphatic System Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

IR-820 is a near-infrared (NIR) cyanine (B1664457) dye with significant potential for biomedical imaging, particularly for visualizing the lymphatic system.[1] Its favorable optical properties in the NIR window (700-900 nm), a region with minimal tissue autofluorescence and deep photon penetration, make it a valuable tool for non-invasive, real-time imaging of lymphatic architecture and function.[2][3] IR-820 is structurally similar to Indocyanine Green (ICG) but offers enhanced stability in aqueous solutions and a longer plasma half-time in vivo.[4][5][6]

These application notes provide an overview of the properties of IR-820, its mechanism of action in lymphatic imaging, and detailed protocols for its use in preclinical research models.

Physicochemical and Photophysical Properties

IR-820's fluorescence characteristics are highly dependent on its environment, a crucial factor for in vivo applications. When bound to serum proteins like albumin, its fluorescence quantum yield is significantly enhanced.[7][8] This interaction is key to its effectiveness in lymphatic imaging, as lymph fluid contains proteins that bind to IR-820, increasing the signal-to-background ratio.

Table 1: Quantitative Properties of IR-820

Property	Value	Conditions	Reference(s)
Molecular Formula	C₄₆H₅₀ClN₂NaO₆S₂	-	[1]
Molecular Weight	849.47 g/mol	-	[1]
Absorption Max (λabs)	~691 nm	In Deionized Water	[9]
Two peaks at 685 nm and 812 nm	In PBS/Ultrapure Water	[8][10]
~793 nm	In 10% Fetal Bovine Serum (FBS)	[7]
~820 nm	In Methanol	[9]
Emission Max (λem)	~820 nm	General	[1]
~829 nm	In Water	[7]
~858 nm	In 10% FBS	[7]
Quantum Yield (QY)	0.313%	In Water	[7]
2.521% (~7-fold increase)	In 10% FBS	[7]
In Vivo Imaging Params.	Excitation: ~780 nm, Emission: ~845 nm	For Sentinel Lymph Node Imaging in Mice	[11]
Excitation: 710-760 nm, Emission: >820 nm	For General Lymphatic Imaging in Mice	[1][2][12]

Mechanism of Action in Lymphatic Imaging

Following interstitial administration (e.g., intradermal or subcutaneous injection), IR-820 is too large for efficient uptake into blood capillaries but is readily collected by the initial lymphatic capillaries.[13][14] This process is passive and driven by the interstitial fluid pressure gradient.

Once inside the lymphatic system, IR-820 binds to endogenous macromolecules, primarily albumin, present in the lymph.[7][8] This binding event is critical as it significantly enhances the dye's fluorescence quantum yield and prevents fluorescence self-quenching, leading to a bright and stable signal.[7] The dye-protein complexes are then transported through the lymphatic vessels, allowing for the visualization of lymphatic drainage pathways and accumulation in draining lymph nodes (LNs), such as sentinel lymph nodes (SLNs).[11][15]

Caption: Mechanism of IR-820 uptake and fluorescence enhancement in the lymphatic system.

Experimental Protocols

The following protocols provide a general framework for in vivo lymphatic imaging in murine models. Parameters should be optimized for specific experimental needs.

Protocol 1: Sentinel Lymph Node (SLN) Mapping

This protocol is designed for the visualization of draining lymphatic vessels and the identification of the first draining lymph node (sentinel lymph node) from a specific injection site, often mimicking a tumor location.[11][16]

A. Materials and Reagents

• IR-820 Dye

• Phosphate Buffered Saline (PBS), sterile

• Anesthetic agent (e.g., isoflurane)

• Small animal NIR fluorescence imaging system with appropriate filters (e.g., Ex: 780 nm, Em: 845 nm)[11]

• Syringes (1 ml) and needles (30G)

• Animal model (e.g., Balb/c mouse)

B. Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Lymphatic Imaging in Humans with Near-Infrared Fluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Emerging lymphatic imaging technologies for mouse and man - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scholars.nova.edu [scholars.nova.edu]
• 7. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00449F [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Near-Infrared Fluorescence Imaging Directly Visualizes Lymphatic Drainage Pathways and Connections between Superficial and Deep Lymphatic Systems in the Mouse Hindlimb - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fluorescent Tracers for In Vivo Imaging of Lymphatic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Near infrared lymphatic imaging demonstrates the dynamics of lymph flow and lymphangiogenesis during the acute vs. chronic phases of arthritis in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Application Note: Preparation of IR-820 Solutions in DMSO and Methanol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the dissolution of the near-infrared (NIR) dye IR-820 in dimethyl sulfoxide (B87167) (DMSO) and methanol (B129727). These protocols are intended to ensure consistent and effective preparation of IR-820 solutions for various research and development applications, including in vitro and in vivo imaging, and photothermal therapy.

Introduction

IR-820 is a cyanine (B1664457) dye with strong absorption and fluorescence in the near-infrared spectrum, making it a valuable tool for a range of biomedical applications. Proper dissolution is critical for achieving optimal performance and reproducibility in experimental results. This application note outlines the recommended procedures for dissolving IR-820 in two common organic solvents: DMSO and methanol.

Quantitative Data Summary

The solubility of IR-820 in DMSO has been reported, while for methanol, specific quantitative solubility data is less readily available. The table below summarizes the key quantitative information for preparing IR-820 stock solutions.

Parameter	DMSO	Methanol
Reported Solubility	4.5 - 5 mg/mL (5.3 - 5.89 mM)[1][2]	Soluble, specific concentration not provided[3]
Recommended Solvent	Anhydrous/High-purity	Anhydrous/High-purity
Aids to Dissolution	Sonication and warming to 60°C[1][2]	Vortexing, sonication if necessary
Stock Solution Storage	-20°C for up to 1 month, -80°C for up to 6 months[1]	-20°C for short-term storage
Appearance of Solution	Clear, dark green solution	Clear, dark green solution

Experimental Protocols

Protocol 1: Dissolving IR-820 in DMSO

This protocol describes the preparation of a concentrated stock solution of IR-820 in DMSO.

Materials:

• IR-820 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Vortex mixer

• Water bath or heat block set to 60°C

• Sonicator (optional, but recommended)

• Calibrated micropipettes

Procedure:

• Weighing: Carefully weigh the desired amount of IR-820 powder in a suitable container. Perform this step in a fume hood or a well-ventilated area.

• Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., for a 5 mg/mL solution, add 200 µL of DMSO to 1 mg of IR-820).

• Initial Mixing: Tightly cap the tube and vortex the mixture for 1-2 minutes to initially disperse the powder.

• Heating and Sonication: Heat the solution to 60°C using a water bath or heat block.[1][2] Intermittently vortex the solution. If a sonicator is available, sonicate the tube for 5-10 minute intervals until the solute is completely dissolved.[1][2] Visually inspect the solution to ensure no solid particles remain. The solution should be clear and uniformly colored.

• Cooling and Storage: Allow the solution to cool to room temperature. For short-term storage (up to one month), store the stock solution at -20°C, protected from light.[1] For long-term storage (up to six months), aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -80°C.[1]

Protocol 2: Dissolving IR-820 in Methanol

This protocol provides a general method for preparing IR-820 solutions in methanol. While a specific maximum solubility is not well-documented, IR-820 is known to be soluble in methanol for spectroscopic and other applications.[3]

Materials:

• IR-820 powder

• Anhydrous Methanol

• Sterile, amber microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

• Calibrated micropipettes

Procedure:

• Weighing: Accurately weigh the desired amount of IR-820 powder.

• Solvent Addition: Add the calculated volume of anhydrous methanol to reach the target concentration.

• Mixing: Securely cap the container and vortex thoroughly for 2-3 minutes.

• Sonication (if necessary): If the powder is not fully dissolved after vortexing, place the tube in a sonicator bath for 5-10 minutes.

• Visual Inspection: Confirm that the solution is clear and free of any particulate matter.

• Storage: Store the methanol stock solution at -20°C, protected from light. It is recommended to prepare fresh solutions for optimal performance, as long-term stability data in methanol is not as well-defined as in DMSO.

Visualization of the Dissolution Workflow

The following diagram illustrates the general workflow for dissolving IR-820 in either DMSO or methanol.

Caption: Workflow for dissolving IR-820 in organic solvents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. IR-820 | TargetMol [targetmol.com]
• 3. New indocyanine green [IR-820] - CAS-Number 172616-80-7 - Order from Chemodex [chemodex.com]

Application Notes and Protocols for IR-820 Administration in In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the administration of the near-infrared (NIR) dye IR-820 in various in vivo studies. The protocols cover different administration routes, including intravenous, intraperitoneal, and oral, and are intended to guide researchers in designing and executing experiments for applications such as fluorescence imaging and photothermal therapy.

Introduction to IR-820

IR-820 is a versatile near-infrared dye with applications in in vivo imaging and photothermal therapy.[1][2] Its ability to absorb and emit light in the NIR-II window (900-1700 nm) allows for deep tissue penetration and reduced autofluorescence, making it an excellent candidate for small animal imaging.[3][4] When administered in vivo, IR-820 can bind to serum albumin, which enhances its fluorescence signal and circulation time.[5][6][7] This interaction is crucial for its application in imaging tumors and the vasculature.

Key Applications

• NIR-II Fluorescence Imaging: Used for high-resolution imaging of tumors, vasculature, and for tracking biodistribution.[3][4][8]

• Photothermal Therapy (PTT): Upon irradiation with a laser of the appropriate wavelength, IR-820 generates heat, which can be used to ablate tumor cells.[3][4][8]

• Angiography: Its strong fluorescence in the blood allows for detailed imaging of blood vessels.[8]

Administration Route Comparison

The choice of administration route depends on the specific research question and the target tissue. The following table summarizes the key characteristics of the most common administration routes for IR-820.

Administration Route	Peak Fluorescence Signal Time	Primary Clearance Route	Key Applications
Intravenous (IV)	48 hours[7][9]	Hepatobiliary[7][9]	Tumor imaging, cerebrovascular imaging, angiography, biodistribution studies
Intraperitoneal (IP)	6 hours[7][9]	Hepatobiliary[9]	General biodistribution studies, when IV access is difficult
Oral	N/A (for systemic circulation)	Gastrointestinal tract[6]	Gastrointestinal obstruction imaging[5][6]
Intramuscular (IM)	Localized signal at injection site	Local clearance	Localized tumor imaging and photothermal therapy[8]
Intratumoral	Localized signal at injection site	Local clearance	Direct tumor imaging and photothermal therapy[1][7]

Experimental Protocols

Intravenous (IV) Injection for Tumor and Cerebrovascular Imaging

This protocol is suitable for systemic delivery of IR-820 to image tumors and brain vasculature in mouse models.

Materials:

• IR-820 dye

• Phosphate Buffered Saline (PBS), 1x, sterile

• Animal model (e.g., tumor-bearing nude mice)

• Insulin (B600854) syringes with 28-30 gauge needles

• Anesthesia (e.g., isoflurane)

• Heating pad

Procedure:

• Preparation of IR-820 Solution:

  • Freshly prepare a solution of IR-820 in sterile 1x PBS. A typical concentration is 0.5 mg/mL.[8][10][11]

  • Vortex the solution to ensure the dye is fully dissolved.

• Animal Preparation:

  • Anesthetize the mouse using isoflurane (B1672236) (2% in oxygen).

  • Place the mouse on a heating pad to maintain body temperature and dilate the tail veins.

• Injection:

  • Load the IR-820 solution into an insulin syringe.

  • Carefully inject 200 µL of the IR-820 solution into the lateral tail vein.[8][10][11]

• Imaging:

  • Imaging can be performed at various time points post-injection. For tumor imaging, the signal gradually becomes clearer at longer time points (e.g., 24, 48, 72, 96 hours) due to the enhanced permeability and retention (EPR) effect.[6][12]

  • For cerebrovascular imaging, imaging can commence shortly after injection.[8][10]

  • Use an in vivo imaging system with the appropriate excitation (e.g., 793 nm laser) and emission filters for NIR-II imaging.[8][10][11]

Intraperitoneal (IP) Injection for General Biodistribution Studies

This protocol is an alternative to IV injection for studying the systemic distribution of IR-820.

Materials:

• IR-820 dye

• Phosphate Buffered Saline (PBS), 1x, sterile

• Animal model (e.g., hairless mice)

• Syringes with 25-27 gauge needles

• Anesthesia (e.g., isoflurane)

Procedure:

• Preparation of IR-820 Solution:

  • Prepare a 0.2 mM solution of IR-820 in sterile 1x PBS.[13]

• Animal Preparation:

  • Briefly anesthetize the mouse if necessary to ensure safe handling.

• Injection:

  • Gently restrain the mouse and tilt it slightly head-down.

  • Insert the needle into the lower right quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or major blood vessels.

  • Inject 100 µL of the IR-820 solution into the peritoneal cavity.[13]

• Imaging:

  • Serial imaging can be performed to track the biodistribution. The peak fluorescence signal is typically observed around 6 hours post-injection.[7][9]

  • The dye is cleared primarily through the hepatobiliary route.[9]

Oral Administration for Gastrointestinal Imaging

This protocol is designed for imaging the gastrointestinal tract, for example, in models of intestinal obstruction. For this application, IR-820 is pre-mixed with albumin to form a complex.[5][6]

Materials:

• IR-820 dye

• Human Serum Albumin (HSA)

• Deionized water

• Animal model (e.g., mice with induced intestinal obstruction)

• Gavage needles

Procedure:

• Preparation of IR-820-Albumin Complex:

  • Synthesize the IR-820-albumin complex in vitro before administration.[5][6] A typical preparation involves incubating IR-820 with HSA.

• Animal Preparation:

  • The animal should be conscious for oral gavage.

• Administration:

  • Draw the IR-820-HSA complex solution (e.g., 400 µL of a 7.5 µM solution) into a syringe fitted with a gavage needle.[6][12]

  • Gently insert the gavage needle into the esophagus and deliver the solution into the stomach.

• Imaging:

  • NIR-II fluorescence imaging of the gastrointestinal tract can be performed at different time points to track the passage of the complex.[6]

  • The complex is primarily excreted through the digestive tract.[6]

Visualizations

Experimental Workflow for In Vivo Imaging

Caption: General experimental workflow for in vivo studies using IR-820.

IR-820 Interaction with Serum Albumin

Caption: Interaction of IR-820 with serum albumin leading to enhanced fluorescence.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor [thno.org]
• 4. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Near-Infrared Imaging of Injured Tissue in Living Subjects using IR-820 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00449F [pubs.rsc.org]
• 13. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for IR-820 in NIR-II Fluorescence Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

IR-820, a cyanine (B1664457) dye, has emerged as a promising agent for fluorescence imaging in the second near-infrared (NIR-II) window (900-1700 nm).[1][2][3][4] This spectral region offers significant advantages for in vivo imaging, including deeper tissue penetration, reduced light scattering, and lower autofluorescence compared to the traditional visible and NIR-I (700-900 nm) windows.[1][3][4][5] Although classically considered a NIR-I dye with an emission peak around 820 nm, IR-820 exhibits a broad emission spectrum that extends into the NIR-II range, making it a viable and commercially available option for NIR-II imaging.[1][6] Notably, its fluorescence brightness is significantly enhanced in the presence of serum albumin, a phenomenon critical for its in vivo applications.[1][7][8]

These application notes provide a comprehensive overview of the use of IR-820 for NIR-II fluorescence imaging, including its photophysical properties, protocols for in vitro and in vivo imaging, and its applications in various research areas.

Photophysical Properties of IR-820

The optical characteristics of IR-820 are highly dependent on its environment. In aqueous solutions, its quantum yield is relatively low. However, upon interaction with proteins, particularly serum albumin, its fluorescence intensity in the NIR-II region is markedly increased.[1][7][8] This interaction also leads to a red-shift in its absorption and emission spectra.[1][9]

Property	IR-820 in Water	IR-820 in 10% Fetal Bovine Serum (FBS)	IR-RGD in 10% Bovine Serum Albumin (BSA)	Reference
Absorption Peak	~685 nm and ~812 nm	Red-shifted by ~143 nm from water	810 nm	[7],[1],[10]
Emission Peak	~829 nm	~858 nm	~850 nm	[1],[10]
NIR-II Quantum Yield (QY)	0.313%	2.521%	3.821%	[1],[10]
NIR-II Fluorescence Ratio (900-1700 nm)	Not specified	30.17%	Not specified	[1]

Note: The quantum yield of IR-820 in serum is approximately seven times higher than in water.[1] This enhancement is crucial for achieving a high signal-to-background ratio in in vivo imaging.

Experimental Protocols

In Vitro Characterization of IR-820

This protocol outlines the steps to characterize the optical properties of IR-820.

Objective: To measure the absorption and fluorescence emission spectra of IR-820 in different media.

Materials:

• IR-820 dye

• Ultrapure water

• Phosphate-buffered saline (PBS)

• Fetal Bovine Serum (FBS) or Bovine Serum Albumin (BSA)

• Spectrophotometer

• Fluorometer equipped for NIR detection

Procedure:

• Stock Solution Preparation: Prepare a stock solution of IR-820 in dimethyl sulfoxide (B87167) (DMSO) or water.

• Working Solution Preparation: Dilute the stock solution to the desired concentration (e.g., 7.5 µM or 0.01 mg/mL) in the chosen solvent (water, PBS, or a solution containing 10% FBS or a specific concentration of BSA).[7][9]

• Absorption Measurement: Record the absorption spectrum of the working solutions using a spectrophotometer over a wavelength range of 600-900 nm.

• Fluorescence Measurement: Excite the working solutions with an appropriate laser (e.g., 793 nm or 808 nm) and record the emission spectrum in the NIR-II range (e.g., 900-1700 nm) using a fluorometer.[1][7]

Visualization of Experimental Workflow:

Caption: Workflow for in vitro spectral characterization of IR-820.

In Vivo NIR-II Fluorescence Imaging

This protocol describes the general procedure for performing in vivo NIR-II fluorescence imaging in mouse models.

Objective: To visualize anatomical structures or pathological conditions in live animals using IR-820.

Materials:

• IR-820 dye

• Sterile saline or PBS

• Animal model (e.g., mouse with a cranial window, tumor-bearing mouse)

• NIR-II imaging system with an appropriate excitation laser (e.g., 793 nm or 808 nm) and an InGaAs camera.

• Long-pass filters (e.g., 900 nm, 1000 nm, or 1200 nm)

Procedure:

• Probe Preparation: Dissolve IR-820 in sterile saline or PBS to the desired concentration (e.g., 0.5 mg/mL or 75 µM).[1][7] For specific applications like gastrointestinal imaging, IR-820 can be pre-mixed with human serum albumin (HSA) to form a complex.[7]

• Animal Preparation: Anesthetize the animal according to approved institutional protocols.

• Probe Administration:

  • Intravenous Injection: For angiography or tumor imaging, inject the IR-820 solution intravenously via the tail vein (e.g., 150-200 µL).[1][7]

  • Oral Administration: For gastrointestinal tract imaging, administer the IR-820-HSA complex orally (e.g., 400 µL).[7]

• NIR-II Imaging:

  • Position the animal in the imaging system.

  • Excite the region of interest with the laser (e.g., power density of 20-116 mW/cm²).[1][7]

  • Collect fluorescence images using the InGaAs camera with an appropriate long-pass filter and exposure time (e.g., 200-1000 ms).[7]

• Image Analysis: Analyze the acquired images to determine the signal-to-background ratio (SBR) and observe the biodistribution of the dye.

Visualization of In Vivo Imaging Workflow:

Caption: General workflow for in vivo NIR-II fluorescence imaging.

Applications

Cerebrovascular Imaging

IR-820 has been successfully used for high-resolution in vivo imaging of the cerebrovasculature.[1][2][3][4] Its enhanced brightness in serum allows for clear visualization of blood vessels with a high signal-to-background ratio.[1] This application is valuable for studying cerebrovascular diseases and monitoring blood flow dynamics.[3][4]

Tumor Imaging and Image-Guided Surgery

The enhanced permeability and retention (EPR) effect in tumors, coupled with the interaction of IR-820 with abundant albumin in the blood, facilitates the passive accumulation of the dye in tumor tissues.[11] This enables clear demarcation of tumors for surgical resection.[7] Studies have demonstrated successful NIR-II fluorescence imaging-guided tumor removal in preclinical models.[7][11]

Gastrointestinal Tract Imaging

For imaging the gastrointestinal (GI) tract, a pre-formed IR-820-albumin complex is administered orally.[7][11] This approach allows for clear visualization of the GI tract and can be used to identify obstructions.[7][11]

Visualization of IR-820-Albumin Interaction for Enhanced Imaging:

Caption: Formation of the IR-820-albumin complex for targeted imaging applications.

Biocompatibility and Excretion

IR-820 has demonstrated good biocompatibility in preclinical studies.[1][7][11] Histology and blood test analyses have shown negligible toxicity in vivo.[1] Following intravenous injection, IR-820 is primarily localized in the liver, kidneys, and gut, and is eventually excreted from the body through both liver and kidneys over a period of about five weeks.[1]

Conclusion

IR-820 is a versatile and readily available dye for NIR-II fluorescence imaging. Its unique property of fluorescence enhancement upon binding to albumin makes it particularly well-suited for in vivo applications, including high-resolution angiography, tumor demarcation, and gastrointestinal imaging. The protocols and data presented here provide a foundation for researchers to utilize IR-820 in their preclinical imaging studies, with potential for future clinical translation.[7]

References

• 1. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor | Semantic Scholar [semanticscholar.org]
• 3. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor [thno.org]
• 4. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Near-Infrared-II Bioimaging for in Vivo Quantitative Analysis [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. A novel NIR-II probe for improved tumor-targeting NIR-II imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for IR-820 Encapsulation in PLGA Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview and experimental protocols for the encapsulation of the near-infrared dye IR-820 into Poly(lactic-co-glycolic acid) (PLGA) nanoparticles. These nanoparticles are of significant interest for various biomedical applications, including photothermal therapy and bioimaging, due to their biodegradability and the optical properties of IR-820.

Introduction

Poly(lactic-co-glycolic acid) (PLGA) is a biocompatible and biodegradable polymer approved by the FDA for therapeutic use.[1][2][3][4] Its encapsulation of therapeutic and diagnostic agents allows for controlled release and targeted delivery. IR-820 is a near-infrared (NIR) fluorescent dye with strong absorbance in the NIR region, making it an excellent candidate for photothermal therapy (PTT), where it can convert light energy into heat to ablate cancer cells.[5][6][7][8][9] The encapsulation of IR-820 in PLGA nanoparticles enhances its stability in aqueous environments, improves its circulation half-life, and allows for passive or active targeting to tumor tissues.[7][8][10] These IR-820-loaded PLGA nanoparticles can serve as a potent theranostic platform, enabling both imaging and therapy.[5]

Applications

• Photothermal Therapy (PTT) of Cancer: IR-820-loaded PLGA nanoparticles can be administered intravenously and accumulate in tumor tissues.[6] Upon irradiation with an NIR laser (typically around 808 nm), the nanoparticles generate localized hyperthermia, leading to the thermal ablation of cancer cells.[5][6][9] Studies have shown that this approach can induce apoptosis in cancer cells and significantly reduce tumor growth in vivo.[5][6]

• In Vivo Imaging and Biodistribution Studies: The intrinsic fluorescence of IR-820 allows for the tracking of the nanoparticles in vivo.[5] This enables researchers to monitor their biodistribution, tumor accumulation, and clearance from the body, which is crucial for optimizing therapeutic efficacy and minimizing side effects.[6][11]

• Drug Delivery: The PLGA matrix can be co-loaded with chemotherapeutic drugs along with IR-820, enabling combination therapy. This synergistic approach can enhance the overall anti-cancer effect.[1][2]

Physicochemical Characterization Data

The following tables summarize the quantitative data from various studies on IR-820-loaded PLGA nanoparticles.

Table 1: Physicochemical Properties of IR-820-PLGA Nanoparticles

Parameter	Value	Reference
Hydrodynamic Diameter (nm)	60 ± 10	[5]
Hydrodynamic Diameter (nm)	103 ± 8	[7][8][10]
Polydispersity Index (PDI)	0.163 ± 0.031	[7][8][10]
Zeta Potential (mV)	-40 ± 6	[5]
Zeta Potential (mV)	-28 ± 7	[7][10]
Encapsulation Efficiency (%)	90	[5]
Loading Capacity (%)	18	[5]

Table 2: In Vitro and In Vivo Parameters

Parameter	Details	Reference
In Vitro Cell Line	MDA-MB-231 (Triple-Negative Breast Cancer)	[5]
Laser Wavelength for PTT	808 nm	[5]
Laser Power Density	1.5 W/cm² - 2 W/cm²	[5]
Mechanism of Cell Death	Primarily apoptosis	[5][9]
In Vivo Tumor Model	Triple-Negative Breast Cancer	[5]
Time to Max. Tumor Accumulation	24 hours post-intravenous injection	[5][6]

Experimental Protocols

Protocol 1: Synthesis of IR-820-PLGA Nanoparticles via Single Emulsion-Solvent Evaporation

This protocol is based on the widely used single emulsion-solvent evaporation method.[4][5][12][13]

Materials:

• Poly(lactic-co-glycolic acid) (PLGA) (e.g., 50:50 carboxylic acid terminated)

• IR-820 dye

• Acetone (B3395972) or Dichloromethane (DCM)

• Deionized (DI) water

• Polyvinyl alcohol (PVA) (optional, as a surfactant)

Equipment:

• Magnetic stirrer and stir bar

• Sonicator (probe or bath)

• Rotary evaporator or magnetic stirrer for solvent evaporation

• Centrifuge

• Lyophilizer (optional, for long-term storage)

Procedure:

• Preparation of the Organic Phase:

  • Dissolve PLGA in acetone or DCM at a concentration of 1 mg/mL.[5]

  • Add IR-820 dye to the PLGA solution at a concentration of 0.5 mg/mL.[5] Ensure the dye is fully dissolved.

• Emulsification:

  • Prepare an aqueous phase, which can be DI water or a surfactant solution (e.g., 1% w/v PVA in DI water).[13]

  • Add the organic phase dropwise to the aqueous phase (a typical volume ratio is 1:3 organic to aqueous phase) while stirring vigorously.[5]

  • For smaller and more uniform nanoparticles, sonicate the emulsion. Use a probe sonicator on an ice bath to prevent overheating. Sonication parameters may need optimization (e.g., specific power, on/off cycles, and total time).[13]

• Solvent Evaporation:

  • Continuously stir the emulsion at room temperature for at least 2 hours to allow the organic solvent to evaporate.[5] A rotary evaporator at reduced pressure can also be used for more rapid evaporation.

• Nanoparticle Collection and Purification:

  • Centrifuge the nanoparticle suspension to pellet the nanoparticles. The speed and duration will depend on the particle size and density (e.g., 12,000 rpm for 5 minutes).[13]

  • Discard the supernatant, which contains unencapsulated IR-820 and residual surfactant.

  • Wash the nanoparticle pellet by resuspending it in DI water and centrifuging again. Repeat this washing step 2-3 times to remove any remaining impurities.

• Storage:

  • Resuspend the final nanoparticle pellet in DI water or a suitable buffer.

  • For long-term storage, the nanoparticle suspension can be lyophilized. It is advisable to add a cryoprotectant (e.g., sucrose (B13894) or trehalose) before freezing to prevent aggregation.

  • Store the aqueous suspension at 4°C for short-term use.[11]

References

• 1. IR 820 stabilized multifunctional polycaprolactone glycol chitosan composite nanoparticles for cancer therapy - RSC Advances (RSC Publishing) DOI:10.1039/C5RA05997F [pubs.rsc.org]
• 2. Frontiers | PLGA-Based Drug Delivery Systems for Remotely Triggered Cancer Therapeutic and Diagnostic Applications [frontiersin.org]
• 3. In vitro and in vivo evaluation of DC-targeting PLGA nanoparticles encapsulating heparanase CD4+ and CD8+ T-cell epitopes for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. IR820-loaded PLGA nanoparticles for photothermal therapy of triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. IR820-loaded PLGA nanoparticles for photothermal therapy of triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Near infrared labeling of PLGA for in vivo imaging of nanoparticles - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. abstracts.biomaterials.org [abstracts.biomaterials.org]
• 13. static.igem.org [static.igem.org]

Application Notes and Protocols: IR-820 Complex with Albumin for Enhanced Fluorescence

For Researchers, Scientists, and Drug Development Professionals

Introduction

The near-infrared (NIR) fluorescent dye IR-820, an analog of the FDA-approved indocyanine green (ICG), exhibits significantly enhanced fluorescence upon complexation with albumin. This phenomenon is particularly pronounced in the second near-infrared window (NIR-II, 1000-1700 nm), offering deeper tissue penetration and reduced autofluorescence for in vivo imaging. The formation of the IR-820-albumin complex can occur in situ after intravenous administration, leveraging the high concentration of endogenous albumin in the bloodstream, or it can be pre-formed in vitro for specific applications.[1] This enhanced fluorescence is attributed to the prevention of IR-820 aggregation and the rigidification of the dye's structure within the hydrophobic pockets of albumin, which minimizes non-radiative decay pathways.[1][2] These favorable properties make the IR-820-albumin complex a promising tool for various biomedical applications, including high-resolution imaging of vasculature, lymphatic systems, and tumors, as well as for image-guided surgery.[1][3]

Data Presentation

Table 1: Optical Properties of IR-820 and IR-820-Albumin Complex

Property	IR-820 in Water/PBS	IR-820-Albumin Complex	Reference
Maximum Absorption Wavelength	~685 nm and ~812 nm	Red-shifted to ~835 nm	[1]
Maximum Emission Wavelength	~829 nm	Red-shifted to ~858 nm	[4]
Fluorescence Enhancement	-	13.2-fold at 1000 nm (in vitro with HSA)	[1]
-	~7-fold increase in quantum yield (in serum vs. water)	[4]
-	21-fold increase (reported)	[5]
Quantum Yield (NIR-II)	0.313% (in water)	2.521% (in 10% FBS)	[4][6]
Binding Constant (K) with HSA	-	> 1 x 10⁵ L mol⁻¹	[1]
Stoichiometric Ratio (IR-820:HSA)	-	Approaching 1:1 (determined by Job's Plot)	[1]

Mandatory Visualizations

Caption: Mechanism of IR-820 fluorescence enhancement upon binding to albumin.

References

• 1. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Super-stable cyanine@albumin fluorophore for enhanced NIR-II bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: IR-820 Signal-to-Noise Ratio Improvement

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the signal-to-noise ratio in experiments utilizing the near-infrared (NIR) dye, IR-820.

Frequently Asked Questions (FAQs)

Q1: What is IR-820 and what are its primary applications?

A1: IR-820, also known as New Indocyanine Green, is a near-infrared cyanine (B1664457) dye with improved stability compared to Indocyanine Green (ICG).[1][2] It functions as an infrared blood pool contrast agent and is commonly used for in vivo and in vitro imaging studies to detect and quantify diseased tissue.[3][4] Key applications include NIR-II fluorescence imaging, photothermal therapy, and photodynamic therapy.[3]

Q2: What are the spectral properties of IR-820?

A2: The maximal excitation and emission wavelengths of IR-820 are approximately 710 nm and 820 nm, respectively.[4] However, its spectral properties are highly dependent on the solvent. In aqueous solutions, IR-820 tends to aggregate, which can lead to a blue shift in its absorption spectrum and quenching of its fluorescence signal.[1][5] When bound to serum albumin, the absorption peak red-shifts, and the fluorescence quantum yield is significantly enhanced.[5][6]

Q3: Why is my IR-820 signal weak when dissolved in aqueous buffers like PBS?

A3: IR-820 is prone to forming aggregates in aqueous solutions, a phenomenon known as aggregation-caused quenching (ACQ).[5][6] This self-quenching significantly reduces the fluorescence quantum yield. The fluorescence intensity of IR-820 in ultrapure water is higher than in PBS at the same concentration.[1] For in vivo applications, this issue is often overcome as IR-820 readily binds to serum albumin, which prevents aggregation and enhances the signal.[1][5]

Q4: How does serum albumin improve the IR-820 signal?

A4: Binding to serum proteins, such as human serum albumin (HSA) or fetal bovine serum (FBS), prevents IR-820 molecules from aggregating.[3][5] This interaction promotes a rigid conformation of the dye, minimizing non-radiative decay pathways and resulting in a significant increase in fluorescence quantum yield.[5] For instance, the quantum yield of IR-820 in 10% FBS is about seven times higher than in water.[5]

Q5: What is the optimal concentration of IR-820 for experiments?

A5: The optimal concentration depends on the specific application. For in vitro studies, concentrations typically range from 10–50 µM. For in vivo imaging, a common dosage is 0.5–1 mg/kg.[3] One study found the highest fluorescence intensity at a concentration of 7.5 μM in both ultrapure water and PBS.[1] It is crucial to perform a concentration titration to find the optimal balance between signal strength and potential aggregation or toxicity for your specific experimental setup.

Q6: How should I store IR-820?

A6: IR-820 powder should be stored in a dry, dark environment at -20°C or lower.[3] Prepared solutions can be stored at 4°C for short-term use. For long-term storage, it is recommended to aliquot the solution to avoid repeated freeze-thaw cycles and store it at -20°C, protected from light.[3]

Troubleshooting Guides

Problem 1: Low Signal-to-Noise Ratio

A low signal-to-noise ratio can be caused by a weak signal, high background, or both. The following steps can help you identify and address the root cause.

Caption: Troubleshooting workflow for low signal-to-noise ratio.

Problem 2: Signal Fades Quickly (Photobleaching)

Photobleaching is the irreversible photochemical destruction of a fluorophore upon exposure to light. While cyanine dyes like IR-820 are relatively robust, intense or prolonged illumination can lead to signal loss.

• Reduce Excitation Intensity: Use the lowest laser power or illumination intensity that provides an adequate signal.

• Minimize Exposure Time: Use the shortest possible exposure time for image acquisition.

• Use Anti-Fade Reagents: For fixed samples, use a mounting medium containing an anti-fade reagent to scavenge reactive oxygen species that contribute to photobleaching.[7]

• Limit Continuous Exposure: In time-lapse imaging, reduce the frequency of image acquisition to minimize the total light dose.

• Work in a Low-Oxygen Environment: For in vitro experiments, using an oxygen-scavenging system in the imaging buffer can prolong the fluorescent signal.

Problem 3: High Background Signal

High background can obscure the specific signal from IR-820, leading to a poor signal-to-noise ratio.

• Optimize IR-820 Concentration: Use the lowest effective concentration of IR-820 to minimize non-specific binding.

• Ensure Proper Washing: In applications like immunofluorescence or cell staining, ensure thorough washing steps to remove unbound dye.

• Address Autofluorescence: Image an unstained control sample to determine the level of endogenous autofluorescence. Use appropriate spectral unmixing techniques or background subtraction if necessary.

• Use High-Quality Reagents: Ensure that all buffers and media are free of contaminants that might fluoresce. For example, phenol (B47542) red in some culture media can contribute to background.[7]

Quantitative Data Summary

Parameter	Value in Water/PBS	Value in Serum (10% FBS)	Reference(s)
Peak Absorption	~691-812 nm	~793-858 nm	[1][5]
Peak Emission	~829 nm	~858 nm	[5]
Quantum Yield (QY)	~0.313%	~2.521%	[5]
Optimal Concentration	7.5 µM (in vitro)	N/A	[1]

Key Experimental Protocols

Protocol 1: Preparation of IR-820 Stock Solution

• Reconstitution: Allow the lyophilized IR-820 powder to come to room temperature before opening the vial.

• Solvent Selection: Dissolve IR-820 in a suitable organic solvent such as DMSO or methanol (B129727) to create a concentrated stock solution (e.g., 1-10 mM). Sonication and gentle heating (up to 60°C) may be required for complete dissolution in DMSO.[3]

• Storage: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. Store at -20°C, protected from light.

Protocol 2: Preparation of IR-820-Albumin Complex for Enhanced Signal

This protocol is for applications where pre-complexing IR-820 with albumin is desired to maximize the signal.

• Prepare Solutions: Prepare stock solutions of IR-820 (e.g., 500 µM in water or buffer) and Human Serum Albumin (HSA) (e.g., 500 µM in water or buffer).

• Complexation: Mix IR-820 and HSA solutions at a desired molar ratio (a 1:2 ratio of IR-820 to HSA has been shown to provide significant fluorescence enhancement).[1]

• Incubation: Gently stir the mixture at room temperature for 1 hour.[3]

• Storage: The resulting IR-820-HSA complex can be stored at 4°C for later use.[3]

Caption: Workflow for preparing IR-820-albumin complex.

By following these guidelines and protocols, researchers can effectively troubleshoot common issues and significantly improve the signal-to-noise ratio in their experiments with IR-820.

References

• 1. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00449F [pubs.rsc.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Preventing IR-820 dye aggregation in solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges associated with IR-820 dye aggregation in solution.

Troubleshooting Guide: Preventing IR-820 Aggregation

Problem: You observe a decrease in fluorescence intensity, a color change in your IR-820 solution, or the formation of visible precipitates. These are common indicators of dye aggregation.

Solutions:

Troubleshooting Step	Detailed Protocol	Expected Outcome
1. Solvent Selection	Dissolve IR-820 powder directly in organic solvents such as Dimethyl Sulfoxide (DMSO) or Methanol (B129727).[1] Prepare a concentrated stock solution in one of these solvents before diluting it in your aqueous experimental medium.	IR-820 should dissolve readily, forming a clear, colored solution with minimal aggregation.
2. Use of Surfactants	For aqueous solutions, add a non-ionic surfactant like Tween 20 to a final concentration of 0.1%.[2] First, prepare your aqueous buffer (e.g., PBS), then add the surfactant and mix thoroughly before adding the IR-820 stock solution.	The surfactant will help to stabilize the dye molecules and prevent the formation of aggregates, resulting in a stable solution over a longer period.[2]
3. Protein Stabilization	For in-vitro and in-vivo applications, complexing IR-820 with a protein like Human Serum Albumin (HSA) or using a buffer containing Fetal Bovine Serum (FBS) is highly effective.[3][4] The interaction with albumin prevents aggregation and can significantly enhance fluorescence.[4] A common molar ratio to test is a 3:2 of IR-820 to HSA.[4]	The formation of an IR-820-albumin complex will result in a stable solution with enhanced and stable fluorescence emission.[4]
4. Encapsulation	For advanced drug delivery systems, encapsulate IR-820 within polymeric micelles or nanoparticles. This can be achieved using materials like poly(lactic-co-glycolic acid) (PLGA) or poly(styrene-alt-maleic anhydride)-block-poly(styrene) (PSMA-b-PSTY).[5][6][7]	Encapsulation protects the dye from the aqueous environment, preventing aggregation and degradation, and allowing for controlled release.[5][8]
5. Control Concentration	Avoid using excessively high concentrations of IR-820, as this can promote aggregation and lead to fluorescence self-quenching.[9] The optimal concentration should be determined empirically for your specific application, but starting at a lower concentration and titrating up is recommended.	By using the lowest effective concentration, you can minimize aggregation-caused quenching and ensure a more stable and reliable fluorescent signal.

Frequently Asked Questions (FAQs)

Q1: Why is my IR-820 solution losing its fluorescence over time?

A1: The loss of fluorescence is likely due to the aggregation of IR-820 molecules in your solution. In aqueous environments like water or PBS, IR-820 molecules have a tendency to stack together, which leads to fluorescence quenching.[3][10] The stability of IR-820 in aqueous solutions is limited, and a significant drop in fluorescence can be observed within hours.[2]

Q2: What is the best solvent to dissolve IR-820 in?

A2: For initial stock solutions, DMSO and methanol are recommended solvents as they can dissolve IR-820 effectively and minimize aggregation.[1] For subsequent dilutions into aqueous buffers for biological experiments, it is crucial to employ stabilization techniques.

Q3: How can I improve the stability of IR-820 in an aqueous buffer like PBS?

A3: To improve stability in PBS, you can add non-ionic surfactants like Tween 20, or complex the dye with serum albumin (e.g., BSA or HSA).[2][4] Binding with serum proteins is particularly effective at preventing aggregation and enhancing the fluorescent signal.[3][4]

Q4: Is IR-820 the same as Indocyanine Green (ICG)?

A4: IR-820 is an analog of Indocyanine Green (ICG). They have similar optical properties, but IR-820 is generally considered to have better stability in vitro and in vivo.[1][4] Therefore, some stabilization strategies for ICG are also applicable to IR-820.

Q5: What is the recommended storage condition for IR-820 solutions?

A5: Stock solutions of IR-820 in organic solvents should be stored at -20°C or -80°C, protected from light and moisture.[1][11] When stored at -20°C, it is recommended to use the solution within a month, while at -80°C, it can be stable for up to six months.[11]

Experimental Protocols

Protocol 1: Preparation of a Stabilized IR-820 Solution using Tween 20

• Prepare a 10 mM stock solution of IR-820 in DMSO.

  • Weigh out the appropriate amount of IR-820 powder.

  • Dissolve it in high-purity DMSO.

  • Store the stock solution at -20°C, protected from light.

• Prepare your desired aqueous buffer (e.g., 1x PBS, pH 7.4).

• Add Tween 20 to the aqueous buffer to a final concentration of 0.1% (v/v).

  • For example, add 100 µL of a 10% Tween 20 stock solution to 9.9 mL of PBS.

  • Mix thoroughly by vortexing.

• Add the IR-820 stock solution to the Tween 20-containing buffer to achieve your final desired concentration.

  • For instance, to make a 10 µM solution, add 1 µL of the 10 mM stock solution to 1 mL of the 0.1% Tween 20 buffer.

• Vortex the final solution gently before use.

Protocol 2: Preparation of an IR-820-Albumin Complex

• Prepare a 10 mM stock solution of IR-820 in DMSO as described above.

• Prepare a solution of Human Serum Albumin (HSA) or Bovine Serum Albumin (BSA) in PBS.

  • The concentration of the albumin solution will depend on the desired molar ratio of IR-820 to albumin. A 1:1 or 3:2 molar ratio can be a good starting point.[4]

• Slowly add the IR-820 stock solution to the albumin solution while gently stirring.

• Incubate the mixture for a short period (e.g., 15-30 minutes) at room temperature to allow for complex formation.

• The IR-820-albumin complex is now ready for use.

Visualizations

Caption: Troubleshooting logic for preventing IR-820 aggregation.

Caption: Workflow for preparing stabilized IR-820 solutions.

References

• 1. New indocyanine green [IR-820] - CAS-Number 172616-80-7 - Order from Chemodex [chemodex.com]
• 2. iovs.arvojournals.org [iovs.arvojournals.org]
• 3. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Encapsulation and stabilization of indocyanine green within poly(styrene-alt-maleic anhydride) block-poly(styrene) micelles for near-infrared imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. spiedigitallibrary.org [spiedigitallibrary.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. medchemexpress.com [medchemexpress.com]

Technical Support Center: IR-820 Photobleaching and Mitigation Strategies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the photobleaching of the near-infrared (NIR) fluorescent dye, IR-820.

Frequently Asked Questions (FAQs)

Q1: What is IR-820 and why is it prone to photobleaching?

IR-820 is a heptamethine cyanine (B1664457) dye used in various biomedical applications, including fluorescence imaging and photothermal therapy (PTT).[1] Like other cyanine dyes, IR-820's structure, characterized by a polymethine chain, is susceptible to photochemical degradation upon exposure to excitation light. This process, known as photobleaching, involves the irreversible destruction of the fluorophore, leading to a loss of fluorescence. The primary mechanism involves the dye transitioning to a reactive triplet state, which can then interact with molecular oxygen to generate reactive oxygen species (ROS) that degrade the dye molecule.[2][3]

Q2: What are the main factors that influence the rate of IR-820 photobleaching?

Several factors can influence the rate of IR-820 photobleaching:

• Excitation Light Intensity: Higher light intensity accelerates photobleaching.

• Exposure Duration: Prolonged exposure to the excitation source increases the likelihood of photobleaching.

• Oxygen Concentration: The presence of molecular oxygen can lead to the formation of ROS, a major contributor to photobleaching.

• Solvent Environment: The photostability of IR-820 is highly dependent on its environment. It is generally more stable in serum and certain organic solvents compared to aqueous solutions.[4][5][6]

• Temperature: Elevated temperatures can increase the rate of chemical reactions, including those involved in photobleaching.[5]

Q3: How can I tell if my IR-820 is photobleaching during my experiment?

The most common sign of photobleaching is a gradual decrease in the fluorescence signal intensity over time despite continuous excitation. This can be observed as a dimming of the imaged area during fluorescence microscopy.

Q4: Can photobleaching of IR-820 affect the results of my photothermal therapy (PTT) experiments?

Yes. The photothermal effect of IR-820 relies on its ability to absorb light and convert it into heat. Photobleaching degrades the dye's chromophore, reducing its absorption capacity and, consequently, its photothermal efficiency.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Rapid loss of fluorescence signal during imaging.	High excitation laser power.	Reduce the laser power to the lowest level that provides an adequate signal-to-noise ratio.
Prolonged exposure to excitation light.	Minimize the duration of light exposure. Use intermittent imaging rather than continuous illumination.
High oxygen concentration in the medium.	For in vitro experiments, consider using an oxygen scavenging system in your imaging buffer.
Inconsistent fluorescence intensity between samples.	Different samples are exposed to light for varying durations.	Standardize the light exposure time for all samples to ensure comparability.
Low photothermal therapy efficacy.	Photobleaching of IR-820 before or during treatment.	Protect the IR-820 formulation from light before use. Consider encapsulating IR-820 in nanoparticles to enhance its photostability.
Difficulty in finding a suitable antifade mounting medium.	Incompatibility of the antifade reagent with cyanine dyes.	Use antifade reagents specifically tested for compatibility with cyanine dyes. Avoid those containing p-Phenylenediamine (PPD), which can react with and cleave cyanine molecules.[7][8] n-Propyl gallate (NPG) is a potential alternative.[7] Commercial mountants like ProLong™ Gold and VECTASHIELD® have shown compatibility with a wide range of fluorophores.[9][10][11][12][13]

Strategies to Minimize IR-820 Photobleaching

Environmental Control and Imaging Parameters

Optimizing the experimental environment and imaging settings is the first line of defense against photobleaching.

• Reduce Excitation Intensity: Use the minimum laser power necessary for adequate signal detection.

• Minimize Exposure Time: Limit the duration of light exposure by using shorter acquisition times or time-lapse imaging with longer intervals.

• Use Appropriate Filters: Employ neutral density filters to attenuate the excitation light.

• Oxygen Depletion: For fixed samples or in vitro assays, consider using an oxygen scavenging system in the mounting or imaging media.

Use of Antifade Reagents

Antifade reagents are chemical compounds that reduce photobleaching by scavenging for reactive oxygen species.

Table 1: Common Antifade Reagents and their Compatibility with Cyanine Dyes

Antifade Reagent	Compatibility with Cyanine Dyes	Notes
p-Phenylenediamine (PPD)	Not Recommended	Can react with and cleave the cyanine molecule, leading to signal loss.[7][8]
n-Propyl gallate (NPG)	Compatible	An effective antioxidant that can reduce photobleaching.[7][14][15][16][17][18]
1,4-Diazabicyclo[2.2.2]octane (DABCO)	Generally Compatible	A commonly used antifade agent.
ProLong™ Gold Antifade Mountant	Compatible	A commercial mounting medium with antifade properties suitable for a wide range of dyes.[9][19][20]
VECTASHIELD® Antifade Mounting Medium	Compatible	Known to be compatible with a broad spectrum of fluorophores, including Cy5.[10][11][12][13][21]

Encapsulation in Nanoparticles

Encapsulating IR-820 within nanoparticles, such as poly(lactic-co-glycolic acid) (PLGA), can significantly enhance its photostability.[2][3][9][22][23][24] The nanoparticle matrix protects the dye from the surrounding environment and can reduce aggregation-caused quenching.

Table 2: Photostability of Free IR-820 vs. Encapsulated IR-820

Formulation	Condition	Observation	Reference
Free IR-820 in water	Storage at 4°C for 30 days	Significant loss of absorption.	[3]
IR-820-PLGA Nanoparticles in water	Storage at 4°C for 30 days	Maintained optical properties.	[3]
Free IR-820 in aqueous solution	Exposure to light and temperature	Degradation half-time was approximately half that of ICG.	[5][25]
IR-820 in serum	Continuous 793 nm laser irradiation (20 mW/cm²) for 60 min	No noticeable decrease in emission intensity.	[4]

Chemical Modification

Altering the chemical structure of IR-820 can improve its intrinsic photostability. For instance, modifications to the polymethine chain can enhance its resistance to photooxidation.[8][26]

Experimental Protocols

Protocol 1: Assessing the Photostability of IR-820

Objective: To quantify the rate of photobleaching of an IR-820 solution under specific irradiation conditions.

Materials:

• IR-820 solution of known concentration in the desired solvent (e.g., water, PBS, DMSO, serum-containing medium).

• Spectrofluorometer or a fluorescence microscope equipped with a suitable laser line (e.g., 785 nm or 808 nm) and a detector.

• Cuvette or microscope slide.

• Timer.

Methodology:

• Prepare a solution of IR-820 at the desired concentration.

• Transfer the solution to a cuvette for spectrofluorometer measurements or place a drop on a microscope slide for microscopy-based analysis.

• Measure the initial fluorescence intensity (F₀) at the emission maximum of IR-820 (around 820-830 nm).

• Continuously expose the sample to the excitation light at a fixed intensity.

• Record the fluorescence intensity (Fₜ) at regular time intervals (t) over the desired duration.

• Calculate the percentage of remaining fluorescence at each time point using the formula: (Fₜ / F₀) * 100.

• Plot the percentage of remaining fluorescence against time to obtain the photobleaching curve.

• The photobleaching half-life (t₁/₂) is the time it takes for the fluorescence intensity to decrease to 50% of its initial value.

Protocol 2: Encapsulation of IR-820 in PLGA Nanoparticles

Objective: To prepare IR-820-loaded PLGA nanoparticles to enhance photostability. This protocol is adapted from established nanoprecipitation methods.[2][22]

Materials:

• IR-820

• Poly(lactic-co-glycolic acid) (PLGA)

• Dimethyl sulfoxide (B87167) (DMSO)

• Acetonitrile

• Deionized water

• Dialysis membrane (e.g., 10 kDa MWCO)

Methodology:

• Dissolve a specific amount of IR-820 in a small volume of DMSO.

• Dissolve a specific amount of PLGA in acetonitrile.

• Add the IR-820 solution to the PLGA solution and mix thoroughly.

• Add the organic phase dropwise into a larger volume of deionized water while stirring vigorously.

• Continue stirring for several hours to allow for nanoparticle formation and solvent evaporation.

• Purify the nanoparticles by dialysis against deionized water for 24-48 hours to remove free IR-820 and organic solvents.

• Characterize the size, zeta potential, and IR-820 loading of the resulting nanoparticles.

Visualizations

References

• 1. ProLong Gold Antifade Reagent with DAPI | Cell Signaling Technology [cellsignal.com]
• 2. On the Mechanisms of Cyanine Fluorophore Photostabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Harnessing cyanine photooxidation: from slowing photobleaching to near-IR uncaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ProLong Live Antifade Reagent Protects Fluorescent Proteins and Dyes In Live-Cell Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. Near-Infrared Fluorescence Imaging of EGFR-Overexpressing Tumors in the Mouse Xenograft Model Using scFv-IRDye800CW and Cetuximab-IRDye800CW - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. What are some antifading agents used to prevent photobleaching? | AAT Bioquest [aatbio.com]
• 8. bidc.ucsf.edu [bidc.ucsf.edu]
• 9. ProLong Gold Antifade Reagent | Cell Signaling Technology [cellsignal.com]
• 10. vectorlabs.com [vectorlabs.com]
• 11. vectorlabs.com [vectorlabs.com]
• 12. vectorlabs.com [vectorlabs.com]
• 13. vectorlabs.com [vectorlabs.com]
• 14. mpbio.com [mpbio.com]
• 15. 没食子酸丙酯 ≥98.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 16. propyl gallate, 121-79-9 [thegoodscentscompany.com]
• 17. Propyl gallate - Wikipedia [en.wikipedia.org]
• 18. mdpi.com [mdpi.com]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. ProLong™ Gold Antifade Mountant 2 mL | Buy Online | Invitrogen™ | thermofisher.com [thermofisher.com]
• 21. vectorlabs.com [vectorlabs.com]
• 22. Near infrared fluorescence imaging of EGFR expression in vivo using IRDye800CW-nimotuzumab - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 24. IR820-loaded PLGA nanoparticles for photothermal therapy of triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Polydopamine/IR820 nanoparticles as topical phototheranostics for inhibiting psoriasiform lesions through dual photothermal and photodynamic treatments - Biomaterials Science (RSC Publishing) [pubs.rsc.org]
• 26. researchgate.net [researchgate.net]

Technical Support Center: Optimizing IR-820 for Fluorescence Microscopy

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the use of IR-820 in fluorescence microscopy experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration range for IR-820 in fluorescence microscopy?

The optimal concentration of IR-820 can vary depending on the cell type, experimental conditions, and the specific application. However, a good starting point for in vitro cellular imaging is 5 µM.[1] It is highly recommended to perform a concentration titration to determine the ideal concentration for your specific experiment, balancing signal intensity with potential cytotoxicity.

Q2: How should I prepare and store IR-820 solutions?

IR-820 is a cyanine (B1664457) dye that can be susceptible to photobleaching and aggregation. For optimal performance, prepare fresh solutions for each experiment. If a stock solution is necessary, dissolve IR-820 in high-quality anhydrous dimethyl sulfoxide (B87167) (DMSO) and store it in small aliquots at -20°C, protected from light. When preparing working solutions, dilute the stock solution in an appropriate buffer or cell culture medium. It is crucial to ensure the final DMSO concentration is not toxic to your cells (typically <0.5%).

Q3: What are the excitation and emission wavelengths for IR-820?

The maximal excitation and emission wavelengths of IR-820 are approximately 710 nm and 820 nm, respectively.[2] However, the exact spectral properties can be influenced by the solvent environment. For instance, in serum, the absorption peak of IR-820 can red-shift.[3]

Q4: How can I minimize IR-820 aggregation?

IR-820 has a tendency to form aggregates in aqueous solutions, which can lead to fluorescence self-quenching.[3] To minimize aggregation, consider the following:

• Use of Serum: The presence of serum proteins, such as albumin, can help prevent IR-820 aggregation and enhance its fluorescence brightness.[3][4][5][6] When possible, perform staining in a medium containing serum.

• Avoid High Concentrations: Higher concentrations of the dye are more prone to aggregation.

• Proper Dissolution: Ensure the dye is fully dissolved in the working solution.

Troubleshooting Guide

Issue 1: Low or No Fluorescence Signal

Possible Cause	Troubleshooting Step
Suboptimal Dye Concentration	Perform a concentration titration to find the optimal IR-820 concentration for your cell type and experimental setup. Start with a range of 1-10 µM.
Insufficient Incubation Time	Optimize the incubation time. A 4-hour incubation period has been reported for cellular imaging.[1] You may need to test shorter or longer durations.
Photobleaching	Minimize exposure of the stained samples and IR-820 solutions to light. Use an anti-fade mounting medium if applicable.
Incorrect Filter Sets	Ensure that the excitation and emission filters on your microscope are appropriate for IR-820's spectral properties (Ex: ~710 nm, Em: ~820 nm).
Dye Aggregation	Prepare fresh dye solutions and consider staining in the presence of serum to reduce aggregation and fluorescence quenching.[3][4]

Issue 2: High Background Fluorescence

Possible Cause	Troubleshooting Step
Excess Unbound Dye	After incubation with IR-820, wash the cells thoroughly 2-3 times with a buffered saline solution like PBS to remove any unbound dye.[7]
Autofluorescence	Image a control sample of unstained cells to assess the level of natural autofluorescence. If high, consider using a specialized autofluorescence quenching buffer.
Contaminated Imaging Media	Use an optically clear imaging medium with reduced background fluorescence, such as FluoroBrite™ DMEM.[7]
High Dye Concentration	A high concentration of IR-820 can lead to non-specific binding and increased background. Try reducing the dye concentration.

Quantitative Data Summary

Parameter	Recommended Range/Value	Notes
Starting Concentration	5 µM	Titration is highly recommended.[1]
Incubation Time	4 hours	Optimization may be required for different cell types.[1]
Excitation Wavelength	~710 nm	Can be solvent-dependent.[2]
Emission Wavelength	~820 nm	Can be solvent-dependent.[2]

Experimental Protocols

Protocol: Staining Live Cells with IR-820 for Fluorescence Microscopy

• Cell Preparation: Plate cells on a suitable imaging dish or coverslip and allow them to adhere overnight in a cell culture incubator.

• Prepare Staining Solution:

  • Prepare a stock solution of IR-820 in DMSO.

  • On the day of the experiment, dilute the IR-820 stock solution in pre-warmed cell culture medium (with or without serum, as determined by your optimization) to the desired final concentration (e.g., 5 µM).

• Staining:

  • Remove the culture medium from the cells.

  • Add the IR-820 staining solution to the cells.

  • Incubate for 4 hours at 37°C, protected from light.[1]

• Washing:

  • Remove the staining solution.

  • Wash the cells 2-3 times with pre-warmed phosphate-buffered saline (PBS) or an appropriate imaging buffer to remove unbound dye.[7]

• Imaging:

  • Add fresh, pre-warmed imaging medium to the cells.

  • Image the cells using a fluorescence microscope equipped with appropriate filter sets for IR-820 (Excitation ~710 nm, Emission ~820 nm).

Visualizations

Caption: General experimental workflow for fluorescence microscopy using IR-820.

Caption: Mitigation of IR-820 aggregation and fluorescence quenching by serum proteins.

References

• 1. Covalent IR820-PEG-diamine nanoconjugates for theranostic applications in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00449F [pubs.rsc.org]
• 5. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Background in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]

Navigating the Challenges of IR-820 Stability in Aqueous Solutions: A Technical Guide

For Immediate Release

Researchers and drug development professionals frequently encounter stability issues with the near-infrared (NIR) fluorescent dye IR-820 in aqueous solutions, leading to inconsistent experimental outcomes. To address these challenges, this technical support center provides a comprehensive troubleshooting guide and frequently asked questions (FAQs) to ensure the reliable application of IR-820 in experimental settings.

Understanding IR-820 Instability: A Quick Overview

IR-820, a cyanine (B1664457) dye, is known for its enhanced stability compared to Indocyanine Green (ICG).[1] However, its performance in aqueous environments can be compromised by several factors, including temperature, light exposure, and pH. The degradation of IR-820 in aqueous solutions typically follows pseudo-first-order kinetics.[2] Key strategies to mitigate instability include binding the dye to proteins like albumin or encapsulating it within nanoparticles.[3][4]

Frequently Asked Questions (FAQs)

Q1: My IR-820 solution appears to be degrading. What are the common causes?

A1: Degradation of IR-820 in aqueous solutions is often accelerated by exposure to light and elevated temperatures. The chemical structure of cyanine dyes makes them susceptible to photobleaching and thermal degradation. For optimal stability, it is recommended to prepare solutions fresh and protect them from light and heat.

Q2: How does the solvent affect the stability of IR-820?

A2: While IR-820 is often used in aqueous buffers like PBS, its fluorescence intensity can be higher in ultrapure water compared to PBS at the same concentration.[3] The presence of salts in buffer solutions can sometimes influence the aggregation and stability of the dye. For applications requiring long-term stability, consider formulating IR-820 with stabilizing agents or using nanoparticle encapsulation.

Q3: Can I store pre-made IR-820 solutions?

A3: For best results, it is advisable to use freshly prepared IR-820 solutions.[5] If storage is necessary, solutions should be kept at 4°C and protected from light. For longer-term storage, aliquoting and freezing at -20°C or -80°C in a suitable solvent like DMSO is recommended, though stability in aqueous solutions under these conditions should be validated for your specific application.

Q4: Why is the fluorescence of my IR-820 solution inconsistent between experiments?

A4: Inconsistent fluorescence can be due to several factors, including aggregation of the dye molecules, which leads to self-quenching. The interaction of IR-820 with proteins, such as albumin present in cell culture media or serum, can significantly enhance its fluorescence and stability by preventing aggregation.[3][6] Ensure consistent formulation and handling procedures to minimize variability.

Troubleshooting Guide

This guide addresses common problems encountered during the use of IR-820 in aqueous solutions.

Problem	Potential Cause	Recommended Solution
Rapid loss of fluorescence	Photobleaching	- Minimize exposure of the solution to ambient and excitation light. - Use neutral density filters to reduce excitation intensity. - Prepare fresh solutions before each experiment.
Thermal degradation	- Avoid heating the IR-820 solution. - Store stock solutions and working solutions at recommended temperatures (4°C for short-term, -20°C or -80°C for long-term).
Precipitation or aggregation	Poor solubility in aqueous buffer	- Ensure the final concentration of any organic solvent (like DMSO) used to dissolve the dye is low and compatible with your experimental system. - Consider conjugation to stabilizing molecules or encapsulation in nanoparticles.[4]
Interaction with buffer components	- Test the stability of IR-820 in different buffers to identify the most suitable one for your application.
Low fluorescence signal	Aggregation-caused quenching	- Work with dilute concentrations of IR-820. - Incorporate a stabilizing agent like serum albumin into your solution, which can prevent aggregation and enhance fluorescence.[3][6]
Incorrect excitation/emission wavelengths	- Verify the excitation and emission maxima for your specific experimental conditions (e.g., in the presence of proteins, the spectra may shift).

Quantitative Data on IR-820 Stability

The stability of IR-820 is significantly influenced by temperature. The following table summarizes the degradation half-life of IR-820 in an aqueous solution at various temperatures.

Temperature (°C)	Degradation Half-Life (hours)
4	~130
25	~60
42	~30

Note: Data is approximated from graphical representations in the literature and should be used as a guideline. Actual stability may vary based on specific experimental conditions.

Experimental Protocols

Protocol for Assessing Thermal Stability of IR-820

This protocol outlines a method to evaluate the effect of temperature on the stability of an IR-820 solution.

• Preparation of IR-820 Solution: Prepare a stock solution of IR-820 in DMSO and dilute it to the desired final concentration in the aqueous buffer of choice (e.g., PBS, ultrapure water).

• Incubation: Aliquot the IR-820 solution into several microcentrifuge tubes. Incubate each tube at a different temperature (e.g., 4°C, 25°C, 37°C, 50°C) for a defined period (e.g., 1, 2, 4, 8, 24 hours). Include a control sample kept at 4°C in the dark.

• Measurement: At each time point, measure the absorbance or fluorescence of the samples. For absorbance, use a spectrophotometer to scan the spectrum and record the peak absorbance (around 820 nm). For fluorescence, use a fluorometer with appropriate excitation and emission wavelengths.

• Data Analysis: Plot the percentage of remaining IR-820 (based on absorbance or fluorescence intensity relative to the initial measurement) against time for each temperature. Calculate the degradation rate constant and half-life.

Protocol for Assessing Photostability of IR-820

This protocol is designed to determine the susceptibility of IR-820 to photodegradation.

• Sample Preparation: Prepare an IR-820 solution in the desired aqueous buffer.

• Light Exposure: Expose the solution to a light source with a specific wavelength and intensity (e.g., the excitation light of a fluorescence microscope or a specific wavelength lamp). Control for temperature during the experiment. A control sample should be kept in the dark at the same temperature.

• Time-course Measurement: Measure the absorbance or fluorescence of the solution at regular intervals during the light exposure.

• Data Analysis: Plot the percentage of remaining IR-820 against the duration of light exposure. This will provide a photobleaching curve from which the photostability can be quantified.

Visualizing IR-820 Stability and Troubleshooting

The following diagrams illustrate key concepts related to IR-820 stability and troubleshooting.

Caption: Simplified IR-820 Degradation Pathway.

Caption: Troubleshooting Workflow for IR-820.

References

• 1. Comparative study of the optical and heat generation properties of IR820 and indocyanine green - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00449F [pubs.rsc.org]
• 4. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]

IR-820 Injection Optimization: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing IR-820 injection volume and rate for experimental success. Find troubleshooting advice, frequently asked questions, and detailed protocols to address common challenges encountered during in vivo imaging studies.

Troubleshooting Guide

This guide addresses specific issues that may arise during IR-820-based imaging experiments.

Issue 1: Low Fluorescence Signal or Poor Signal-to-Noise Ratio (SNR)

A weak signal can compromise image quality and the reliability of your results. The signal from your tracer should be significantly higher than the background noise from the buffer and microplate.[1]

Troubleshooting Workflow for Low Signal/SNR

Caption: Troubleshooting workflow for low signal or poor signal-to-noise ratio.

Possible Causes and Solutions:

Cause	Explanation	Recommended Solution
Suboptimal Dye Concentration	The concentration of IR-820 may be too low to generate a strong signal, or too high, leading to aggregation and fluorescence quenching.[2]	Perform a dose-response study to determine the optimal concentration for your specific application and animal model. A concentration of 7.5 µM has been shown to provide high fluorescence intensity.[3]
Poor Injection Technique	Infiltration of the dye into surrounding tissue instead of the bloodstream will prevent it from reaching the target site.	Review and refine your tail vein injection technique. Ensure the needle is correctly placed within the vein and inject slowly to prevent leakage.[4][5]
Suboptimal Imaging Parameters	Incorrect excitation/emission filters, exposure time, or laser power can lead to poor signal detection.	Optimize your imaging system's settings. Use the appropriate filters for IR-820 (excitation ~710-800 nm, emission ~820 nm and beyond) and adjust the exposure time to enhance signal without saturating the detector.[1][6]
Dye Aggregation	IR-820 can aggregate in aqueous solutions, which can quench its fluorescence.[3][7]	Prepare fresh solutions before each experiment. The interaction with serum albumin can prevent aggregation and enhance fluorescence; consider this in your experimental design.[3][7]
High Background Fluorescence	Autofluorescence from tissue or other sources can obscure the IR-820 signal.	Use appropriate spectral unmixing if available on your imaging system. Ensure the animal's diet does not contain high levels of fluorescent compounds (e.g., chlorophyll (B73375) in standard chow).

Issue 2: High Background Signal or Non-Specific Staining

High background can make it difficult to distinguish the target tissue from surrounding areas.

Possible Causes and Solutions:

Cause	Explanation	Recommended Solution
Excessive Dye Concentration	Too much IR-820 can lead to non-specific accumulation in various tissues.	Titrate the IR-820 concentration to find the lowest effective dose that provides a good signal at the target site with minimal background.
Rapid Injection Rate	A fast injection may alter the initial biodistribution of the dye.	Inject the IR-820 solution slowly and steadily. For mice, a rate of approximately 20-30 seconds for 170 µL has been used.[8]
Suboptimal Imaging Timepoint	Imaging too early or too late after injection can result in high background signal as the dye is still circulating or has been cleared from the target.	Perform a time-course experiment to determine the optimal imaging window post-injection for your model.
Dye Formulation	The solvent used to dissolve IR-820 can influence its biodistribution.	Ensure the solvent is appropriate and well-tolerated. PBS is a commonly used vehicle.[6]

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting injection volume and concentration of IR-820 for in vivo imaging in mice?

The optimal volume and concentration can vary depending on the specific application, mouse strain, and imaging system. However, a good starting point based on published studies is a concentration of 0.5 mg/mL with an injection volume of 200 µL for intravenous administration.[9][10] Other studies have used 100 µL of a 0.2 mM solution.[6] It is always recommended to perform a pilot study to determine the optimal parameters for your experiment.

Q2: How does the injection rate affect the biodistribution of IR-820?

A slow and steady injection is generally recommended to ensure proper mixing with the blood and to avoid rapid, uneven distribution.[4] While specific studies on the effect of injection rate on IR-820 are limited, a slower injection can help minimize stress on the animal and reduce the risk of extravasation.

Q3: How can I prevent IR-820 from aggregating in my stock solution?

IR-820 has a tendency to aggregate in aqueous solutions, which can lead to fluorescence quenching.[3][7] To minimize aggregation, it is best to prepare fresh solutions immediately before use. If a stock solution is necessary, consider dissolving IR-820 in DMSO and storing it at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. The interaction of IR-820 with albumin in the blood helps to prevent aggregation and enhance fluorescence in vivo.[3][7]

Q4: What is the best route of administration for IR-820?

The most common route for systemic delivery and imaging is intravenous (IV) injection, typically via the tail vein in mice.[6] This allows for rapid distribution throughout the circulatory system. Intraperitoneal injections have also been reported.[6] The choice of administration route will depend on the specific research question and target organ.

Q5: What are the clearance pathways for IR-820?

IR-820 is primarily cleared through the hepatobiliary system, meaning it is metabolized by the liver and excreted in the bile and feces.[11]

Data Presentation

Table 1: Summary of Reported IR-820 Injection Parameters in Mice

Concentration	Injection Volume	Administration Route	Animal Model	Reference
0.5 mg/mL	200 µL	Intravenous	ICR and BALB/c nude mice	[9][10]
0.2 mM	100 µL	Intravenous & Intraperitoneal	Hairless SKH1/sKH1 mice	[6]
75 µM	150 µL	Intravenous	BALB/c mice	[7]

Experimental Protocols

Protocol 1: Preparation of IR-820 for Injection

• Calculate the required amount of IR-820: Based on your desired concentration and final injection volume, calculate the mass of IR-820 powder needed.

• Dissolve IR-820: For a PBS-based solution, freshly mix the powdered IR-820 with sterile phosphate-buffered saline (PBS) to the final desired concentration.[6] If using a DMSO stock, dissolve the IR-820 in a small volume of DMSO first, then dilute to the final concentration with PBS. Ensure the final DMSO concentration is low and compatible with your animal model.

• Vortex and filter: Gently vortex the solution to ensure it is fully dissolved. For intravenous injections, it is recommended to filter the solution through a 0.22 µm sterile filter to remove any potential aggregates or contaminants.

• Use immediately: It is best to use the prepared IR-820 solution immediately to avoid aggregation.

Protocol 2: Intravenous Tail Vein Injection in Mice

Workflow for Tail Vein Injection

Caption: Step-by-step workflow for intravenous tail vein injection in a mouse.

• Animal preparation: Warm the mouse for 5-10 minutes under a heat lamp or by placing the cage on a heating pad to induce vasodilation of the tail veins.[12] This will make the veins more visible and easier to access.

• Restraint: Place the mouse in an appropriate restraint device to secure the animal and expose the tail.

• Vein visualization: Gently wipe the tail with 70% ethanol (B145695) or saline to clean the area and improve visualization of the lateral tail veins.

• Needle insertion: Using a small gauge needle (27-30G for mice), insert the needle with the bevel facing up into one of the lateral tail veins at a shallow angle.[4][5]

• Confirm placement: A small "flash" of blood in the hub of the needle may indicate correct placement. You can also try to infuse a very small volume of sterile saline to check for resistance; there should be none if the needle is in the vein.[8]

• Injection: Once confident of placement, inject the IR-820 solution slowly and steadily.[4] Monitor for any swelling at the injection site, which would indicate extravasation.

• Post-injection: After injecting the full volume, carefully withdraw the needle and apply gentle pressure to the injection site with a sterile gauze to prevent bleeding.

• Monitoring: Return the mouse to its cage and monitor for any adverse reactions before proceeding with the imaging experiment.

References

• 1. animalcare.ubc.ca [animalcare.ubc.ca]
• 2. researchgate.net [researchgate.net]
• 3. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00449F [pubs.rsc.org]
• 4. depts.ttu.edu [depts.ttu.edu]
• 5. Rodent Tail Vein Injections in Mice | Animals in Science [queensu.ca]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tech.snmjournals.org [tech.snmjournals.org]
• 9. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Clearance pathways of near-infrared-II contrast agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. animalcare.ubc.ca [animalcare.ubc.ca]

Technical Support Center: Enhancing IR-820 In Vivo Circulation Half-Life

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to improve the in vivo circulation half-life of the near-infrared dye IR-820.

Frequently Asked Questions (FAQs)

Q1: What are the primary limitations of using free IR-820 in vivo?

Free IR-820, while a promising near-infrared (NIR) dye for imaging and photothermal therapy, exhibits several limitations for in vivo applications. These include a short circulation half-life, low stability in aqueous solutions, nonspecific biodistribution, and potential for photobleaching.[1][2][][4][5] These factors can limit its efficacy for sustained imaging or therapeutic applications.

Q2: What are the main strategies to extend the in vivo circulation half-life of IR-820?

The most common and effective strategies to prolong the systemic circulation of IR-820 involve its incorporation into larger constructs to prevent rapid clearance by the reticuloendothelial system. The three primary approaches are:

• Nanoparticle Encapsulation: Loading IR-820 into various biocompatible nanoparticles.[][4][6][7][8]

• PEGylation: Covalently attaching polyethylene (B3416737) glycol (PEG) chains to the IR-820 molecule.[1]

• Protein Conjugation or Complexation: Associating IR-820 with proteins such as albumin or polypeptides.[9][10][11]

Q3: How does nanoparticle encapsulation improve the half-life of IR-820?

Encapsulating IR-820 within nanoparticles protects the dye from degradation in the bloodstream and presents a larger hydrodynamic diameter, which slows its renal clearance.[][4][6][7] This strategy can also offer opportunities for passive tumor targeting through the enhanced permeability and retention (EPR) effect.[1]

Q4: What is PEGylation and how does it help?

PEGylation is the process of covalently attaching polyethylene glycol (PEG) chains to a molecule, in this case, IR-820. The hydrophilic and flexible nature of PEG creates a hydration shell around the molecule, which masks it from the immune system and reduces opsonization, thereby prolonging its circulation time in the bloodstream.[1]

Q5: Can binding to proteins like albumin increase IR-820's half-life?

Yes, forming complexes with endogenous proteins like serum albumin can significantly enhance the in vivo performance of IR-820.[9][11] Albumin binding increases the hydrodynamic size of the dye, preventing rapid excretion. This interaction can also lead to a substantial increase in fluorescence for improved imaging.[9][11]

Troubleshooting Guides

Issue 1: Rapid clearance of IR-820 from circulation in animal models.

Possible Cause: The inherent physicochemical properties of free IR-820 lead to rapid clearance.

Solution: Implement a strategy to increase the hydrodynamic size and stability of the dye.

• Recommended Action 1: Nanoparticle Formulation. Encapsulate IR-820 into nanoparticles such as PLGA or lipid-polymer hybrid nanoparticles.[][4][6][7] This has been shown to significantly prolong circulation.

• Recommended Action 2: PEGylation. Covalently conjugate IR-820 with PEG. A study demonstrated that a 6 kDa PEG-diamine conjugate of IR-820 (IRPDcov) had a significantly longer plasma half-life compared to the free dye.[1]

• Recommended Action 3: Albumin Complexation. Formulate IR-820 with human serum albumin (HSA) to create a complex. This approach has been shown to enhance fluorescence and improve tumor accumulation.[9]

Issue 2: Poor stability and aggregation of IR-820 in aqueous solutions for in vivo administration.

Possible Cause: IR-820, like other cyanine (B1664457) dyes, is prone to aggregation in aqueous environments, which can quench its fluorescence and alter its biodistribution.

Solution: Utilize formulation strategies that improve solubility and stability.

• Recommended Action 1: Encapsulation in Polymeric Micelles. Encapsulating IR-820 within the hydrophobic core of polymeric micelles, such as those formed by poly(styrene-co-maleic anhydride) (PSMA), can enhance its stability and biocompatibility.[8]

• Recommended Action 2: Dendrimer Loading. Loading IR-820 into multifunctional dendrimers can improve its stability and provide a platform for further functionalization with targeting ligands.[2][12]

• Recommended Action 3: Use of Surfactants. While not a long-term solution for in vivo circulation, the use of surfactants like Tween-80 in the formulation can help prevent aggregation during initial preparation and administration.[13]

Issue 3: Non-specific accumulation of IR-820 in healthy tissues.

Possible Cause: The biodistribution of free IR-820 is often non-specific, leading to accumulation in organs like the liver and lungs.[1]

Solution: Employ targeting strategies or formulations that favor accumulation at the site of interest.

• Recommended Action 1: Passive Targeting via Nanoparticles. Formulating IR-820 into nanoparticles of an appropriate size (e.g., ~100-150 nm) can leverage the EPR effect for passive accumulation in tumor tissues.[1][6][7]

• Recommended Action 2: Active Targeting. For more specific delivery, the surface of IR-820-loaded nanoparticles or nanoconjugates can be functionalized with targeting ligands such as antibodies or peptides (e.g., RGD).[2]

Quantitative Data Summary

Table 1: Physicochemical Properties of IR-820 Formulations

Formulation	Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
IR-820 PLGA NPs	103 ± 8	0.163 ± 0.031	-	[6][7]
IRPDcov (IR-820-PEG-diamine)	~150	Uniformly distributed	-0.4 ± 0.3	[1]
Ac-PR/IR820 Dendrimers	337.1 ± 41.4	0.893 ± 0.096	10.0 ± 0.6	[2]

Table 2: In Vitro Biocompatibility of IR-820 Formulations

Formulation	Cell Line	Concentration	Cell Viability (%)	Reference
Free IR-820	MCF-7	65 µM	42	[6][7]
IR-820 PLGA NPs	MCF-7	200 µg/mL (equivalent to 65 µM IR-820)	>80	[6][7]

Experimental Protocols

Protocol 1: Preparation of IR-820-Loaded PLGA Nanoparticles by Nanoprecipitation

This protocol is adapted from studies by Marasini & Aryal.[6][7]

• Core Formation: Dissolve poly(lactic-co-glycolic acid) (PLGA) and IR-820 in a water-miscible organic solvent such as acetonitrile.

• Shell Preparation: In a separate container, prepare an aqueous solution containing a lipid mixture, for example, DSPE-PEG and DSPG, in 4% ethanol. Stir this mixture at 60°C for 30 minutes.

• Nanoprecipitation: Add the PLGA/IR-820 organic solution dropwise to the lipid suspension while stirring.

• Solvent Evaporation: Continue stirring at room temperature for 1 hour to allow for the evaporation of the organic solvent and the formation of nanoparticles.

• Purification: Purify the resulting IR-820-loaded nanoparticles using an Amicon ultra-centrifugal filter (10 kDa MWCO) at 3500 rpm for 10 minutes to remove free dye and other reactants.

• Characterization: Characterize the nanoparticles for size, polydispersity, and zeta potential using dynamic light scattering (DLS). The morphology can be assessed by transmission electron microscopy (TEM).

Protocol 2: Covalent Conjugation of IR-820 with PEG-diamine (IRPDcov)

This protocol is based on the work by Obaid et al.[1]

• Activation of IR-820: The specific chemistry for activating IR-820 for conjugation will depend on the reactive groups available on the dye. Typically, this involves the use of coupling agents like EDC/NHS to activate a carboxylic acid group for reaction with an amine.

• Conjugation Reaction: React the activated IR-820 with a 6 kDa polyethylene glycol (PEG)-diamine in an appropriate buffer system. The molar ratio of IR-820 to PEG-diamine should be optimized to achieve the desired degree of labeling.

• Purification: Purify the resulting IR-820-PEG-diamine nanoconjugates (IRPDcov) from unreacted components using dialysis or size exclusion chromatography.

• Characterization: Confirm the successful conjugation and characterize the resulting nanoconjugates for their size, zeta potential, and optical properties (fluorescence and absorbance).

Visualizations

Caption: Strategies to address the short in vivo half-life of IR-820.

Caption: Workflow for IR-820 nanoparticle synthesis via nanoprecipitation.

References

• 1. Covalent IR820-PEG-diamine nanoconjugates for theranostic applications in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Near-infrared emissive polymer-coated IR-820 nanoparticles assisted photothermal therapy for cervical cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. IR820 covalently linked with self-assembled polypeptide for photothermal therapy applications in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. Loading IR820 Using Multifunctional Dendrimers with Enhanced Stability and Specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Long Fluorescence Lifetime Molecular Probes Based on Near Infrared Pyrrolopyrrole Cyanine Fluorophores for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Low Quantum Yield of IR-820

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the low quantum yield of the near-infrared (NIR) dye IR-820.

Frequently Asked Questions (FAQs)

Q1: What is IR-820 and why is its quantum yield a concern?

A1: IR-820 is a heptamethine cyanine (B1664457) dye that absorbs and emits light in the near-infrared (NIR) spectrum, typically with an excitation maximum around 780-820 nm and an emission maximum around 820-840 nm.[1] Its use in biological imaging is advantageous due to the deep tissue penetration of NIR light and reduced autofluorescence from biological tissues.[2] However, IR-820 inherently suffers from a low fluorescence quantum yield, especially in aqueous environments. This low quantum yield, which is the ratio of emitted photons to absorbed photons, results in weak fluorescence signals, limiting its sensitivity and effectiveness in various applications.[1]

Q2: What are the primary causes of the low quantum yield of IR-820 in experimental settings?

A2: The low quantum yield of IR-820 can be attributed to several factors:

• Aggregation in Aqueous Solutions: In polar solvents like water or biological buffers, IR-820 molecules tend to self-aggregate, forming H-aggregates. This aggregation leads to fluorescence quenching, a phenomenon known as aggregation-caused quenching (ACQ), which significantly reduces the quantum yield.[1][3]

• Non-Radiative Decay: IR-820, like many cyanine dyes, has flexible polymethine chains. This flexibility allows for non-radiative decay pathways, such as internal conversion and intramolecular vibrations, where the excited state energy is dissipated as heat rather than emitted as light.[4]

• Environmental Effects: The local microenvironment, including solvent polarity and viscosity, can influence the conformation of the dye molecule and affect its fluorescence properties.[2]

• Photobleaching: Upon prolonged exposure to excitation light, IR-820 can undergo photochemical degradation, leading to a loss of fluorescence.[5]

Q3: What are the main strategies to enhance the quantum yield of IR-820?

A3: Several strategies can be employed to overcome the low quantum yield of IR-820:

• Nanoformulation: Encapsulating IR-820 within nanoparticles, such as poly(lactic-co-glycolic acid) (PLGA) nanoparticles or dendrimers, can prevent aggregation and shield the dye from the aqueous environment, thereby enhancing its fluorescence.[6][7]

• Complexation with Proteins: Forming a complex between IR-820 and proteins like human serum albumin (HSA) can significantly increase its quantum yield. The hydrophobic pockets of albumin can bind to IR-820, preventing aggregation and restricting intramolecular rotations.[3][8]

• Molecular Modification:

  • Deuteration: Replacing hydrogen atoms with deuterium (B1214612) on the polymethine chain can suppress non-radiative decay pathways, leading to an enhanced quantum yield.[4]

  • Functional Group Substitution: Introducing specific electron-donating or electron-withdrawing groups to the molecular structure can modulate the electronic properties of the dye and improve its fluorescence.

• Supramolecular Encapsulation: Using host molecules like cucurbiturils can encapsulate IR-820, isolating it and enhancing its fluorescence.

Troubleshooting Guide

This guide provides solutions to common problems encountered during experiments with IR-820.

Problem	Possible Cause(s)	Recommended Solution(s)
Weak or No Fluorescence Signal	1. Low Quantum Yield: Inherent property of IR-820 in aqueous media. 2. Aggregation: Dye molecules are clumping together, causing quenching. 3. Low Concentration: Insufficient amount of IR-820 in the sample. 4. Photobleaching: The dye has been degraded by the excitation light. 5. Incorrect Filter Sets: Excitation and emission filters are not optimal for IR-820.	1. Enhance Quantum Yield: Employ strategies like nanoformulation or complexation with albumin (see FAQs and Protocols). 2. Prevent Aggregation: Use a less polar solvent if possible, or encapsulate the dye. For in vivo work, complexation with albumin is effective.[3] 3. Optimize Concentration: Perform a concentration titration to find the optimal signal-to-noise ratio. Be aware that very high concentrations can lead to aggregation. 4. Minimize Photobleaching: Reduce exposure time and excitation light intensity. Use an anti-fade mounting medium for microscopy.[9] 5. Verify Filter Compatibility: Ensure your microscope's filter sets match the excitation and emission spectra of your IR-820 formulation.
High Background Signal	1. Non-specific Binding: IR-820 or its carrier is binding to unintended targets. 2. Autofluorescence: Intrinsic fluorescence from the sample or imaging medium. 3. Impure Dye: Contaminants in the IR-820 sample may be fluorescent.	1. Blocking: Use appropriate blocking agents (e.g., BSA, serum) to reduce non-specific binding. 2. Spectral Unmixing: If possible, use spectral imaging and unmixing algorithms to separate the IR-820 signal from autofluorescence. 3. Purity Check: Use high-purity IR-820 and check for fluorescent impurities in your solvents and buffers.
Signal Fades Quickly During Imaging	1. Photobleaching: The most common cause of rapid signal loss. 2. Chemical Instability: The dye may be degrading in the experimental environment.	1. Reduce Light Exposure: Use neutral density filters to decrease excitation intensity. Minimize the duration of light exposure by taking images quickly.[9] 2. Stabilize the Dye: Encapsulation in nanoparticles can improve the photostability of IR-820.[7][10]
Inconsistent Results Between Experiments	1. Variability in Formulation: Inconsistent preparation of nanoparticles or dye-protein complexes. 2. Dye Degradation: IR-820 may degrade upon storage. 3. Instrument Settings: Different imaging parameters used across experiments.	1. Standardize Protocols: Follow a consistent and detailed protocol for preparing your IR-820 formulations. 2. Proper Storage: Store IR-820 and its formulations protected from light and at the recommended temperature. Prepare fresh solutions when possible. 3. Consistent Imaging Parameters: Use the same instrument settings (e.g., laser power, exposure time, gain) for all comparable experiments.

Quantitative Data Summary

The following tables summarize the quantitative improvements in the quantum yield of IR-820 through various enhancement strategies.

Table 1: Quantum Yield of IR-820 in Different Environments

Environment	Quantum Yield (%)	Fold Increase vs. Water	Reference(s)
Water	~0.1 - 0.5%	-	[3]
10% Fetal Bovine Serum (FBS)	~2.5%	~5-25x	[3]

Table 2: Effect of Nanoformulation on IR-820 Properties

Formulation	Key Improvement(s)	Quantitative Enhancement	Reference(s)
PLGA Nanoparticles	Enhanced stability and reduced aggregation	Maintained optical properties after 30 days in water, whereas free IR-820 degraded.[7]	[6][7]
Complex with Albumin	Significant fluorescence enhancement	21-fold increase in NIR-II fluorescence.	[11]

Table 3: Impact of Molecular Modification on Cyanine Dye Fluorescence

Modification	Effect on Quantum Yield	Example Enhancement	Reference(s)
Deuteration	Increased fluorescence quantum yield	Up to 80% enhancement for some deuterated cyanine analogs.	[4]

Experimental Protocols

Protocol 1: Encapsulation of IR-820 in PLGA Nanoparticles

This protocol is based on the nanoprecipitation method.[6][12]

• Preparation of Organic Phase:

  • Dissolve 1 mg of PLGA in 1 mL of acetonitrile.

  • Add a calculated amount of IR-820 (e.g., 150-400 µg) dissolved in a small volume of DMSO to the PLGA solution.

• Preparation of Aqueous Phase:

  • Prepare a lipid suspension containing phospholipids (B1166683) (e.g., DSPE-PEG and DSPG) in 4% ethanol (B145695) in water.

  • Stir the lipid mixture at 60°C for 30 minutes.

• Nanoprecipitation:

  • Add the organic phase dropwise to the stirred aqueous lipid suspension.

  • Add 1 mL of deionized water.

  • Continue stirring at room temperature for 1 hour to allow for nanoparticle formation.

• Purification:

  • Purify the IR-820-loaded PLGA nanoparticles by centrifugation using a 10 kDa Amicon filter at 3500 rpm for 10 minutes.

  • Wash the nanoparticles three times with 1X phosphate-buffered saline (PBS).

• Resuspension and Storage:

  • Resuspend the final nanoparticle pellet in 1X PBS to a concentration of 1 mg/mL.

  • Store at 4°C, protected from light.

Protocol 2: Formation of IR-820-Albumin Complex

This protocol describes the in vitro formation of an IR-820-albumin complex for enhanced fluorescence.[3][8]

• Reagent Preparation:

  • Prepare a stock solution of IR-820 in ultrapure water or PBS (e.g., 75 µM).

  • Prepare a solution of human serum albumin (HSA) or bovine serum albumin (BSA) in the same buffer.

• Complex Formation:

  • Mix the IR-820 solution with the albumin solution. The optimal molar ratio may need to be determined empirically, but a significant excess of albumin is often used.

  • Incubate the mixture at room temperature for a specified period (e.g., 30 minutes) to allow for complex formation.

• Characterization (Optional):

  • Measure the absorbance and fluorescence spectra of the complex to confirm the enhancement of fluorescence.

Note: For in vivo applications, intravenous injection of free IR-820 can lead to the spontaneous formation of an IR-820-albumin complex in the bloodstream.[3][8]

Protocol 3: Measurement of Relative Fluorescence Quantum Yield

This protocol uses the comparative method to determine the quantum yield of an IR-820 sample relative to a standard.[13]

• Selection of a Standard:

  • Choose a quantum yield standard with known quantum yield and absorption/emission in a similar spectral range as IR-820 (e.g., other NIR dyes with established quantum yields).

• Preparation of Solutions:

  • Prepare a series of dilutions of both the IR-820 sample and the standard in the same solvent. The concentrations should be low enough to ensure the absorbance at the excitation wavelength is below 0.1 to avoid inner filter effects.

• Absorbance Measurement:

  • Measure the absorbance of each solution at the chosen excitation wavelength using a UV-Vis spectrophotometer.

• Fluorescence Measurement:

  • Using a spectrofluorometer, record the fluorescence emission spectrum for each solution, exciting at the same wavelength used for the absorbance measurements.

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each spectrum.

  • Plot the integrated fluorescence intensity versus absorbance for both the IR-820 sample and the standard.

  • The slope of the resulting linear fit is the gradient (Grad).

• Calculation:

  • Calculate the quantum yield of the IR-820 sample (ΦX) using the following equation: ΦX = ΦST * (GradX / GradST) * (ηX2 / ηST2) where ΦST is the quantum yield of the standard, GradX and GradST are the gradients for the sample and standard, respectively, and η is the refractive index of the solvent.

Visualizations

Caption: Workflow for IR-820 encapsulation in PLGA nanoparticles.

Caption: Logical relationship of issues and solutions for IR-820.

References

• 1. spiedigitallibrary.org [spiedigitallibrary.org]
• 2. Near-Infrared-II Cyanine/Polymethine Dyes, Current State and Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Deuteration of heptamethine cyanine dyes enhances their emission efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. axisimagingnews.com [axisimagingnews.com]
• 6. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. IR820-loaded PLGA nanoparticles for photothermal therapy of triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. biotium.com [biotium.com]
• 10. IR820 functionalized melanin nanoplates for dual-modal imaging and photothermal tumor eradication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. chem.uci.edu [chem.uci.edu]

Technical Support Center: IR-820 Best Practices

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the best practices for storing and handling the near-infrared (NIR) dye, IR-820. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the successful application of IR-820 in your experiments.

Frequently Asked Questions (FAQs)

Q1: How should I store powdered IR-820?

A1: Powdered IR-820 should be stored in a dry environment, protected from light. For long-term storage (months to years), it is recommended to keep it at -20°C or lower.[1][2][3] It is stable for at least two to three years when stored properly under these conditions.[1][2]

Q2: What is the best way to store IR-820 after it has been dissolved?

A2: For short-term storage (days to weeks), solutions can be kept at 4°C.[3][4] For long-term storage (months), it is crucial to aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles and store them at -20°C to -80°C, protected from light.[1][5] It is generally recommended to use freshly prepared solutions to prevent degradation.[1]

Q3: What solvents can I use to dissolve IR-820?

A3: IR-820 is soluble in several organic solvents and aqueous solutions. Dimethyl sulfoxide (B87167) (DMSO) and methanol (B129727) are common solvents.[2] It is also soluble in water and phosphate-buffered saline (PBS).[5][6] For dissolving in DMSO, sonication and heating to 60°C may be necessary to achieve a concentration of around 4.5 mg/mL (5.3 mM).[1]

Q4: What are the excitation and emission wavelengths for IR-820?

A4: The maximal excitation and emission wavelengths for IR-820 are approximately 710 nm and 820 nm, respectively.[1][2][5] However, the emission spectrum can extend beyond 1200 nm, particularly when bound to serum albumin, making it suitable for NIR-II imaging.[7]

Q5: Is IR-820 stable in aqueous solutions?

A5: IR-820 has improved stability in aqueous solutions compared to Indocyanine Green (ICG).[2][8] However, like many fluorescent dyes, it is susceptible to photodegradation and degradation over time. Therefore, it is always recommended to prepare solutions fresh for optimal performance and to handle them with protection from light.[1] Its stability is enhanced when bound to serum albumin.[7]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Difficulty Dissolving IR-820 Powder	Insufficient solvent volume or inadequate mixing.	When using DMSO, try gentle warming to 60°C and sonication to aid dissolution.[1] Ensure you are using a sufficient volume of solvent to reach the desired concentration.
Low or No Fluorescent Signal	Dye degradation, incorrect filter sets, or low concentration.	Prepare a fresh solution of IR-820, as it can degrade over time, especially when exposed to light.[1] Verify that the excitation and emission filters on your imaging system are appropriate for IR-820 (Ex: ~710 nm, Em: ~820 nm).[1][5] Consider increasing the working concentration if the signal remains weak.
High Background Signal	Excess unbound dye or autofluorescence.	Ensure adequate washing steps in your protocol to remove any unbound IR-820. Include a control group with no dye to assess the level of background autofluorescence from your sample.[1]
Signal Fades Quickly (Photobleaching)	Excessive exposure to excitation light.	Reduce the intensity and duration of light exposure during imaging. IR-820 has good photostability, but continuous high-intensity laser irradiation can still lead to photobleaching.[7]
Inconsistent Results Between Experiments	Variability in solution preparation or handling.	Always prepare fresh solutions for each experiment to ensure consistency.[1] Standardize incubation times and concentrations. Aliquot stock solutions to avoid degradation from repeated freeze-thaw cycles.[1]

Quantitative Data Summary

Table 1: Storage and Stability of IR-820

Form	Storage Temperature	Duration	Key Considerations
Powder	-20°C	Up to 3 years[1]	Store in a dry, dark environment.[1][3]
Solution (Short-term)	4°C	Days to weeks[3]	Protect from light.
Solution (Long-term)	-20°C to -80°C	1 to 6 months[1][5]	Aliquot to avoid freeze-thaw cycles; protect from light.[1]

Table 2: Solubility and Recommended Concentrations of IR-820

Solvent	Solubility	Stock Solution	In Vitro Working Concentration	In Vivo Working Concentration
DMSO	4.5 mg/mL (5.3 mM)[1]	1–10 mM[1]	10–50 µM[1]	0.5–2 mg/kg[1]
Methanol	Soluble[2]	-	-	-
Water / PBS	Soluble[5][6]	-	-	-

Experimental Protocols

Protocol 1: Preparation of IR-820 Stock Solution

• Bring the vial of powdered IR-820 to room temperature before opening.

• Add the desired volume of sterile DMSO to the vial to achieve a stock solution concentration of 1–10 mM.[1]

• To aid dissolution, gently warm the solution to 60°C and sonicate until the powder is completely dissolved.[1]

• For long-term storage, aliquot the stock solution into light-protected microcentrifuge tubes and store at -80°C for up to one year.[1]

Protocol 2: In Vitro Cell Staining with IR-820

• Culture cells to the desired confluency in a suitable culture vessel.

• Dilute the IR-820 stock solution in cell culture medium to a final working concentration of 10–50 µM.[1]

• Remove the existing medium from the cells and add the IR-820-containing medium.

• Incubate the cells for 30–60 minutes at 37°C, protected from light.[1]

• Wash the cells three times with PBS to remove any unbound dye.

• Image the cells using an imaging system with appropriate filters for IR-820 (Excitation: ~710 nm, Emission: ~820 nm).

Protocol 3: In Vivo Imaging with IR-820

• Prepare a fresh solution of IR-820 by diluting the stock solution in sterile PBS to the desired final concentration (typically 0.5–1 mg/kg).[1]

• Administer the IR-820 solution to the experimental animal via the desired route (e.g., intravenous tail vein injection).[1][5]

• Proceed with imaging the animal at various time points post-injection using a near-infrared in vivo imaging system.

• Always include a control group of animals injected with vehicle (PBS) alone to account for background signal.[1]

Visualizations

Caption: General experimental workflow for using IR-820 in both in vitro and in vivo applications.

Caption: A troubleshooting flowchart for addressing low or no signal issues during IR-820 imaging.

References

• 1. IR-820 | TargetMol [targetmol.com]
• 2. New indocyanine green [IR-820] - CAS-Number 172616-80-7 - Order from Chemodex [chemodex.com]
• 3. medkoo.com [medkoo.com]
• 4. apexbt.com [apexbt.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. IR-820 NHS ester - CD Bioparticles [cd-bioparticles.net]
• 7. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

IR-820 laser power settings for optimal excitation

Welcome to the technical support center for IR-820, a near-infrared (NIR) dye used for a variety of research applications, including photothermal therapy and fluorescence imaging. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in optimizing their experiments.

Troubleshooting Guide

This section addresses common issues that may arise during experiments involving IR-820.

Problem	Possible Cause	Suggested Solution
Low fluorescence signal	- Suboptimal laser power. - Incorrect excitation/emission wavelengths. - Photobleaching of the dye. - Low concentration of IR-820.	- Optimize laser power (see tables below for recommended ranges). - Ensure your imaging system is set to the correct wavelengths (Excitation max: ~710-808 nm, Emission max: ~820 nm).[1][2][3][4] - Minimize exposure to the excitation laser. - Increase the concentration of IR-820.
Inconsistent heating in photothermal therapy (PTT)	- Non-uniform laser beam. - Inconsistent distance between the laser and the sample. - Variations in IR-820 concentration.	- Ensure the laser beam provides even illumination across the sample. - Maintain a fixed distance between the laser source and the sample for all experiments.[5][6] - Prepare samples with precise and consistent concentrations of IR-820.
High background signal	- Autofluorescence from biological tissues. - Non-specific binding of IR-820.	- Utilize the near-infrared (NIR) properties of IR-820, as NIR light is less scattered and absorbed by biological tissues, reducing autofluorescence.[6] - Consider using IR-820 encapsulated in nanoparticles to improve specificity.
Poor dye stability in aqueous solution	- IR-820 can have limited stability in aqueous environments.	- Prepare fresh solutions of IR-820 before each experiment. - Consider using IR-820 encapsulated in nanoparticles (e.g., PLGA) to enhance stability.[6]

Frequently Asked Questions (FAQs)

Q1: What is the optimal excitation wavelength for IR-820?

A1: The optimal excitation wavelength for IR-820 can vary slightly depending on the solvent and whether it is bound to other molecules. Generally, the maximum excitation is around 710 nm, but researchers have successfully used lasers in the range of 793 nm to 808 nm for both fluorescence imaging and photothermal therapy.[1][4][5][6][7]

Q2: What are the recommended laser power settings for photothermal therapy (PTT) with IR-820?

A2: The optimal laser power density for PTT depends on the concentration of IR-820, the type of cells or tissue, and the desired temperature increase. Studies have shown effective PTT with power densities ranging from 0.5 W/cm² to 21.2 W/cm².[5][6][7][8] An optimal power density for in vitro cancer therapy has been reported to be 14.1 W/cm².[5][6]

Q3: What laser power should I use for fluorescence imaging with IR-820?

A3: For fluorescence imaging, lower laser power is generally used to avoid photobleaching and phototoxicity. Power densities in the range of 20 mW/cm² have been used effectively for in vivo NIR-II fluorescence imaging.[7]

Q4: How can I improve the stability and delivery of IR-820 in my experiments?

A4: Encapsulating IR-820 into nanoparticles, such as poly(lactic-co-glycolic acid) (PLGA), can improve its stability in aqueous solutions and enhance its delivery to target tissues.[6][8]

Q5: Is IR-820 cytotoxic?

A5: IR-820 exhibits low cytotoxicity in the dark.[6] However, upon irradiation with a NIR laser, it can induce significant phototoxicity in cells, which is the basis for its use in photothermal therapy.[5][6][8]

Data Presentation: Laser Power Settings for IR-820 Excitation

The following tables summarize the laser power settings used in various studies for both photothermal therapy and fluorescence imaging applications of IR-820.

Table 1: Laser Power Settings for Photothermal Therapy (PTT)

Application	Laser Wavelength (nm)	Power Density (W/cm²)	IR-820 Concentration	Reference
In vitro cancer therapy	808	5.3, 14.1, 21.2	20 - 120 µM	[5][6]
In vitro cancer therapy	808	0.5, 1, 1.5, 2, 3	25 µM	[8]
In vivo tumor therapy	793	0.5, 1.5	500 µg/mL	[7]
In vitro cancer therapy	793	0.05, 0.15, 0.25, 0.35	250 µg/mL	[9]

Table 2: Laser Power Settings for Fluorescence Imaging

Application	Laser Wavelength (nm)	Power Density (mW/cm²)	IR-820 Concentration	Reference
In vivo NIR-II cerebrovascular imaging	793	20	Not specified	[7]
In vivo NIR-II cerebrovascular imaging	793	~70	0.5 mg/mL	[7][10]
In vivo tumor and gastrointestinal imaging	808	58, 116	7.5 µM, 75 µM	[11]

Experimental Protocols

Protocol 1: In Vitro Photothermal Therapy of Cancer Cells

This protocol outlines a general procedure for evaluating the photothermal efficacy of IR-820 on cancer cells in vitro.

Methodology:

• Cell Culture: Culture cancer cells (e.g., MCF-7) in appropriate media and conditions until they reach the desired confluence.

• Sample Preparation:

  • Prepare a stock solution of IR-820 in a suitable solvent (e.g., DMSO) and then dilute it to the desired final concentrations (e.g., 1.5 to 65 µM) in the cell culture medium.[5][6]

  • Alternatively, prepare IR-820-loaded nanoparticles (e.g., PLGA NPs) and suspend them in the cell culture medium at the desired IR-820 equivalent concentrations.[5][6]

• Treatment:

  • Replace the culture medium with the medium containing free IR-820 or IR-820 NPs.

  • Incubate the cells for a specific period (e.g., 4 hours) to allow for cellular uptake.

• Laser Irradiation:

  • Irradiate the cells with an 808 nm NIR laser at a specific power density (e.g., 14.1 W/cm²) for a defined duration (e.g., 30 seconds).[5][6]

  • Include control groups: cells only, cells with laser only, and cells with IR-820/IR-820 NPs but no laser.

• Viability Assay:

  • After irradiation, incubate the cells for 24 hours.

  • Assess cell viability using a standard assay such as the MTT assay.[5][8]

Protocol 2: In Vivo NIR-II Fluorescence Imaging

This protocol describes a general procedure for in vivo NIR-II fluorescence imaging using IR-820.

Methodology:

• Animal Model: Use appropriate animal models (e.g., mice with subcutaneous tumors or a cranial window for brain imaging).

• Probe Administration:

  • Prepare a sterile solution of IR-820 in a biocompatible vehicle like PBS.

  • Inject the IR-820 solution intravenously or intramuscularly at a specific concentration (e.g., 0.5 mg/mL, 200 µL).[7][10]

• Imaging:

  • At various time points post-injection (e.g., 0, 24, 48 hours), anesthetize the animal.

  • Use a NIR-II fluorescence imaging system equipped with a suitable laser (e.g., 793 nm) and detector.

  • Set the laser power to an appropriate level (e.g., 20 mW/cm²) and the exposure time (e.g., 50 ms).[7]

  • Acquire images of the region of interest.

• Image Analysis:

  • Analyze the acquired images to determine the biodistribution and accumulation of IR-820.

  • Calculate metrics such as signal-to-background ratio (SBR).[7]

Visualizations

Caption: Workflow for in vitro photothermal therapy using IR-820.

Caption: Simplified signaling pathway of IR-820 mediated photothermal therapy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. New indocyanine green [IR-820] - CAS-Number 172616-80-7 - Order from Chemodex [chemodex.com]
• 4. researchgate.net [researchgate.net]
• 5. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. IR820-loaded PLGA nanoparticles for photothermal therapy of triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. PpIX/IR-820 Dual-Modal Therapeutic Agents for Enhanced PDT/PTT Synergistic Therapy in Cervical Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00449F [pubs.rsc.org]

Reference Data & Comparative Studies

A Head-to-Head Comparison: IR-820 vs. ICG for In Vivo Stability and Imaging

For researchers, scientists, and drug development professionals seeking the optimal near-infrared (NIR) fluorescent dye for in vivo applications, the choice between IR-820 and Indocyanine Green (ICG) is a critical one. This guide provides an objective comparison of their performance, supported by experimental data, to inform your selection process.

Indocyanine green (ICG) has long been the gold standard, as the only FDA-approved NIR fluorescent probe for clinical use.[1] However, its utility is hampered by significant drawbacks, including poor stability in aqueous solutions and a short plasma half-life.[2][3] This has led to the exploration of alternatives like IR-820, a structural analog of ICG, which demonstrates enhanced stability and promising imaging capabilities.[3][4][5]

In Vivo Stability: IR-820 Demonstrates Superior Resilience

A key differentiator between the two dyes is their stability, both in vitro and in vivo. Studies have consistently shown that IR-820 possesses significantly greater stability in aqueous solutions. The degradation of both dyes follows pseudo-first-order kinetics, with the degradation half-time of IR-820 being approximately double that of ICG under various light and temperature conditions.[2][4][5] This enhanced in vitro stability translates directly to improved performance in vivo.[2] The chemical structure of IR-820, which includes a chlorobenzene (B131634) ring, contributes to this increased molecular stability compared to ICG.[3]

This increased stability of IR-820 results in a longer plasma residence time, allowing for extended imaging windows.[2]

Comparative In Vivo Imaging Performance

While ICG may exhibit a higher initial fluorescence intensity, the superior stability of IR-820 leads to a more robust and sustained signal over time.

Initially, the image intensity of IR-820 in the abdomen of rats was observed to be lower than that of ICG. However, at 24 hours post-injection, the fluorescence intensity of IR-820 was significantly higher.[2][4] This is attributed to the dye's enhanced stability and consequently longer circulation time.[2]

Furthermore, the peak emission wavelength of IR-820 is not dependent on its concentration, unlike ICG, which provides more consistent and predictable imaging results.[2][4] An important aspect of IR-820's in vivo performance is its interaction with albumin. The formation of an IR-820-albumin complex in the blood leads to a remarkable enhancement of its fluorescence, particularly in the NIR-II window (1000-1700 nm), which offers deeper tissue penetration and higher resolution imaging.[1]

Parameter	IR-820	ICG	References
In Vitro Stability (Degradation Half-Time)	Approximately double that of ICG	Shorter half-life	[2][4][5]
In Vivo Stability	Increased stability translates to longer plasma residence time	Short plasma residence time	[2]
Initial Image Intensity	Lower than ICG	Higher than IR-820	[2]
Image Intensity (at 24 hours)	Significantly more intense fluorescence signal and higher organ dye content	Lower signal intensity	[2][4]
Peak Emission Wavelength	Not concentration-dependent	Concentration-dependent	[2][4]
Fluorescence Quantum Yield	Lower than ICG (as a free dye)	Higher than IR-820 (as a free dye)	[4][5]
Interaction with Albumin	Forms a complex with albumin, significantly enhancing NIR-II fluorescence	Binds to albumin, but with less pronounced fluorescence enhancement	[1]

Experimental Methodologies

The following sections detail the experimental protocols used to evaluate and compare the in vivo stability and imaging performance of IR-820 and ICG.

In Vivo Stability and Imaging Protocol in Rodents

This protocol outlines the general procedure for comparing the in vivo biodistribution and imaging performance of IR-820 and ICG in a rat model.

Caption: Workflow for in vivo comparison of IR-820 and ICG.

Detailed Steps:

• Dye Preparation: Prepare equimolar solutions of IR-820 and ICG in a suitable vehicle (e.g., water, PBS).

• Animal Model: Use healthy rats (e.g., Wistar rats) for the study.

• Administration: Administer an equimolar dose of either IR-820 or ICG to the rats via tail vein injection.[2]

• In Vivo Imaging: At predetermined time points (e.g., immediately after injection, 4 hours, and 24 hours), anesthetize the rats and acquire fluorescence images using a sensitive CCD camera system equipped with appropriate excitation and emission filters.

• Biodistribution Analysis: After the final imaging session, euthanize the animals and excise major organs (liver, spleen, kidneys, lungs, etc.). Image the organs ex vivo to determine the dye distribution.

• Data Analysis: Quantify the fluorescence intensity in the images of the whole body and individual organs. Compare the signal intensity and biodistribution patterns between the IR-820 and ICG groups over time.

In Vitro Stability Assessment

This protocol describes a method to compare the stability of IR-820 and ICG in aqueous solutions under different environmental conditions.

Caption: Protocol for in vitro stability comparison.

Detailed Steps:

• Solution Preparation: Prepare aqueous solutions of IR-820 and ICG at the same concentration.

• Incubation: Aliquot the solutions and store them under various conditions:

  • Exposure to ambient light at room temperature.

  • In the dark at room temperature.

  • Wrapped in foil (in the dark) at room temperature.

  • In the dark at 4°C.

  • In the dark at 42°C.[2]

• Fluorescence Measurement: At regular time intervals (e.g., every 24 hours for 4 days), measure the fluorescence emission spectra of each sample using a spectrofluorometer.

• Data Analysis: Determine the rate of degradation for each dye under each condition by monitoring the decrease in fluorescence intensity over time. Calculate the degradation half-time to quantitatively compare their stability.

Conclusion

The available data strongly suggests that IR-820 is a superior alternative to ICG for in vivo imaging applications where long-term stability and sustained signal are crucial. Its enhanced chemical stability translates to a longer plasma half-life, enabling imaging at later time points with a higher signal-to-background ratio. While ICG may offer a brighter initial signal, its rapid degradation limits its utility for longitudinal studies. The consistent peak emission wavelength of IR-820 and its fluorescence enhancement upon binding to albumin further solidify its position as a promising candidate for a wide range of preclinical and potentially clinical in vivo imaging applications. For researchers requiring extended imaging windows and more predictable fluorescence behavior, IR-820 presents a compelling advantage over the traditional ICG.

References

• 1. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00449F [pubs.rsc.org]
• 2. jnm.snmjournals.org [jnm.snmjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. Comparative study of the optical and heat generation properties of IR820 and indocyanine green - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to IR-820 and Other NIR-II Fluorophores for Advanced Biological Imaging

In the rapidly advancing field of in vivo imaging, the second near-infrared (NIR-II) window (1000-1700 nm) offers significant advantages over traditional visible and NIR-I imaging, including deeper tissue penetration, reduced autofluorescence, and higher spatial resolution. The choice of a suitable fluorophore is paramount for achieving high-quality imaging results. This guide provides a comprehensive comparison of IR-820 with other prominent NIR-II fluorophores, offering researchers, scientists, and drug development professionals a detailed overview of their performance characteristics, supported by experimental data and protocols.

Photophysical Properties: A Quantitative Comparison

The selection of an appropriate NIR-II fluorophore is dictated by its photophysical properties, which determine its brightness, stability, and suitability for specific applications. The following table summarizes the key quantitative data for IR-820 and a selection of other commonly used NIR-II fluorophores.

Fluorophore	Type	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Quantum Yield (QY, %)	Solvent/Medium
IR-820	Cyanine Dye	~710-820[1][2]	~820-858[1][3]	Not widely reported	0.313 (in water), 2.521 (in 10% FBS)[3]	Water, Serum
Indocyanine Green (ICG)	Cyanine Dye	~780	~820 (with a tail into NIR-II)	~170,000	~1.3 (in DMSO)	DMSO
IRDye® 800CW	Cyanine Dye	~773	~792	Not specified	Not specified	Water or DMSO
Aza-BODIPY Dyes (e.g., NJ960, NJ1030, NJ1060)	BODIPY Derivative	~850	~950-1300	Not specified	Varies (can be high)	Aqueous solution (as nanoparticles)
Ag₂S Quantum Dots	Quantum Dot	~350-450	1000-1400	Size-dependent	20-40	Aqueous solution
PbS Quantum Dots	Quantum Dot	~400-800	1000-1700	Size-dependent	40-60	Varies
Flavylium Polymethine Dyes	Polymethine Dye	>700	>1000	>236,000	>0.53	DMSO

Performance Insights: Stability and In Vivo Performance

Beyond the fundamental photophysical properties, the practical utility of a NIR-II fluorophore is determined by its stability and performance in biological environments.

Photostability:

IR-820 has demonstrated significantly enhanced stability in aqueous solutions compared to the clinically approved ICG.[][5][6] Studies have shown that the degradation half-time of IR-820 is approximately double that of ICG under various light and temperature conditions.[][6] When dissolved in serum, IR-820 exhibits good photostability with no noticeable decrease in emission intensity after continuous laser irradiation for 60 minutes.[3] This increased stability allows for longer imaging acquisition times and more reliable longitudinal studies.

In Vivo Performance:

The fluorescence of IR-820 is notably enhanced in a serum environment, with its quantum yield increasing approximately seven-fold compared to that in water.[3] This phenomenon is attributed to the interaction of IR-820 with serum albumin, which can lead to a red-shift in its absorption and emission spectra and an increase in brightness.[3] This property makes IR-820 a promising candidate for in vivo applications such as angiography. In animal models, IR-820 has been successfully used for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumors.[3]

Experimental Protocols

To ensure reproducibility and facilitate the objective comparison of fluorophores, standardized experimental protocols are crucial. Below are detailed methodologies for key experiments.

Relative Quantum Yield Determination

The relative quantum yield of a fluorophore is determined by comparing its fluorescence intensity to that of a standard with a known quantum yield.

Materials:

• Spectrofluorometer

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Fluorophore of interest (sample)

• Standard fluorophore with a known quantum yield in the NIR-II range (e.g., IR-26 in 1,2-dichloroethane)

• Appropriate spectroscopic grade solvents

Procedure:

• Prepare a series of dilute solutions of both the sample and the standard fluorophore in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Measure the absorbance spectra of all solutions using the UV-Vis spectrophotometer and record the absorbance at the chosen excitation wavelength.

• Measure the fluorescence emission spectra of all solutions using the spectrofluorometer, exciting at the same wavelength used for the absorbance measurements. Ensure the emission is collected over the entire fluorescence range of the fluorophore.

• Integrate the area under the emission spectra for both the sample and the standard solutions.

• Plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength for both the sample and the standard. The data should yield a linear relationship.

• Calculate the quantum yield (Φ_sample) of the sample using the following equation:

  Φ_sample = Φ_standard * (m_sample / m_standard) * (η_sample² / η_standard²)

  where:

  • Φ is the quantum yield

  • m is the slope of the line from the plot of integrated fluorescence intensity vs. absorbance

  • η is the refractive index of the solvent

Photostability Assay

This protocol assesses the resistance of a fluorophore to photodegradation upon continuous light exposure.

Materials:

• Spectrofluorometer or a dedicated photobleaching setup with a stable light source (e.g., laser or filtered lamp)

• Quartz cuvette or a suitable sample holder

• Solution of the fluorophore at a known concentration

Procedure:

• Prepare a solution of the fluorophore in the desired solvent and place it in the cuvette.

• Measure the initial fluorescence intensity (I₀) of the solution at its emission maximum.

• Continuously illuminate the sample with a light source at the fluorophore's excitation wavelength and at a constant power density.

• Record the fluorescence intensity (I) at regular time intervals over a defined period.

• Plot the normalized fluorescence intensity (I/I₀) as a function of irradiation time.

• Determine the photobleaching half-life (t₁/₂) , which is the time it takes for the fluorescence intensity to decrease to 50% of its initial value. This value provides a quantitative measure of photostability.

Signaling Pathways and Experimental Workflows

NIR-II fluorophores are instrumental in visualizing complex biological processes. One such critical pathway is the Vascular Endothelial Growth Factor (VEGF) signaling pathway, which plays a central role in angiogenesis, the formation of new blood vessels. This process is fundamental in both normal physiological development and in pathological conditions like cancer.

VEGF Signaling Pathway in Angiogenesis

The following diagram, generated using the DOT language, illustrates the key steps in the VEGF signaling pathway that lead to angiogenesis. This pathway is a common target for cancer therapy, and NIR-II imaging can be used to monitor the effects of anti-angiogenic drugs.

VEGF signaling pathway leading to angiogenesis.

Experimental Workflow for In Vivo Tumor Angiogenesis Imaging

The following diagram illustrates a typical experimental workflow for using NIR-II fluorophores to visualize tumor angiogenesis in a preclinical cancer model.

Workflow for in vivo NIR-II imaging of tumor angiogenesis.

Conclusion

IR-820 emerges as a compelling NIR-II fluorophore with notable advantages in stability and in vivo performance, particularly its enhanced fluorescence in serum. While its quantum yield in aqueous solution is modest, its performance in biological media suggests significant potential for applications such as angiography and image-guided therapy. The choice of the optimal NIR-II fluorophore will ultimately depend on the specific requirements of the research application, including the desired brightness, photostability, and biological target. This guide provides a foundational comparison to aid researchers in making informed decisions for their advanced imaging studies.

References

• 1. Clinical Integration of NIR-II Fluorescence Imaging for Cancer Surgery: A Translational Evaluation of Preclinical and Intraoperative Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Making sure you're not a bot! [opus4.kobv.de]
• 3. researchgate.net [researchgate.net]
• 5. medium.com [medium.com]
• 6. ClinPGx [clinpgx.org]

A Comparative Guide to Near-Infrared (NIR) Dyes: Validating the Targeting Specificity of IR-820

In the landscape of biomedical research and drug development, near-infrared (NIR) fluorescent dyes are indispensable tools for in vivo imaging. Their ability to penetrate deep into tissues with minimal autofluorescence allows for high-contrast visualization of biological processes. Among these, IR-820 has emerged as a promising candidate. This guide provides an objective comparison of IR-820's targeting specificity against three other widely used NIR dyes: Indocyanine Green (ICG), IRDye 800CW, and Cyanine 7 (Cy7), supported by experimental data and detailed protocols.

Performance Comparison of NIR Dyes

The selection of an appropriate NIR dye is critical for achieving high sensitivity and specificity in molecular imaging. The following table summarizes key quantitative data on the performance of IR-820 and its alternatives.

Parameter	IR-820	Indocyanine Green (ICG)	IRDye 800CW	Cyanine 7 (Cy7)
Excitation Max (nm)	~785-810	~780	~774	~750
Emission Max (nm)	~820-830	~810-820	~789	~776
In Vivo Stability	High (Degradation half-time approx. double that of ICG)[1]	Low (Limited stability in aqueous solution)[2]	High	Moderate to High
Tumor-to-Background Ratio (TBR)	Up to 5.5 in mice (48h post-injection)[3]	Lower compared to targeted probes	High (e.g., 3.10 with Cetuximab conjugate)[4]	High (e.g., 4.35 with RGD multimer)[5]
Primary Organ(s) of Accumulation	Liver, with some lung uptake[2]	Liver[2]	Kidneys, Liver[6][7]	Kidneys, Liver[8]
Notes	Greater stability in vivo translates to longer imaging windows.[2]	FDA-approved for clinical use; rapid clearance.	Widely used in clinical trials when conjugated to targeting ligands.[9]	Versatile dye for labeling various biomolecules.[10]

Experimental Protocols

Accurate validation of targeting specificity relies on standardized and reproducible experimental methodologies. Below are detailed protocols for key experiments.

In Vivo Validation of Targeting Specificity in a Xenograft Mouse Model

This protocol outlines the steps for assessing the tumor-targeting efficacy of a NIR dye-conjugated antibody in a subcutaneous xenograft mouse model.

1. Animal Model and Tumor Inoculation:

• Use immunodeficient mice (e.g., athymic nude mice).

• Subcutaneously inject a suspension of cancer cells (e.g., 1 x 10^6 cells in 100 µL PBS) into the flank of each mouse.

• Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

2. Preparation and Injection of NIR Dye Conjugate:

• Conjugate the NIR dye (e.g., IR-820, IRDye 800CW, or Cy7) to a targeting antibody specific for a tumor-associated antigen, following the manufacturer's protocol.

• Purify the conjugate to remove free dye.

• Determine the degree of labeling (DOL) spectrophotometrically.

• Intravenously inject the dye-antibody conjugate into the tail vein of the tumor-bearing mice at a predetermined dose.

3. In Vivo Fluorescence Imaging:

• At various time points post-injection (e.g., 4, 24, 48, 72, and 96 hours), anesthetize the mice.

• Acquire whole-body fluorescence images using an in vivo imaging system equipped with the appropriate excitation and emission filters for the specific NIR dye.

• Acquire a white light image for anatomical reference.

4. Biodistribution Analysis (Ex Vivo):

• At the final time point, euthanize the mice.

• Dissect the tumor and major organs (liver, kidneys, spleen, lungs, heart, etc.).

• Image the excised organs and the tumor using the in vivo imaging system to quantify the fluorescence intensity in each tissue.

• Calculate the percentage of injected dose per gram of tissue (%ID/g).

5. Data Analysis:

• For in vivo images, draw regions of interest (ROIs) around the tumor and a contralateral non-tumor area (background).

• Calculate the Tumor-to-Background Ratio (TBR) by dividing the mean fluorescence intensity of the tumor ROI by that of the background ROI.

• For ex vivo analysis, quantify the average fluorescence intensity for each organ and the tumor.

In vivo validation workflow for NIR dye targeting specificity.

In Vitro Cellular Uptake Assay

This protocol is for quantifying the specific uptake of a NIR dye-conjugate by cancer cells in culture.

1. Cell Culture:

• Plate cancer cells expressing the target antigen in a 96-well plate at a suitable density and allow them to adhere overnight.

2. Incubation with Dye Conjugate:

• Prepare different concentrations of the NIR dye-antibody conjugate in cell culture medium.

• For competition assays, prepare a parallel set of wells with the dye-conjugate plus a high concentration of unlabeled antibody.

• Remove the old medium from the cells and add the medium containing the dye-conjugate (with or without the competitor).

• Incubate the plate for a specific period (e.g., 1-4 hours) at 37°C.

3. Washing and Lysis:

• Aspirate the incubation medium and wash the cells three times with cold PBS to remove unbound conjugate.

• Lyse the cells by adding a suitable lysis buffer to each well.

4. Fluorescence Quantification:

• Measure the fluorescence intensity of the cell lysates using a plate reader with the appropriate excitation and emission wavelengths.

5. Data Analysis:

• Subtract the fluorescence of the wells with the competitor (non-specific binding) from the total fluorescence to determine the specific binding.

• Plot the fluorescence intensity against the concentration of the dye-conjugate.

In vitro cellular uptake assay workflow.

Targeting Moiety Conjugation

The specificity of these NIR dyes is predominantly determined by the targeting moiety to which they are conjugated. NHS (N-hydroxysuccinimide) esters are commonly used reactive groups on these dyes that form stable amide bonds with primary amines (e.g., lysine (B10760008) residues) on proteins like antibodies.

NHS ester-mediated conjugation of a NIR dye to an antibody.

Conclusion

References

• 1. docs.aatbio.com [docs.aatbio.com]
• 2. benchchem.com [benchchem.com]
• 3. Improved Multimodal Tumor Necrosis Imaging with IRDye800CW-DOTA Conjugated to an Albumin-Binding Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorescence-guided imaging for resection margin evaluation in head and neck cancer patients using cetuximab-800CW: A quantitative dose-escalation study [thno.org]
• 5. Near-Infrared Fluorescence Imaging of Tumor Integrin αvβ3 Expression with Cy7-Labeled RGD Multimers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Near-infrared dye IRDye 800CW-labeled butyrylcholinesterase - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Site-specific albumin tagging with NIR-II fluorogenic dye for high-performance and super-stable bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 10. docs.aatbio.com [docs.aatbio.com]

A Comparative Guide to IR-820 Photothermal Conversion Efficiency

For researchers and professionals in drug development, the efficacy of photothermal therapy (PTT) agents is paramount. A key metric in evaluating these agents is their photothermal conversion efficiency (PCE), which quantifies their ability to convert absorbed light energy into heat. This guide provides a comparative analysis of the PCE of IR-820, a near-infrared (NIR) cyanine (B1664457) dye, against other commonly used photothermal agents.

Quantitative Comparison of Photothermal Conversion Efficiencies

The following table summarizes the reported PCE values for IR-820 and its alternatives. It is important to note that direct comparison can be challenging due to variations in experimental conditions across different studies.

Photothermal Agent	Photothermal Conversion Efficiency (PCE)	Excitation Wavelength (nm)	Notes
IR-820	17.10%[1]	793[1]	PCE of free IR-820.
IR-820 (Liposomal)	25.23%[1]	793[1]	Encapsulation in liposomes enhances PCE.
Indocyanine Green (ICG)	3.37% (free) - 8.99% (formulated)	808	Stability and PCE can be improved with encapsulation.[2]
Prussian Blue Nanoparticles	20.5%[3]	Not specified	Stable and non-toxic with strong NIR absorbance.[3]
Gold Nanorods (AuNRs)	22% - >100%	Varies	PCE is highly dependent on size, shape, and aggregation state.[4]

Key Observations:

• IR-820 demonstrates a moderate PCE that can be significantly improved through encapsulation, making it a versatile agent for PTT.[1]

• Indocyanine Green (ICG) , while a clinically approved NIR dye, generally exhibits a lower PCE compared to IR-820.[5][6] However, its efficiency can be enhanced through nanoformulations.[2] One study noted that IR-820 generated lower peak temperatures than ICG (4-9%) after a 3-minute laser exposure, though this does not directly equate to a lower PCE without considering all experimental parameters.[5]

• Prussian Blue Nanoparticles offer a respectable PCE and are noted for their stability and low toxicity.[3]

• Gold Nanorods (AuNRs) can achieve very high PCEs, although this is highly tunable based on their physical characteristics.[4] This variability makes direct comparison difficult without specifying the exact type of nanorod.

Experimental Protocol for Measuring Photothermal Conversion Efficiency

The following is a generalized methodology for determining the PCE of a photothermal agent, based on common practices reported in the literature.

1. Sample Preparation:

• Disperse the photothermal agent (e.g., IR-820) in a solvent (typically deionized water or PBS) to a known concentration in a quartz cuvette.

• A control cuvette containing only the solvent should also be prepared.

2. Experimental Setup:

• Place the cuvette in a temperature-controlled holder.

• Position a continuous-wave NIR laser (e.g., 808 nm) to irradiate the sample. The laser power and beam diameter should be precisely measured and recorded.[7][8]

• Insert a thermocouple or use an infrared thermal camera to monitor the temperature of the solution in real-time.[7][8]

3. Data Acquisition:

• Record the baseline temperature of the solution.

• Turn on the NIR laser and record the temperature of the solution at regular intervals until it reaches a steady state (Tmax).[7][8]

• Turn off the laser and continue to record the temperature as the solution cools down to the ambient temperature (Tamb).[7][8]

4. Calculation of Photothermal Conversion Efficiency (η):

The PCE (η) is calculated using the following formula:

η = [hA(Tmax - Tamb) - Qs] / [I(1 - 10-Aλ)]

Where:

• h is the heat transfer coefficient.

• A is the surface area of the container.

• Tmax is the maximum steady-state temperature.

• Tamb is the ambient temperature.

• Qs is the heat absorbed by the solvent.

• I is the incident laser power.

• Aλ is the absorbance of the photothermal agent at the laser wavelength.

The term hA can be determined from the cooling curve by plotting the negative natural logarithm of the driving force temperature versus time.

Visualizing the Experimental Workflow and Therapeutic Mechanism

To better illustrate the processes involved in PCE measurement and the subsequent therapeutic action, the following diagrams are provided.

References

• 1. PpIX/IR-820 Dual-Modal Therapeutic Agents for Enhanced PDT/PTT Synergistic Therapy in Cervical Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Prussian blue nanoparticles for laser-induced photothermal therapy of tumors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Near-Infrared-Responsive Cancer Photothermal and Photodynamic Therapy Using Gold Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparative study of the optical and heat generation properties of IR820 and indocyanine green - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Encapsulation Enhances Safety and Efficacy of IR-820 in Cancer Cell Lines

A comparative analysis of free versus encapsulated near-infrared (NIR) dye IR-820 reveals that nanoparticle-based delivery systems significantly reduce its inherent cytotoxicity in the absence of light while enhancing its photothermal therapeutic effects upon NIR laser irradiation. This approach offers a promising strategy to improve the safety and efficacy of IR-820 for cancer theranostics.

Researchers and drug development professionals are continuously seeking ways to improve the therapeutic index of photosensitizing agents. IR-820, a versatile NIR dye, holds promise for both imaging and photothermal therapy (PTT) of cancer. However, its clinical translation has been hampered by concerns regarding its stability and potential for off-target toxicity. Encapsulating IR-820 within biocompatible nanoparticles presents a viable solution to these challenges. This guide provides a comprehensive comparison of the cytotoxicity profiles of free and encapsulated IR-820, supported by experimental data and detailed protocols.

Biocompatibility and Cytotoxicity: A Head-to-Head Comparison

Experimental evidence consistently demonstrates that encapsulating IR-820 in various nanocarriers, such as lipid-polymer hybrid nanoparticles or chitosan (B1678972) conjugates, significantly improves its biocompatibility. In the absence of NIR laser irradiation (dark conditions), encapsulated IR-820 exhibits markedly lower cytotoxicity compared to its free counterpart across multiple cancer cell lines.

For instance, a study on MCF-7 human breast cancer cells showed that IR-820 encapsulated in poly(lactic-co-glycolic acid) (PLGA) nanoparticles (IR-820 PLGA NPs) maintained at least 80% cell viability even at high concentrations (200 μg/mL).[1][2] In stark contrast, free IR-820 at an equivalent concentration (65 μM) resulted in a dramatic drop in cell viability to 42%.[1][2] This highlights the protective effect of the nanoparticle shell, which likely minimizes non-specific interactions of the dye with cellular components.

Treatment Group	Cell Line	Concentration	Incubation Time (h)	Cell Viability (%) (Dark Condition)
IR-820 PLGA NPs	MCF-7	200 µg/mL	48	~80%[1][2]
Free IR-820	MCF-7	65 µM	48	42%[1][2]

Upon activation with an 808 nm NIR laser, the therapeutic potential of encapsulated IR-820 is unleashed. The combination of IR-820 PLGA NPs and laser irradiation leads to significant cell death, far exceeding that of free IR-820 at equivalent concentrations.[1][2] This enhanced phototoxicity is attributed to the efficient delivery of the dye into the cancer cells by the nanoparticles, leading to a more potent photothermal effect.

Similarly, studies involving covalent conjugation of IR-820 with polyethylene (B3416737) glycol (PEG)-diamine or chitosan have shown that while there is no significant difference in cytotoxicity between the free and conjugated forms without laser exposure, the conjugated forms exhibit significantly higher cytotoxicity upon laser irradiation in MES-SA and Dx5 cancer cell lines.[3][4]

Mechanism of Cell Death: A Shift Towards Apoptosis

A crucial aspect of cancer therapy is the mechanism by which cancer cells are eliminated. Apoptosis, or programmed cell death, is generally preferred over necrosis as it is a less inflammatory process. Studies have shown that the photothermal therapy mediated by encapsulated IR-820 primarily induces cell death through apoptosis.[1][2] This was confirmed by flow cytometry analysis, which identified a higher percentage of apoptotic cells following treatment with IR-820 PLGA NPs and NIR laser irradiation.[1][2]

Experimental Design and Protocols

To ensure the reproducibility and validity of these findings, it is essential to follow standardized experimental protocols. Below are the methodologies for key experiments cited in this guide.

Cell Culture

MCF-7 human breast cancer cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cells were maintained in a humidified incubator at 37°C with 5% CO2.

In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Cells were seeded in 96-well plates at a density of 1 x 10^4 cells/well and incubated for 24 hours to allow for attachment.

• Treatment: The culture medium was replaced with fresh medium containing various concentrations of free IR-820 or encapsulated IR-820. Control wells received fresh medium only. The plates were incubated for 48 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for another 4 hours.

• Formazan (B1609692) Solubilization: The medium was removed, and 150 µL of dimethyl sulfoxide (B87167) (DMSO) was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 490 nm using a microplate reader. Cell viability was calculated as a percentage of the control group.

Phototoxicity Study

• Cell Seeding and Treatment: Cells were seeded and treated with free or encapsulated IR-820 as described in the cytotoxicity assay.

• NIR Laser Irradiation: After a 24-hour incubation, the cells were washed with PBS and fresh medium was added. Specific wells were then irradiated with an 808 nm continuous-wave laser at a power density of 14.1 W/cm² for 30 seconds per well.[1][2]

• Cell Viability Assessment: Cell viability was assessed 24 hours post-irradiation using the MTT assay.

Apoptosis Analysis (Flow Cytometry)

• Cell Treatment and Irradiation: Cells were seeded in a 24-well plate and treated with 20 µM of IR-820 PLGA NPs for 3 hours.[1][2] After washing, the cells were irradiated as described above.

• Cell Staining: After 24 hours, the cells were harvested, washed with PBS, and stained with an Annexin V-FITC/Propidium Iodide (PI) apoptosis detection kit according to the manufacturer's instructions.

• Flow Cytometry: The stained cells were analyzed using a flow cytometer to quantify the percentage of apoptotic and necrotic cells.

Visualizing the Experimental Workflow and Mechanism

To further clarify the experimental process and the underlying biological mechanism, the following diagrams are provided.

Caption: Workflow for comparing free vs. encapsulated IR-820 cytotoxicity.

References

• 1. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Covalent IR820-PEG-diamine nanoconjugates for theranostic applications in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Near-Infrared Dyes: IR-820 vs. Cy7

For researchers, scientists, and drug development professionals navigating the landscape of near-infrared (NIR) fluorescent dyes, the selection of an appropriate probe is paramount for achieving high-quality, reproducible data. Among the plethora of options, IR-820 and Cy7 have emerged as popular choices for a variety of applications, including in vivo imaging, flow cytometry, and microscopy. This guide provides an objective, data-driven comparison of these two dyes to facilitate an informed decision for your specific research needs.

This comparison delves into the key performance characteristics of IR-820 and Cy7, presenting a side-by-side analysis of their optical properties, photostability, and biocompatibility. Detailed experimental protocols for common applications are also provided to offer practical insights into their use.

At a Glance: Key Performance Characteristics

A summary of the core physicochemical and spectral properties of IR-820 and Cy7 is presented below, offering a rapid comparative overview.

Property	IR-820	Cy7
Molecular Weight ( g/mol )	~849.47	~779.92
Excitation Maximum (λex, nm)	~820 (in Methanol)	~750 - 756
Emission Maximum (λem, nm)	~850 (in Methanol)	~773 - 779
Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	~198,181 (in Methanol)	>200,000
Quantum Yield (Φ)	~0.042 (in Ethanol)	~0.3
Solubility	Soluble in water, DMSO, and ethanol.	Varies by formulation (standard Cy7 has low water solubility, while sulfonated versions are water-soluble).

Delving Deeper: A Performance Showdown

Optical Properties

Both IR-820 and Cy7 exhibit excitation and emission profiles within the near-infrared (NIR) window (700-900 nm), a critical feature for in vivo imaging applications. This spectral range minimizes tissue autofluorescence and allows for deeper tissue penetration of light.

Cy7 derivatives generally boast a higher quantum yield, signifying more efficient conversion of absorbed light into fluorescence, which can translate to brighter signals in imaging experiments. While the molar extinction coefficient of both dyes is high, Cy7 often has a slight edge, indicating a greater ability to absorb light at its excitation maximum.

It is important to note that the spectral properties of IR-820 can be influenced by its environment. For instance, its quantum yield has been reported to be significantly higher in serum (2.521%) compared to water (0.313%), a phenomenon attributed to its interaction with serum proteins.[1]

Photostability

The ability of a fluorophore to resist photodegradation upon exposure to excitation light is crucial for long-term imaging studies. While direct comparative studies are limited, available data suggests that both dyes exhibit good photostability. One study demonstrated that the fluorescence intensity of IR-820 in serum showed no noticeable decrease after 60 minutes of continuous laser irradiation.[1] Another study highlighted that encapsulating IR-820 in nanoparticles significantly improves its photostability compared to the free dye.[2] Cyanine dyes, in general, are known for their robust photostability, a key advantage for time-lapse imaging.[3]

Biocompatibility

For in vivo applications, the biocompatibility of a fluorescent probe is of utmost importance. Studies have indicated that IR-820 exhibits good biocompatibility with negligible in vivo toxicity.[1] Encapsulation of IR-820 within nanoparticles has been shown to further enhance its biocompatibility compared to the free dye.[2] Similarly, Cy7, when appropriately conjugated to biomolecules, is widely used in animal studies with no significant reported toxicity, making it a reliable tool for in vivo research.

Visualizing the Workflow: From Theory to Practice

To illustrate the practical application of these dyes, the following diagrams, generated using the DOT language, outline common experimental workflows.

A typical workflow for in vivo tumor imaging using NIR dyes.

References

• 1. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative study of the optical and heat generation properties of IR820 and indocyanine green - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to IR-820 Performance in Imaging Systems

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the near-infrared (NIR) fluorescent dye IR-820 with other commonly used alternatives, supported by experimental data. The information is intended to assist researchers in selecting the most suitable dye for their specific imaging applications.

Executive Summary

IR-820 is a versatile heptamethine cyanine (B1664457) dye with strong optical absorption and fluorescence emission in the near-infrared spectrum. Its performance is notably enhanced in biological media, exhibiting increased fluorescence quantum yield and photostability in serum compared to aqueous solutions. This makes it a compelling candidate for in vivo fluorescence imaging, particularly in the NIR-II window, where reduced light scattering and tissue autofluorescence enable deeper tissue penetration and higher signal-to-background ratios. While Indocyanine Green (ICG) is the only FDA-approved NIR dye for clinical use, IR-820 often demonstrates superior stability. Compared to other popular dyes like IRDye 800CW and Cy7, IR-820 presents a competitive profile, especially for applications leveraging its NIR-II emission tail.

Quantitative Data Comparison

The following tables summarize the key performance characteristics of IR-820 and its alternatives.

Table 1: Spectral Properties of NIR Dyes

Dye	Solvent/Medium	Absorption Max (λabs, nm)	Emission Max (λem, nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Quantum Yield (Φ)
IR-820	Water	~691-710[1]	~829[2]	Not widely reported	0.313%[2]
Methanol	~820[1]	~850	Not widely reported	Not widely reported
Serum/FBS	~793-835[2]	~858[2]	Not widely reported	2.521%[2]
ICG	Water	~780	~810	~200,000	~1.3%
Plasma	~805	~830	Not widely reported	Not widely reported
IRDye 800CW	Aqueous Buffer	~774	~789	~240,000	~12%
Cy7	Aqueous Buffer	~750	~773	~250,000	~28%

Table 2: Photostability and In Vivo Performance

Dye	Photostability	In Vivo Performance Highlights
IR-820	Good, especially in serum; more stable than ICG.[3]	Strong NIR-II signal, allowing for high-resolution cerebrovascular imaging.[2] Longer retention in circulation compared to ICG.[3]
ICG	Prone to photobleaching and degradation in aqueous solutions.	Rapid clearance from circulation. Used clinically for angiography and liver function assessment.
IRDye 800CW	Generally good photostability.	Provides high tumor-to-background ratios in targeted imaging studies.[4]
Cy7	Stability can be a concern, with derivatives developed for improved photostability.	Widely used for in vivo imaging due to its brightness.

Performance in Different Imaging Systems

In Vivo Fluorescence Imaging

IR-820 is particularly well-suited for in vivo fluorescence imaging, especially in the NIR-II window (1000-1700 nm). Although its peak emission is in the NIR-I range, its emission tail extends into the NIR-II region, which is advantageous for deep-tissue imaging due to reduced photon scattering and minimal tissue autofluorescence.[2] Studies have shown that IR-820 exhibits a significantly higher signal-to-background ratio in the NIR-II window compared to the NIR-I window.[2] When bound to serum proteins, the quantum yield of IR-820 increases substantially, leading to brighter in vivo signals.[2] In comparative studies, IR-820 has demonstrated longer circulation times and higher signal intensity in organs over extended periods compared to ICG.[3]

Fluorescence Microscopy

In fluorescence microscopy, the choice of dye depends on the specific application and available filter sets. While IR-820 can be used, its primary advantages lie in in vivo applications. For cellular imaging, the high quantum yields of dyes like Cy7 and the brightness of IRDye 800CW conjugates may offer better performance in standard fluorescence microscopy setups.

Photoacoustic Imaging

IR-820 can also serve as a photoacoustic contrast agent. Upon excitation with a pulsed laser, the dye undergoes thermoelastic expansion, generating an acoustic signal that can be detected by an ultrasound transducer. This allows for high-resolution imaging at greater depths than traditional fluorescence imaging. While ICG is a commonly used photoacoustic agent, the photostability of IR-820 could offer advantages for longitudinal studies. Cyanine dyes, in general, are effective for photoacoustic imaging due to their high molar extinction coefficients.[5]

Experimental Protocols

In Vivo Fluorescence Imaging Protocol (Mouse Model)

• Probe Preparation: Dissolve IR-820 in a biocompatible solvent (e.g., DMSO) and then dilute to the desired concentration in sterile phosphate-buffered saline (PBS) or a serum-containing medium. The final concentration of the organic solvent should be minimized.

• Animal Model: Use athymic nude mice to minimize signal attenuation from fur.

• Administration: Inject the IR-820 solution intravenously (i.v.) via the tail vein. A typical dose is 100-200 µL of a solution with a concentration in the µM range, but this should be optimized for the specific application.

• Imaging System: Utilize an in vivo imaging system (IVIS) equipped for NIR fluorescence imaging. Select appropriate excitation and emission filters for IR-820 (e.g., excitation ~780 nm, emission >820 nm). For NIR-II imaging, a long-pass filter of 1000 nm or higher is required.

• Image Acquisition: Acquire images at various time points post-injection to assess the biodistribution and clearance of the dye. Anesthetize the mice during imaging to prevent movement artifacts.

• Data Analysis: Quantify the fluorescence intensity in regions of interest (ROIs) using the system's software.

Fluorescence Microscopy Protocol

• Cell Labeling: Incubate cells with the desired concentration of the NIR dye conjugate in a suitable cell culture medium for a specific duration.

• Washing: Wash the cells with PBS to remove any unbound dye.

• Fixation and Permeabilization (Optional): If intracellular targets are being imaged, fix and permeabilize the cells using standard protocols (e.g., with paraformaldehyde and Triton X-100).

• Mounting: Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Imaging: Use a confocal or widefield fluorescence microscope equipped with a NIR laser line for excitation and a detector sensitive to NIR emission. Select appropriate filter sets to match the spectral characteristics of the dye.

• Image Analysis: Analyze the images using software such as ImageJ or Fiji to quantify fluorescence intensity and localization.

Photoacoustic Imaging Protocol (Tumor Model)

• Contrast Agent Preparation: Prepare the IR-820 solution as described for in vivo fluorescence imaging.

• Animal Model: Use a mouse model with a subcutaneously implanted tumor.

• Administration: Inject the IR-820 solution intravenously.

• Imaging System: Employ a photoacoustic imaging system with a tunable pulsed laser.

• Image Acquisition: Tune the laser to the absorption maximum of IR-820 in blood (~793 nm). Acquire co-registered ultrasound and photoacoustic images of the tumor region at different time points post-injection.

• Data Analysis: Analyze the photoacoustic signal intensity within the tumor and surrounding tissue to assess the accumulation of the contrast agent.

Visualizations

In Vivo Fluorescence Imaging Workflow

Principle of Photoacoustic Imaging

References

• 1. researchgate.net [researchgate.net]
• 2. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Covalent IR820-PEG-diamine nanoconjugates for theranostic applications in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. laur.lau.edu.lb:8443 [laur.lau.edu.lb:8443]
• 5. Molecular Photoacoustic Contrast Agents (MPACs):Design Principles & Applications - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biodistribution and Clearance of Near-Infrared Dyes for In Vivo Imaging

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biodistribution and clearance profiles of the near-infrared (NIR) dye IR-820 and three commonly used alternatives: Indocyanine Green (ICG), IRDye 800CW, and ZW800-1. The information presented is intended to assist researchers in selecting the most appropriate imaging agent for their preclinical and clinical studies.

Executive Summary

The selection of a near-infrared dye for in vivo imaging is a critical decision that can significantly impact the outcome and interpretation of research findings. Key factors to consider include the dye's distribution to target and non-target tissues, its clearance rate and pathway, and its pharmacokinetic profile. This guide offers a side-by-side comparison of IR-820 and its alternatives, supported by quantitative data and detailed experimental protocols, to facilitate an informed choice.

Comparative Analysis of Biodistribution and Pharmacokinetics

The following tables summarize the key biodistribution and pharmacokinetic parameters of IR-820, ICG, IRDye 800CW, and ZW800-1.

Table 1: Biodistribution of Near-Infrared Dyes in Mice (% Injected Dose per Gram of Tissue - %ID/g)

Organ	IR-820 (Time Point)	ICG (Time Point)	IRDye 800CW (24h p.i.)	ZW800-1 (4h p.i.)
Liver	High Accumulation (qualitative)	~10-40% (variable)	~15.07 ± 3.66	Very Low
Spleen	Moderate Accumulation (qualitative)	Moderate Accumulation	~5	Very Low
Kidneys	High Accumulation (qualitative)	Low Accumulation	~10	~61.3 ± 2.15
Lungs	Low Accumulation (qualitative)	Low Accumulation	~3	Very Low
Heart	Low Accumulation (qualitative)	Low Accumulation	~2	Very Low
Tumor	Variable	Variable (low)	~13.92 ± 2.59 (A431 xenografts)	Variable (depends on targeting moiety)

Table 2: Pharmacokinetic and Clearance Properties of Near-Infrared Dyes

Parameter	IR-820	ICG	IRDye 800CW	ZW800-1
Primary Clearance Route	Hepatobiliary and Renal	Exclusively Hepatic	Hepatic and Renal	Exclusively Renal
Blood Half-life	~38 ± 1.5 hours (conjugated to nimotuzumab)	150-180 seconds[1]	~35.7 minutes (IV), 236.5 minutes (ID)	4-7 hours
Excretion	Feces and Urine	Bile	Feces and Urine	Urine
Serum Protein Binding	Binds to albumin, enhancing fluorescence	Tightly binds to plasma proteins	Binds to serum proteins	Minimal serum protein interaction

In-Depth Dye Profiles

IR-820

IR-820 is a versatile near-infrared dye with applications in both imaging and photothermal therapy. It exhibits a tendency to accumulate in organs of the reticuloendothelial system, such as the liver and spleen, as well as the kidneys. A notable characteristic of IR-820 is the enhancement of its fluorescence upon binding to serum albumin. Its clearance is a combined process of hepatobiliary and renal excretion.

Indocyanine Green (ICG)

ICG is a widely used and clinically approved near-infrared dye. Its biodistribution is characterized by rapid uptake by the liver and exclusive clearance through the biliary system.[1] This rapid hepatic clearance results in a very short blood half-life.[1] ICG binds extensively to plasma proteins, which confines it to the vascular compartment.[2]

IRDye 800CW

IRDye 800CW is a popular choice for preclinical and clinical imaging, often conjugated to antibodies or other targeting ligands. Its clearance is mediated by both the liver and kidneys. When conjugated to the antibody cetuximab, it has shown significant tumor uptake in xenograft models.[3] Unconjugated IRDye 800CW is reported to be completely cleared from the body after 48 hours.[4]

ZW800-1

ZW800-1 is a zwitterionic near-infrared fluorophore designed for low non-specific tissue uptake and rapid renal clearance.[5][6] This unique property results in a very low background signal in most tissues, making it an excellent candidate for imaging applications where high contrast is desired. It is primarily excreted unchanged in the urine.[6]

Experimental Methodologies

The following sections detail the typical experimental protocols for in vivo imaging studies using each of the compared dyes.

General In Vivo Fluorescence Imaging Workflow

The fundamental workflow for in vivo fluorescence imaging involves preparation of the imaging agent, administration to the animal model, image acquisition at various time points, and subsequent data analysis.

Fig. 1: General workflow for in vivo fluorescence imaging studies.

IR-820 Imaging Protocol

• Animal Model: Nude mice bearing subcutaneous tumors are commonly used.

• Dye Preparation: IR-820 is typically dissolved in a biocompatible solvent such as a mixture of Cremophor EL, ethanol, and saline.

• Administration: The dye solution is administered via intravenous injection, usually through the tail vein.

• Imaging: Whole-body fluorescence images are acquired at various time points post-injection (e.g., 1, 4, 8, 24, and 48 hours) using an in vivo imaging system.

• Ex Vivo Analysis: After the final imaging session, animals are euthanized, and major organs and the tumor are excised for ex vivo imaging to confirm biodistribution.

ICG Imaging Protocol

• Animal Model: Various mouse and rat models are used depending on the research question.

• Dye Preparation: ICG is dissolved in sterile water or saline immediately before use due to its limited stability in aqueous solutions.[7]

• Administration: ICG is typically administered via intravenous injection.[7] The dosage can vary depending on the application.

• Imaging: Due to its rapid clearance, imaging is often performed within minutes to a few hours post-injection.

• Ex Vivo Analysis: Organs are harvested at different time points to quantify ICG concentration, often through extraction and fluorescence measurement.[8][9]

IRDye 800CW Imaging Protocol

• Animal Model: Nude mice with xenograft tumors are frequently used.[3]

• Dye Preparation: IRDye 800CW, often as an NHS ester for conjugation, is dissolved in a suitable buffer like PBS or DMSO.

• Administration: The dye or its conjugate is administered intravenously.

• Imaging: Imaging is typically performed at later time points (e.g., 24, 48, 72 hours) to allow for clearance from non-target tissues and accumulation in the tumor.

• Ex Vivo Analysis: A novel method for quantifying IRDye 800CW in tissue homogenates allows for the determination of %ID/g.[3][10]

ZW800-1 Imaging Protocol

• Animal Model: Healthy or tumor-bearing mice are used to assess biodistribution and clearance.

• Dye Preparation: ZW800-1 is dissolved in a buffered solution.

• Administration: Intravenous injection is the standard route of administration.

• Imaging: Imaging is performed at various time points, often within the first few hours post-injection, to visualize its rapid renal clearance.

• Ex Vivo Analysis: Organs are harvested to quantify fluorescence intensity and confirm the low non-specific uptake.[11]

Logical Relationship of Dye Properties and Clearance Pathways

The physicochemical properties of these dyes, particularly their charge and hydrophilicity, play a crucial role in determining their primary clearance pathway.

Fig. 2: Influence of dye properties on clearance pathways.

Conclusion

The choice between IR-820, ICG, IRDye 800CW, and ZW800-1 depends heavily on the specific requirements of the in vivo imaging study. For applications requiring rapid clearance and low background, the renally-cleared ZW800-1 is an excellent choice. For studies leveraging the established clinical translation of a dye, ICG remains a primary option despite its rapid hepatic clearance. IRDye 800CW offers a versatile platform for targeted imaging with a longer half-life than ICG, allowing for imaging at later time points. IR-820 provides the added benefit of being a theranostic agent, suitable for both imaging and photothermal therapy. By understanding the distinct biodistribution and clearance profiles of these dyes, researchers can optimize their experimental design and enhance the quality and impact of their in vivo imaging studies.

References

• 1. macsenlab.com [macsenlab.com]
• 2. Indocyanine green - Wikipedia [en.wikipedia.org]
• 3. A novel method to quantify IRDye800CW fluorescent antibody probes ex vivo in tissue distribution studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. shop.licorbio.com [shop.licorbio.com]
• 5. chdr.nl [chdr.nl]
• 6. ZW800-1, a zwitterionic near-infrared fluorophore, and its cyclic RGD peptide derivative cyclo-(RGDyK)-ZW800-1 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. bioimaging.vieworks.com [bioimaging.vieworks.com]
• 8. Biodistribution of encapsulated indocyanine green in healthy mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Biodistribution of Encapsulated Indocyanine Green in Healthy Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Tumor-Targeted ZW800-1 Analog for Enhanced Tumor Imaging and Photothermal Therapy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of IR-820 Delivery Systems for Enhanced Therapeutic Efficacy

For researchers, scientists, and drug development professionals, the effective delivery of therapeutic agents to target sites is a paramount challenge. IR-820, a near-infrared (NIR) cyanine (B1664457) dye, has garnered significant attention for its dual functionality as both an imaging agent and a potent photothermal/photodynamic therapy agent. However, its inherent instability and rapid clearance in vivo necessitate the use of advanced delivery systems. This guide provides a comparative analysis of various platforms for IR-820 delivery—nanoparticles, liposomes, micelles, and hydrogels—supported by experimental data to aid in the selection of the most appropriate system for specific research and therapeutic applications.

Performance Comparison of IR-820 Delivery Systems

The choice of a delivery vehicle for IR-820 significantly impacts its physicochemical properties, stability, and ultimately, its therapeutic performance. The following tables summarize key quantitative data from various experimental studies on different IR-820 delivery platforms.

Delivery System	Composition	Particle Size (nm)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Drug Loading Capacity (%)	Reference
Nanoparticles	PLGA-lipid hybrid	103 ± 8	-28 ± 7	84 - 96	Not Reported	[1]
PLGA	60 ± 10	-40 ± 6	90	18	[2]
PCL-Glycol Chitosan (B1678972)	Not Specified	Not Specified	Not Specified	Not Specified	[3]
Dendrimers (G5.NHAc-PEG-RGD)	337.1 ± 41.4	+10.0 ± 0.6	Not Applicable (Conjugated)	6.7 molecules/dendrimer	[4]
Lactosylated IR-820/DOX co-assembly	174.0 ± 10.2	-15.33	100 (excipient-free)	48.9 (LA-IR820)	[5]
Liposomes	DPPC, CHOL, DSPE-PEG2000	84.30 ± 15.66	-8.21 ± 2.06	86.38 ± 0.99	8.82 ± 0.92	[6]
Tf-modified Liposomes	116.20 ± 14.68	-5.23 ± 1.19	93.81 ± 1.06	8.92 ± 0.01	[6]
Micelles	TPGS-IR820/Ce6	Not Specified	Not Specified	Not Specified	Not Specified	[7]
Hydrogels	IR-820 conjugated hydrogel	Not Applicable	Not Applicable	Not Applicable	Not Specified	[8]

Table 1: Physicochemical Properties of IR-820 Delivery Systems. This table compares the fundamental characteristics of different IR-820 formulations. PLGA, Poly(lactic-co-glycolic acid); PCL, Polycaprolactone (B3415563); DPPC, 1,2-dipalmitoyl-sn-glycero-3-phosphocholine; CHOL, Cholesterol; DSPE-PEG2000, 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000]; Tf, Transferrin; TPGS, D-α-tocopheryl polyethylene (B3416737) glycol 1000 succinate.

Delivery System	In Vitro Drug Release Profile	Photothermal Performance	In Vivo Tumor Accumulation	Reference
Nanoparticles	Burst and sustained release over 72 hours.	Temperature increase of up to 35°C upon NIR irradiation.[1]	Maximal tumor accumulation at or before 24 hours post-injection.[2]	[1][2]
Liposomes	Sustained release, with ~50% cumulative release over 24 hours for Tf-modified liposomes.[9]	Rapid temperature increase to 60°C within 30 seconds of NIR irradiation.[10]	Effective tumor targeting demonstrated in a breast cancer mouse model.[11]	[9][10][11]
Micelles	Not Specified	Excellent photothermal conversion efficiency in vitro and in vivo.[7]	Preferential accumulation in tumors.[4]	[4][7]
Hydrogels	Not Specified	Rapid heating to above 50°C under NIR irradiation.[12]	Localized delivery and retention at the injection site.[8]	[8][12]

Table 2: Functional Performance of IR-820 Delivery Systems. This table outlines the drug release characteristics, photothermal capabilities, and in vivo behavior of various IR-820 formulations.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols cited in the literature for the characterization and evaluation of IR-820 delivery systems.

Preparation of IR-820 Loaded PLGA Nanoparticles

This protocol is based on a well-established nanoprecipitation technique.[1]

• Preparation of Organic Phase: A calculated amount of IR-820 in dimethyl sulfoxide (B87167) (DMSO) is physically adsorbed onto 1 mg of poly(lactic-co-glycolic acid) (PLGA) in acetonitrile. The final volume of this mixture is adjusted to 1 mL.

• Preparation of Aqueous Phase: A lipid mixture containing 260 μg of DSPE-PEG and 200 μg of DSPG is prepared in 4% ethanol (B145695) and stirred at 60°C for 30 minutes.

• Nanoprecipitation: The IR-820/PLGA organic solution is added dropwise to the lipid suspension with continuous stirring. 1 mL of deionized water is then added, and the mixture is stirred at room temperature for 1 hour to facilitate nanoparticle formation.

• Purification: The resulting nanoparticles are purified using a 10 kDa Amicon wash at 3500 rpm for 10 minutes. This washing step is repeated three times with 1X phosphate-buffered saline (PBS).

• Final Formulation: The purified nanoparticles are resuspended in 1X PBS to a final concentration of 1 mg/mL and stored at 4°C.

Preparation of IR-820 Loaded Liposomes

This protocol utilizes the thin-film dispersion method.[6]

• Lipid Film Formation: 8 mg of DPPC, 7 mg of cholesterol, 4 mg of DSPE-PEG2000, and 1 mg of IR-820 are dissolved in 3 mL of trichloromethane. The solvent is then removed by rotary evaporation at 40°C for 30 minutes to form a uniform lipid film on the flask wall.

• Hydration: The lipid film is hydrated with a suitable aqueous buffer (e.g., PBS) and agitated to form a liposomal suspension.

• Sizing (Optional): The liposome (B1194612) suspension can be subjected to sonication or extrusion through polycarbonate membranes to achieve a desired particle size and a unilamellar structure.

In Vitro Drug Release Study

This protocol uses a dialysis method to assess the release of IR-820 from nanoparticles.[1]

• Sample Preparation: 1 mL of the IR-820 loaded nanoparticle suspension (containing 1 mg/mL of nanoparticles) is placed in a dialysis bag (3.5 kDa molecular weight cutoff).

• Dialysis: The dialysis bag is immersed in 200 mL of PBS (pH 7.4) at 37°C with constant stirring (80 rpm) to maintain sink conditions.

• Sampling: At regular intervals, 1 mL of the release medium is collected and replaced with an equal volume of fresh PBS.

• Quantification: The concentration of IR-820 in the collected samples is determined spectrophotometrically at 710 nm.

Cellular Uptake Analysis

This protocol describes the use of flow cytometry to quantify the cellular uptake of IR-820 loaded nanoparticles.[13]

• Cell Seeding: MCF-7 cells are seeded at a density of 1 x 10^5 cells per well in 24-well plates and incubated overnight.

• Treatment: The cells are treated with IR-820 loaded PLGA nanoparticles (labeled with a fluorescent marker like rhodamine B-lipid) at varying concentrations (e.g., 0, 20, and 60 µM of IR-820 content) for 3 hours.

• Washing: After incubation, the cells are washed twice with 1X PBS.

• Cell Detachment: The cells are detached from the plates using trypsin-EDTA.

• Flow Cytometry: The fluorescence intensity of the cells is analyzed using a flow cytometer to quantify the uptake of the nanoparticles.

In Vivo Imaging

This protocol outlines the procedure for whole-body near-infrared fluorescence imaging in mice.[14]

• Animal Preparation: Anesthetized mice are placed on the imaging platform.

• Injection: 200 µL of IR-820 solution (0.5 mg/mL) is administered via intravenous injection.

• Imaging: The mice are immediately irradiated with a 793 nm laser (20 mW/cm²), and images are captured at various time points post-injection using a NIR-II fluorescence whole-body imaging system.

Signaling Pathways and Experimental Workflows

The therapeutic effects of IR-820 are primarily mediated through photothermal therapy (PTT) and photodynamic therapy (PDT). Understanding the underlying signaling pathways and experimental workflows is crucial for optimizing treatment strategies.

Photothermal Therapy (PTT) Induced Apoptosis

Upon NIR laser irradiation, IR-820 converts light energy into heat, leading to localized hyperthermia and inducing cancer cell death, preferably through apoptosis.[15][16] This controlled form of cell death avoids the inflammatory response associated with necrosis.[17]

PTT-Induced Apoptosis Pathway

Photodynamic Therapy (PDT) and Reactive Oxygen Species (ROS) Generation

In PDT, IR-820 acts as a photosensitizer. Upon light excitation, it transfers energy to molecular oxygen, generating highly reactive oxygen species (ROS) that induce oxidative stress and subsequent cell death.[18][19]

PDT-Mediated ROS Generation

General Experimental Workflow for In Vitro Evaluation

The following diagram illustrates a typical workflow for the in vitro assessment of IR-820 delivery systems.

In Vitro Evaluation Workflow

Conclusion

The selection of an appropriate delivery system for IR-820 is a critical determinant of its therapeutic success. Nanoparticles, particularly those based on PLGA, offer high encapsulation efficiency and have been extensively characterized. Liposomes provide a biocompatible platform with rapid photothermal response. Micelles and hydrogels represent emerging platforms with unique advantages in terms of stability and localized delivery, respectively. This comparative guide, by presenting key performance data and experimental protocols, aims to facilitate informed decision-making for researchers in the field of drug delivery and cancer therapy. The provided diagrams of signaling pathways and experimental workflows further offer a visual framework for understanding the mechanisms of action and evaluation strategies for these promising therapeutic systems.

References

• 1. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. IR820-loaded PLGA nanoparticles for photothermal therapy of triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. IR 820 stabilized multifunctional polycaprolactone glycol chitosan composite nanoparticles for cancer therapy - RSC Advances (RSC Publishing) DOI:10.1039/C5RA05997F [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Lactosylated IR820/DOX Co-Assembled Nanodrug for Synergetic Antitumour Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preparation of transferrin-modified IR820-loaded liposomes and its effect on photodynamic therapy of breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rational Design of IR820- and Ce6-Based Versatile Micelle for Single NIR Laser-Induced Imaging and Dual-Modal Phototherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fluorescence imaging guided CpG nanoparticles-loaded IR820-hydrogel for synergistic photothermal immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Preparation of transferrin-modified IR820-loaded liposomes and its effect on photodynamic therapy of breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Elucidating the fundamental mechanisms of cell death triggered by photothermal therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchwithrowan.com [researchwithrowan.com]
• 18. Photodynamic therapy regulates fate of cancer stem cells through reactive oxygen species - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Reactive Oxygen Species Generating Systems Meeting Challenges of Photodynamic Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Biocompatibility of IR-820 Formulations: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The near-infrared (NIR) fluorescent dye IR-820 is a promising agent for a variety of biomedical applications, including in vivo imaging and photothermal therapy. Its biocompatibility is a critical factor for its successful translation into clinical settings. This guide provides a comparative assessment of the biocompatibility of IR-820 formulations against other commonly used NIR dyes, supported by experimental data and detailed methodologies.

Comparative Analysis of Biocompatibility

To provide a comprehensive overview, the biocompatibility of IR-820 is compared with Indocyanine Green (ICG), an FDA-approved NIR dye, and other heptamethine cyanine (B1664457) dyes such as IR-783, IR-780, and IR-1061. The following tables summarize the key biocompatibility parameters: cytotoxicity, hemolysis, and in vivo toxicity.

Cytotoxicity Data

The in vitro cytotoxicity of these NIR dyes is typically assessed using assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures the metabolic activity of cells as an indicator of cell viability.

Dye/Formulation	Cell Line	Concentration	Incubation Time	Cell Viability (%)	Citation
Free IR-820	MCF-7	65 µM	48 h	42%	[1]
IR-820 PLGA NPs	MCF-7	200 µg/mL (equivalent to 65 µM IR-820)	48 h	>80%	[1]
Free IR-783	HT-29	50 µM	4 h	No significant cytotoxicity	[2]
Free IR-780	Various cancer cell lines	IC50 ≈ 1 µg/mL	-	50%	[2]
IR1061-ALP-N3	A549	Up to 320 µg/mL (phospholipid conc.)	-	No significant decrease

Note: The biocompatibility of IR-820 is significantly improved when encapsulated in nanoparticles such as poly(lactic-co-glycolic acid) (PLGA) nanoparticles.

Hemolysis Data

Hemolysis assays are crucial for assessing the blood compatibility of intravenously administered agents. The assay measures the percentage of red blood cells (RBCs) that are lysed upon exposure to the substance.

Dye/Formulation	Concentration	Hemolysis (%)	Citation
IR-820	-	Data not available in searched literature	-
HA/PB@IR780	Up to 200 µg/mL	< 5%	[3]
ICG	-	Generally considered non-hemolytic at clinical doses
IR-783	-	Data not available in searched literature	-
IR-1061	-	Data not available in searched literature	-

Note: A hemolysis rate below 5% is generally considered acceptable for biomaterials. While specific data for IR-820 is lacking in the reviewed literature, formulations of similar dyes like IR-780 have shown good hemocompatibility.

In Vivo Toxicity Summary

In vivo toxicity studies in animal models provide essential information on the systemic effects of the dyes. These studies often involve histological analysis of major organs and monitoring of blood chemistry panels.

Dye/Formulation	Animal Model	Administration Route	Key Findings	Citation
Free IR-820	Mice	Intravenous	Negligible toxicity; no significant histopathological damage to major organs (heart, liver, spleen, lungs, kidneys).[4][5]	[4][5]
IR820-albumin complex	Mice	Intravenous/Oral	Good biosafety; no significant histopathological damage to major organs.[5]	[5]
ICG	-	Intravenous	FDA-approved for clinical use; generally considered safe with a low incidence of adverse reactions.
IR-780	Mice	-	No significant impact on physical activity, weight, or tissue histology at 10x imaging dose for 1 month.[6]	[6]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of biocompatibility studies.

Cytotoxicity Assay: MTT Protocol

The MTT assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 104 cells/well and incubate overnight to allow for cell attachment.

• Treatment: Replace the medium with fresh medium containing various concentrations of the NIR dye formulation. Include untreated cells as a control.

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of dimethyl sulfoxide (B87167) (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x 100%.

Hemolysis Assay Protocol

This protocol determines the percentage of red blood cell lysis caused by the test material.

• Blood Collection: Collect fresh whole blood from a healthy donor in tubes containing an anticoagulant (e.g., EDTA).

• RBC Preparation: Centrifuge the blood to separate the RBCs. Wash the RBCs three times with phosphate-buffered saline (PBS). Resuspend the RBCs in PBS to a final concentration of 2% (v/v).

• Sample Preparation: Prepare different concentrations of the NIR dye formulations in PBS.

• Incubation: Add 0.5 mL of the 2% RBC suspension to 0.5 mL of each dye concentration. Use PBS as a negative control (0% hemolysis) and deionized water as a positive control (100% hemolysis). Incubate the samples at 37°C for 2 hours with gentle shaking.

• Centrifugation: Centrifuge all samples to pellet the intact RBCs.

• Absorbance Measurement: Transfer the supernatant to a new 96-well plate and measure the absorbance of the released hemoglobin at 540 nm.

• Calculation: The percentage of hemolysis is calculated as: [(Absorbance of sample - Absorbance of negative control) / (Absorbance of positive control - Absorbance of negative control)] x 100%.

In Vivo Toxicity Study Protocol (General)

• Animal Model: Use healthy mice or rats of a specific strain, age, and gender.

• Acclimatization: Allow the animals to acclimatize to the laboratory conditions for at least one week before the experiment.

• Grouping: Divide the animals into a control group (receiving vehicle, e.g., saline) and treatment groups (receiving different doses of the NIR dye formulation).

• Administration: Administer the dye formulation via the intended clinical route (e.g., intravenous injection).

• Observation: Monitor the animals for any signs of toxicity, changes in body weight, food and water consumption, and behavior for a specified period (e.g., 14 or 28 days).

• Blood Analysis: At the end of the study, collect blood samples for hematology and serum biochemistry analysis to assess organ function (e.g., liver and kidney function).

• Histopathology: Euthanize the animals and perform a gross necropsy. Collect major organs (e.g., heart, liver, spleen, lungs, kidneys), fix them in formalin, and prepare them for histopathological examination to identify any tissue damage.

Visualizations

Experimental Workflow Diagrams

Caption: Workflow for MTT Cytotoxicity Assay.

Caption: Workflow for Hemolysis Assay.

Signaling Pathway Diagram

Caption: Simplified Apoptosis Pathway.

Conclusion

The available data suggests that IR-820, particularly when encapsulated in biocompatible nanoparticles, exhibits a favorable safety profile for biomedical applications. Its cytotoxicity is concentration-dependent and can be significantly mitigated through formulation strategies. In vivo studies have indicated negligible systemic toxicity at therapeutic doses. However, a notable gap in the current literature is the lack of specific quantitative data on the hemolytic activity of various IR-820 formulations. Further studies are warranted to address this and to continue to build a comprehensive understanding of the long-term biocompatibility of this promising NIR dye. Researchers and drug development professionals should consider these factors when designing and evaluating new IR-820-based theranostic agents.

References

• 1. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photothermal Properties of IR-780-Based Nanoparticles Depend on Nanocarrier Design: A Comparative Study on Synthetic Liposomes and Cell Membrane and Hybrid Biomimetic Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00449F [pubs.rsc.org]
• 6. IR-780 Dye for Near-Infrared Fluorescence Imaging in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Heat Generation Properties of IR-820 for Hyperthermia: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the heat generation properties of the near-infrared (NIR) dye IR-820 for hyperthermia applications. Its performance is evaluated against other common photothermal agents, namely Indocyanine Green (ICG) and Cypate. The information presented is supported by experimental data from peer-reviewed studies to assist researchers in selecting the appropriate agent for their photothermal therapy (PTT) research.

Comparative Analysis of Photothermal Agents

IR-820 is a heptamethine cyanine (B1664457) dye that exhibits strong absorption in the NIR region, making it a suitable candidate for photothermal therapy. When compared to the FDA-approved ICG, IR-820 demonstrates similar optical and thermal generation properties but with enhanced stability.[1][2][3] Cypate, another indocyanine derivative, is also a potent photothermal agent.[4]

Studies have shown that IR-820 has a lower fluorescent quantum yield than ICG, which is a desirable characteristic for a photothermal agent as more of the absorbed light energy is converted into heat rather than being emitted as fluorescence.[1][2] Furthermore, IR-820 exhibits significantly greater stability in aqueous solutions under various temperature and light conditions, with degradation half-times approximately double those of ICG.[1][2] This increased stability can translate to a longer plasma residence time in vivo, allowing for more extended imaging and therapeutic windows.[3]

In hyperthermia applications, IR-820 has been shown to generate slightly lower peak temperatures (4-9% less) than ICG after a 3-minute laser exposure under specific conditions.[1][2] However, this does not necessarily translate to lower therapeutic efficacy, as both dyes have demonstrated significant cytotoxicity at concentrations of 5 µM or higher.[1][2] Encapsulation of IR-820 into nanoparticles, such as PLGA, can further enhance its heat generation capabilities compared to the free dye.[5][6]

The photothermal conversion efficiency (PCE), a critical parameter for evaluating photothermal agents, has been reported for these dyes, though values can vary based on the experimental setup. For instance, one study reported a PCE of 25.23% for a liposomal formulation of IR-820.[7] Another study found the PCE of melanin (B1238610) nanoparticles functionalized with IR-820 to be 24.7%.[8][9] For comparison, a study on ICG loaded into covalent organic frameworks reported a PCE of 56.7%.[10] It is important to note that the formulation of the dye significantly impacts its PCE.

Data Presentation

Table 1: Comparison of Physicochemical and Photothermal Properties of IR-820, ICG, and Cypate

Property	IR-820	Indocyanine Green (ICG)	Cypate
Excitation Wavelength (nm)	~710[6]	~780	~800[4]
Emission Wavelength (nm)	~820[6]	~835[11]	Not specified in results
Fluorescent Quantum Yield	Lower than ICG[1][2]	Higher than IR-820[1][2]	Not specified in results
Stability in Aqueous Solution	Higher than ICG[1][2][3]	Lower than IR-820[1][2][3]	Not specified in results
Photothermal Conversion Efficiency (PCE)	24.7% - 25.23% (formulated)[7][8][9]	Can reach up to 56.7% (formulated)[10]	Not specified in results

Table 2: Experimental Data on Heat Generation and Cytotoxicity

Agent	Concentration	Laser Wavelength (nm)	Laser Power Density	Temperature Increase (°C)	Cell Line	Cytotoxicity
IR-820 (free)	20-120 µM	808	5.3 W/cm²	3.7 - 19[5][6]	MCF-7	Significant at ≥ 5 µM[1][2]
IR-820 (PLGA NPs)	20-120 µM	808	5.3 W/cm²	6 - 20.4[5][6]	MCF-7	Enhanced phototoxicity
IR-820	500 µg/mL	793	0.5 W/cm²	Reached 55°C in 4 min[12]	-	-
Indocyanine Green (ICG)	≥ 5 µM	Not specified	Not specified	4-9% higher than IR-820[1][2]	SKOV-3, HUVEC	Significant at ≥ 5 µM[1][2]

Experimental Protocols

In Vitro Photothermal Heating Evaluation

Objective: To measure the temperature increase of a solution containing the photothermal agent upon NIR laser irradiation.

Materials:

• NIR Dye (IR-820, ICG, or Cypate) solution at desired concentrations (e.g., 20-120 µM) in a suitable solvent (e.g., deionized water, PBS, or cell culture medium).

• Quartz cuvette or 96-well plate.

• NIR continuous-wave diode laser (e.g., 808 nm).

• Power meter to calibrate the laser output.

• Infrared (IR) thermal imaging camera or a thermocouple microprobe.

Procedure:

• Place a specific volume (e.g., 1 mL) of the dye solution into a quartz cuvette.

• Position the cuvette and the laser to ensure the laser beam passes through the solution.

• Place the IR thermal camera or thermocouple to monitor the temperature of the solution, avoiding direct laser irradiation on the probe.

• Record the initial temperature of the solution.

• Turn on the laser at a specified power density (e.g., 1.5 W/cm²) for a set duration (e.g., 5-10 minutes).

• Record the temperature of the solution at regular intervals (e.g., every 30 seconds) during irradiation.

• After the irradiation period, turn off the laser and continue to record the temperature as the solution cools down to room temperature.

• A control sample (solvent only) should be run under the same conditions.

In Vitro Phototoxicity Assay (3T3 Neutral Red Uptake Assay)

Objective: To assess the cytotoxicity of the photothermal agent with and without NIR light exposure. This protocol is based on the OECD Test Guideline 432.[13][14][15]

Materials:

• Balb/c 3T3 fibroblast cells.

• Complete cell culture medium.

• 96-well cell culture plates.

• NIR Dye stock solution.

• NIR laser.

• Neutral Red (NR) solution.

• NR destain solution (e.g., 50% ethanol, 49% water, 1% acetic acid).

• Microplate reader.

Procedure:

• Seed 3T3 cells in a 96-well plate at a density that prevents confluence by the end of the experiment (e.g., 1 x 10⁴ cells/well) and incubate overnight.

• Prepare serial dilutions of the NIR dye in culture medium.

• Remove the medium from the cells and add the dye dilutions to the wells. Two parallel plates are prepared: one for irradiation (+Irr) and one to be kept in the dark (-Irr).

• Incubate the cells with the dye for a specific period (e.g., 1 hour).

• For the +Irr plate, irradiate each well with the NIR laser at a predetermined non-cytotoxic dose. The -Irr plate is kept in the dark.

• After irradiation, wash the cells with PBS and add fresh culture medium.

• Incubate both plates for 24 hours.

• After incubation, add the Neutral Red solution and incubate for approximately 3 hours to allow for dye uptake by viable cells.

• Wash the cells and add the NR destain solution to solubilize the incorporated dye.

• Measure the absorbance at 550 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control and determine the IC50 values for both +Irr and -Irr conditions.

In Vivo Tumor Hyperthermia Model

Objective: To evaluate the efficacy of the photothermal agent in reducing tumor volume in a murine model.

Materials:

• Tumor-bearing mice (e.g., subcutaneous xenograft model).

• Sterile NIR dye solution.

• NIR laser with a fiber optic delivery system.

• IR thermal camera to monitor tumor temperature.

• Calipers for tumor volume measurement.

Procedure:

• When tumors reach a specific volume (e.g., 100-150 mm³), randomly assign mice to control and treatment groups (e.g., PBS + laser, dye only, dye + laser).

• Administer the NIR dye solution via a suitable route (e.g., intravenous or intratumoral injection).

• At a predetermined time post-injection (to allow for tumor accumulation), anesthetize the mice.

• Irradiate the tumor region with the NIR laser at a specified power density and duration.

• Monitor the temperature of the tumor surface using an IR thermal camera, aiming for a target temperature range (e.g., 43-48°C).

• Monitor tumor volume using calipers every few days for a set period.

• Record animal body weight and observe for any signs of toxicity.

• At the end of the study, euthanize the mice and excise tumors for further analysis (e.g., histology, western blot).

Signaling Pathways and Experimental Workflows

Signaling Pathways in Photothermal Therapy

Hyperthermia induced by photothermal agents can trigger distinct cell death pathways. Mild hyperthermia often leads to apoptosis (programmed cell death), which is generally preferred over necrosis as it does not elicit a significant inflammatory response.[16][17] At higher temperatures, necrosis becomes the dominant cell death mechanism.

Apoptosis Signaling Pathway: Photothermal therapy can activate the intrinsic (mitochondrial) pathway of apoptosis.[16][17] This process involves the activation of the BH3-only protein Bid, which in turn activates Bak and Bax. These proteins lead to mitochondrial outer membrane permeabilization and the release of cytochrome c. Cytochrome c then binds to Apaf-1, forming the apoptosome, which activates caspase-9. Activated caspase-9 then cleaves and activates executioner caspases, such as caspase-3, leading to the dismantling of the cell.[16][17]

Caption: Intrinsic apoptosis pathway induced by photothermal therapy.

Heat Shock Response: In response to heat stress, cells activate the heat shock response to protect themselves from damage.[18][19] This involves the activation of Heat Shock Factor 1 (HSF1), which trimerizes, translocates to the nucleus, and binds to heat shock elements in the DNA.[18][19][20] This leads to the transcription and translation of heat shock proteins (HSPs), such as HSP70.[21] HSPs act as molecular chaperones, helping to refold denatured proteins and prevent protein aggregation, thereby promoting cell survival. Inhibiting the heat shock response can enhance the efficacy of photothermal therapy.[22]

Caption: Heat shock response pathway activated by hyperthermia.

Experimental Workflow for Evaluating Photothermal Agents

The evaluation of a novel photothermal agent typically follows a multi-step process, from initial characterization to in vivo efficacy studies.

References

• 1. Comparative study of the optical and heat generation properties of IR820 and indocyanine green - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. jnm.snmjournals.org [jnm.snmjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PpIX/IR-820 Dual-Modal Therapeutic Agents for Enhanced PDT/PTT Synergistic Therapy in Cervical Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]
• 9. IR820 functionalized melanin nanoplates for dual-modal imaging and photothermal tumor eradication - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Indocyanine green-loaded porphyrin covalent organic frameworks for photothermal cancer therapy - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 11. Application of NIR Fluorescent Materials in Imaging and Treatment of Tumors of Different Depths [mdpi.com]
• 12. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 13. iivs.org [iivs.org]
• 14. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 15. Phototoxicity: 3T3 Neutral Red Uptake (NRU) Phototoxicity test - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. Induction of heat shock proteins by hyperthermia and noise overstimulation in hsf1 -/- mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Induction of Heat Shock Proteins by Hyperthermia and Noise Overstimulation in Hsf1−/− Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Hyperthermia Stress Activates Heat Shock Protein Expression via Propyl Isomerase 1 Regulation with Heat Shock Factor 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Enhanced photothermal therapy through the in-situ activation of a temperature and redox dual-sensitive nano-reservoir of triptolide - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of IR-820: A Comprehensive Guide to Safety and Compliance

For researchers, scientists, and drug development professionals utilizing the near-infrared dye IR-820, ensuring its proper disposal is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step protocol for the safe handling and disposal of IR-820 waste, aligning with general laboratory chemical waste management principles. While IR-820's parent compound, Indocyanine Green, is not classified as a hazardous chemical by the Occupational Safety and Health Administration (OSHA), it is prudent to handle and dispose of it as a chemical waste to minimize environmental impact and ensure regulatory compliance.[1]

Key Chemical and Safety Data for IR-820

A clear understanding of IR-820's properties is foundational to its safe handling and disposal. The following table summarizes key quantitative data for IR-820.

Property	Value	Source
Molecular Formula	C46H50ClN2NaO6S2	Sigma-Aldrich
Molecular Weight	849.47 g/mol	Sigma-Aldrich
Appearance	Solid	MedChemExpress
Storage Class	11 (Combustible Solids)	Sigma-Aldrich
Solubility	Soluble in DMSO or methanol	Chemodex[2]

Step-by-Step Disposal Protocol for IR-820 Waste

The following procedures are designed to provide clear, actionable guidance for the disposal of various forms of IR-820 waste, from unused solid product to contaminated labware.

Unused or Expired Solid IR-820

Unused or expired solid IR-820 should be treated as chemical waste.

• Containment: Keep the solid IR-820 in its original, clearly labeled container. If the original container is compromised, transfer the contents to a new, compatible container that can be securely sealed.

• Labeling: Ensure the container is labeled as "Hazardous Waste" and clearly identifies the contents as "IR-820."

• Storage: Store the container in a designated "Satellite Accumulation Area" for hazardous waste.[3] This area should be away from incompatible materials.

• Disposal: Arrange for pickup and disposal by a licensed hazardous material disposal company.[1]

IR-820 Solutions

Solutions containing IR-820, including stock solutions and experimental working solutions, must be disposed of as chemical waste. Do not pour IR-820 solutions down the drain. [1][4]

• Collection: Collect all aqueous and solvent-based solutions containing IR-820 in a dedicated, leak-proof, and chemically compatible waste container.

• Segregation: Do not mix IR-820 waste with other incompatible waste streams. For instance, if a flammable solvent was used to dissolve the IR-820, the waste should be segregated as flammable organic waste.

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "IR-820," and the solvent used.

• Storage: Keep the waste container sealed when not in use and store it in the designated Satellite Accumulation Area.

• Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor for proper disposal.

Contaminated Labware and Personal Protective Equipment (PPE)

Items such as pipette tips, centrifuge tubes, gloves, and bench paper that are contaminated with IR-820 should be disposed of as solid chemical waste.

• Collection: Place all contaminated solid waste into a designated, clearly labeled, and sealed container or a durable, leak-proof plastic bag.

• Labeling: Label the container or bag as "Hazardous Waste - IR-820 Contaminated Debris."

• Disposal: Dispose of the container or bag through your institution's hazardous waste program. Do not dispose of this waste in the regular trash.

Experimental Workflow for Waste Segregation

To facilitate proper waste management, a clear workflow should be established within the laboratory.

Caption: Workflow for the segregation and disposal of IR-820 waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant disposal of IR-820, fostering a secure working environment and upholding environmental stewardship. Always consult your institution's specific guidelines and the most current Safety Data Sheet (SDS) for chemical waste disposal.

References

• 1. cleanchemlab.com [cleanchemlab.com]
• 2. New indocyanine green [IR-820] - CAS-Number 172616-80-7 - Order from Chemodex [chemodex.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. docs.aatbio.com [docs.aatbio.com]

Safeguarding Your Research: A Comprehensive Guide to Handling IR-820

For researchers, scientists, and drug development professionals working with the near-infrared fluorescent dye IR-820, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans to foster a secure research environment. By offering procedural, step-by-step guidance, we aim to be your preferred source for laboratory safety and chemical handling information, building a foundation of trust that extends beyond the product itself.

Essential Safety and Handling at a Glance

Proper handling of IR-820 is crucial to minimize exposure and ensure the integrity of your experiments. The primary recommended personal protective equipment (PPE) includes eye shields, chemical-resistant gloves, and a type N95 dust mask, particularly when handling the powdered form.

Key Physical and Chemical Properties

A summary of the essential quantitative data for IR-820 is provided in the table below for easy reference.

Property	Value
Molecular Formula	C₄₆H₅₀ClN₂NaO₆S₂
Molecular Weight	849.47 g/mol [1]
Appearance	Green to red-brown powder[2]
Melting Point	>300 °C
Maximum Absorption (λmax)	~820 nm
Solubility	Soluble in DMSO and methanol[2]
Storage (Long-term)	-20°C, protected from light and moisture[1][2]
Storage (Short-term)	0 - 4°C[1]

Detailed Protocols for Safe Handling and Disposal

Adherence to standardized protocols is critical for laboratory safety. The following sections provide step-by-step guidance for the safe handling and disposal of IR-820.

Personal Protective Equipment (PPE) Protocol

A systematic approach to wearing and removing PPE is vital to prevent contamination.

• Before Handling:

  • Ensure you are in a well-ventilated area.

  • Put on a laboratory coat, ensuring it is fully buttoned.

  • Wear a NIOSH-approved N95 respirator to avoid inhalation of the powder.

  • Put on safety glasses with side shields or chemical splash goggles.

  • Wear chemical-resistant gloves (e.g., nitrile gloves). Ensure they are the correct size and have been inspected for any tears or holes.

• After Handling:

  • Before leaving the work area, remove gloves using a technique that avoids skin contact with the outer surface.

  • Dispose of the gloves in the appropriate chemical waste container.

  • Remove your safety glasses and respirator.

  • Remove your lab coat.

  • Wash your hands thoroughly with soap and water.[3]

Step-by-Step Handling Protocol

• Preparation:

  • Work in a designated area, such as a chemical fume hood, especially when handling the powdered form to minimize inhalation risk.

  • Ensure all necessary equipment (e.g., spatulas, weighing paper, solvent dispensers) is clean and readily accessible.

  • Have a chemical spill kit readily available.

• Weighing and Solution Preparation:

  • When weighing the powdered dye, use an analytical balance inside a fume hood or a balance enclosure to prevent the dispersal of fine particles.

  • Use anti-static weighing dishes if available.

  • To prepare a solution, add the solvent (e.g., DMSO, methanol) to the weighed IR-820 powder slowly to avoid splashing.[2]

  • Cap the container tightly and mix by vortexing or sonicating until the dye is fully dissolved.

• Storage of Solutions:

  • Store stock solutions in clearly labeled, tightly sealed containers.

  • Protect solutions from light by using amber vials or by wrapping the container in aluminum foil.[2]

  • Store stock solutions at -20°C for long-term stability. For short-term use, solutions can be stored at 4°C.[1][2]

Disposal Plan

Proper disposal of IR-820 and contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

• Solid Waste:

  • Dispose of contaminated solid waste, such as gloves, weighing paper, and pipette tips, in a designated hazardous waste container.

  • This container should be clearly labeled as "Hazardous Chemical Waste" and should list IR-820 as a component.

• Liquid Waste:

  • Collect all liquid waste containing IR-820, including unused solutions and rinsing solvents, in a sealed and properly labeled hazardous waste container.

  • Do not pour IR-820 solutions down the drain.[4]

  • Some institutions may allow for the treatment of dye wastewater with flocculants or coagulants to precipitate the dye, which can then be disposed of as solid waste.[5] Always consult with your institution's Environmental Health and Safety (EHS) office for specific guidance.

• Empty Containers:

  • Rinse empty containers with a suitable solvent (e.g., methanol (B129727) or ethanol) three times.

  • Collect the rinsate as hazardous liquid waste.

  • After rinsing, the container can typically be disposed of as regular laboratory glassware, but confirm this with your local EHS guidelines.

Experimental Protocols

While specific experimental designs will vary, the following provides a general framework for common applications of IR-820.

In Vivo Imaging Protocol (Based on Mouse Studies)

This protocol is a general guideline and should be adapted based on the specific animal model and research question.

• Preparation of Injection Solution:

  • Freshly prepare a solution of IR-820 in a sterile, biocompatible solvent such as phosphate-buffered saline (PBS). A typical concentration for in vivo studies is 0.2 mM.[6]

  • Ensure the solution is well-mixed and free of particulates.

• Animal Administration:

  • Administer the IR-820 solution to the animal model, for example, via intravenous tail vein injection. A common injection volume for mice is 100 µl.[6]

• Imaging:

  • Image the animals at various time points post-injection using an in vivo imaging system equipped for near-infrared fluorescence detection.

  • IR-820 has a maximal excitation wavelength of approximately 710 nm and an emission wavelength of around 820 nm.[6]

In Vitro Phototoxicity Assay

This protocol outlines a general procedure to assess the phototoxicity of IR-820 on cultured cells.

• Cell Culture and Treatment:

  • Seed cells in a multi-well plate and allow them to adhere overnight.

  • Treat the cells with varying concentrations of IR-820 for a specified incubation period (e.g., 24 hours).[7] Include control wells with no IR-820.

• Laser Irradiation:

  • Following incubation, wash the cells with PBS and add fresh media.

  • Irradiate the designated wells with a near-infrared laser (e.g., 808 nm) at a specific power density for a set duration.[7] Include control groups that are not irradiated.

• Viability Assessment:

  • After a post-irradiation incubation period (e.g., 24 hours), assess cell viability using a standard method such as an MTT or PrestoBlue assay.[7]

Visualizing Safe Handling Workflows

To further clarify the procedural guidance, the following diagrams illustrate the safe handling workflow and the hierarchy of safety controls when working with IR-820.

A workflow for the safe handling of IR-820 from preparation to disposal.

The hierarchy of controls for mitigating risks associated with IR-820.

References

• 1. medkoo.com [medkoo.com]
• 2. New indocyanine green [IR-820] - CAS-Number 172616-80-7 - Order from Chemodex [chemodex.com]
• 3. etad.com [etad.com]
• 4. kochcolor.com [kochcolor.com]
• 5. reddit.com [reddit.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]